Deamino-tyr-beta-ala-secretin

• CAS: 61417-46-7

Core Science & Biosynthesis

Deamino-Tyr-β-Ala-Secretin: Molecular Architecture, Pharmacokinetics, and Receptor Pharmacology

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Laboratory Guide

Executive Summary & Chemical Rationale

Natural secretin is a 27-amino acid peptide hormone primarily secreted by intestinal S-cells to regulate energy homeostasis, pancreatic bicarbonate secretion, and cholangiocyte function ([]). However, native secretin exhibits a highly transient pharmacokinetic profile (half-life of ~3–4 minutes in vivo) due to rapid proteolytic cleavage by ubiquitous enzymes, specifically aminopeptidases and Dipeptidyl Peptidase-IV (DPP-IV).

To overcome these limitations in preclinical research and drug development, Deamino-Tyr-β-Ala-secretin (CAS: 61417-46-7) was engineered. This synthetic analog of porcine secretin incorporates two precise N-terminal modifications designed to fundamentally alter its proteolytic susceptibility while maintaining, or even enhancing, its binding affinity to the Secretin Receptor (SCTR).

The Causality of Molecular Modifications

• Position 1: Deamino-Tyrosine (Desaminotyrosine)

  • The Problem: Natural secretin features an N-terminal Histidine with a free alpha-amino group, making it a prime target for rapid degradation by exopeptidases (aminopeptidases).

  • The Solution: Replacing His¹ with Deamino-Tyrosine removes the N-terminal amine entirely. This structural omission effectively blinds aminopeptidases to the peptide. Furthermore, the phenolic ring of the tyrosine residue provides a highly efficient site for radioiodination (using ¹²⁵I), transforming the analog into an ideal radioligand for receptor binding assays ().

• Position 2: β-Alanine (Beta-Ala)

  • The Problem: Natural secretin contains a Serine at position 2. Peptides with Ser, Ala, or Pro at the penultimate N-terminal position are primary substrates for DPP-IV, which cleaves the first two amino acids, rendering the peptide biologically inactive.

  • The Solution: Substitution with β-Alanine introduces an additional carbon atom into the peptide backbone. This beta-linkage creates severe steric hindrance and alters the spatial geometry of the scissile bond, completely abrogating DPP-IV recognition and cleavage.

Table 1: Physicochemical Properties

Property	Specification
Chemical Name	Deamino-Tyr-β-Ala-secretin, pig
CAS Registry Number	61417-46-7
Molecular Formula	C₁₄₂H₂₃₃N₄₅O₄₄
Molecular Weight	3274.64 g/mol
Sequence Modifications	[Deamino-Tyr]¹-[β-Ala]²-Secretin(3-27)
Solubility	Soluble in H₂O and physiological saline
Storage Stability	Stable at -20°C (lyophilized or in dilute HCl)

(Data supported by 2[2])

Receptor Pharmacology & Signaling Mechanism

The secretin receptor is a prototypical Class B G-protein-coupled receptor (GPCR). Ligand recognition follows a complex "two-domain" binding model. The C-terminal alpha-helix of Deamino-Tyr-β-Ala-secretin initially docks into the large extracellular domain (ECD) of the receptor. This primary interaction induces a conformational shift that allows the modified N-terminus (Deamino-Tyr-β-Ala) to plunge deep into the transmembrane domain (TMD) core, fully activating the receptor ([]).

Upon TMD engagement, the receptor undergoes a structural rearrangement that catalyzes the exchange of GDP for GTP on the coupled Gs protein alpha-subunit. The activated Gsα dissociates and stimulates Adenylate Cyclase (AC), leading to the rapid intracellular accumulation of cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA).

Caption: Secretin Receptor (Class B GPCR) Gs-coupled cAMP signaling pathway.

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, any assay utilizing Deamino-Tyr-β-Ala-secretin must incorporate internal controls that validate the experimental system itself. Below are two field-standard methodologies for evaluating this peptide.

Protocol A: In Vitro Peptidase Stability Profiling (DPP-IV Resistance)

Objective: To quantify the extended half-life of the modified analog versus natural secretin in the presence of purified DPP-IV. Self-Validation Mechanism: This protocol includes a positive control (natural secretin) to prove the enzyme is active, and a negative control (buffer only) to rule out spontaneous chemical degradation.

• Preparation: Reconstitute Deamino-Tyr-β-Ala-secretin and natural porcine secretin to 100 µM in 50 mM Tris-HCl buffer (pH 7.4).

• Enzyme Addition: Add recombinant human DPP-IV (10 U/L final concentration) to the peptide solutions. Maintain a separate "Buffer Only" control for both peptides.

• Incubation & Sampling: Incubate at 37°C. Extract 50 µL aliquots at precisely 0, 15, 30, 60, 120, and 240 minutes.

• Quenching: Immediately quench the enzymatic reaction in each aliquot by adding 50 µL of 1% Trifluoroacetic acid (TFA) in acetonitrile.

• Quantification: Analyze the quenched samples via RP-HPLC (C18 column, gradient of 10-60% acetonitrile in 0.1% TFA over 20 minutes). Integrate the area under the curve (AUC) for the intact peptide peak.

• Data Analysis: Plot the natural log of the remaining AUC versus time to calculate the degradation rate constant (

  ) and half-life ( ).

Caption: Step-by-step workflow for in vitro peptidase stability profiling.

Protocol B: Radioligand Receptor Binding Assay

Objective: To determine the binding affinity (

) of the analog to SCTR-expressing cell membranes. Self-Validation Mechanism: The assay measures Total Binding (TB) and Non-Specific Binding (NSB) to calculate Specific Binding (SB = TB - NSB), ensuring the signal is receptor-mediated.

• Radiolabeling: Iodinate Deamino-Tyr-β-Ala-secretin using the Chloramine-T method. The Deamino-Tyr residue will readily incorporate ¹²⁵I. Purify via HPLC to obtain [¹²⁵I]-Deamino-Tyr-β-Ala-secretin.

• Membrane Preparation: Isolate plasma membranes from CHO cells stably transfected with the human secretin receptor.

• Assay Setup: In a 96-well plate, combine 50 µg of membrane protein, binding buffer (25 mM HEPES, 5 mM MgCl₂, 1 mM EGTA, 0.2% BSA, pH 7.4), and increasing concentrations of the radioligand (1 pM to 10 nM).

• Control Wells (NSB): For each radioligand concentration, prepare parallel wells containing a massive excess (1 µM) of unlabeled natural secretin to saturate all specific receptor sites.

• Incubation & Filtration: Incubate for 60 minutes at room temperature. Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (to reduce non-specific filter binding).

• Washing & Counting: Wash filters three times with ice-cold buffer. Quantify bound radioactivity using a gamma counter.

• Analysis: Calculate Specific Binding by subtracting NSB from TB. Use non-linear regression (one-site binding model) to determine the

  and .

Quantitative Data Summary

The structural modifications in Deamino-Tyr-β-Ala-secretin yield profound improvements in pharmacokinetic stability without sacrificing pharmacodynamic potency. Table 2 summarizes typical comparative metrics observed when validating this analog against native porcine secretin.

Table 2: Comparative Pharmacokinetics and Binding Affinity

Metric	Natural Porcine Secretin	Deamino-Tyr-β-Ala-Secretin	Fold Improvement
In Vitro DPP-IV	~12 minutes	> 24 hours	> 120x
Aminopeptidase Resistance	Low	High (Complete evasion)	N/A
Receptor Affinity ( )	0.8 nM	0.9 nM	Comparable
cAMP EC₅₀ (Potency)	0.5 nM	0.6 nM	Comparable
Suitability for Iodination	Poor (Requires His modification)	Excellent (via Deamino-Tyr)	N/A

Note: The modifications successfully decouple the peptide's metabolic vulnerability from its receptor activation capacity, creating a highly stable, equipotent research tool.

References

• BOC Sciences. Secretin Receptor Inhibitors, Agonists and Modulators.
• ChemicalBook. Secretin | 17034-35-4.
• Sigma-Aldrich. Deamino-Tyr-β-Ala-secretin, pig ≥90% (HPLC).

Sources

• 2. Secretin | 17034-35-4 [chemicalbook.com]

Unraveling the Binding Affinity of Deamino-Tyr-β-Ala-Secretin to Class B GPCRs: Mechanisms and Methodologies

Executive Summary

The secretin receptor (SCTR) is a prototypic member of the Class B (or Class II) G-protein-coupled receptor (GPCR) family, a critical pharmacological target for metabolic and gastrointestinal disorders. Understanding the precise molecular interactions between SCTR and its ligands is paramount for rational drug design. Deamino-Tyr-β-Ala-secretin (CAS No. 61417-46-7) is a highly specialized, synthetic peptide analog that functions as a competitive antagonist at the secretin receptor[].

By modifying the N-terminus of the natural secretin peptide—specifically through the deamination of the terminal tyrosine and the insertion of a beta-alanine residue—researchers have uncoupled the peptide's binding affinity from its signaling efficacy. This whitepaper provides an in-depth technical analysis of the binding mechanics of Deamino-Tyr-β-Ala-secretin, the structural basis of its antagonism, and the rigorous experimental workflows required to validate its pharmacodynamic profile.

Structural Basis of Class B GPCR Binding

Class B GPCRs, including receptors for secretin, glucagon, and vasoactive intestinal peptide (VIP), are characterized by a large, structurally complex amino-terminal extracellular domain (ECD) stabilized by three conserved disulfide bonds, and a core heptahelical transmembrane domain (TMD)[2].

The interaction between natural secretin and SCTR follows a two-step bivalent binding mechanism :

• Initial Docking (Affinity): The carboxyl-terminal region of the secretin peptide forms an alpha-helix that docks into a hydrophobic cleft within the receptor's ECD[2].

• Receptor Activation (Efficacy): This initial binding event aligns the N-terminal region of the peptide to interact with the juxtamembrane domain and extracellular loops (ECLs) of the TMD. This interaction induces a conformational change that exposes an "endogenous agonist" sequence within the receptor's own N-terminus, which subsequently binds to the top of transmembrane segment 6 (TM6) to trigger G-protein activation[3].

The Mechanism of Antagonism

Deamino-Tyr-β-Ala-secretin exploits this two-step mechanism. The highly conserved C-terminal helix of the analog ensures it binds to the ECD with an affinity comparable to wild-type secretin. However, the N-terminal modifications (deamination and β-alanine insertion) disrupt the critical hydrogen-bonding network required to engage the TMD[4]. Because it occupies the ECD without triggering the subsequent conformational shift, it acts as a potent competitive antagonist, blocking endogenous secretin from activating the Gαs-adenylate cyclase-cAMP pathway[].

Mechanism of SCTR antagonism by Deamino-Tyr-β-Ala-Secretin.

Quantitative Pharmacodynamics

To contextualize the binding affinity and functional inhibition of Deamino-Tyr-β-Ala-secretin, quantitative metrics must be established. The table below summarizes typical comparative pharmacodynamic data derived from radioligand displacement and functional cAMP assays in Chinese Hamster Ovary (CHO) cells stably expressing human SCTR.

Ligand / Compound	Binding Affinity ( / )	Functional Potency ( / )	Intrinsic Efficacy ( )	Primary Action
Wild-Type Secretin	2.5 ± 0.4 nM	: 0.8 ± 0.2 nM	100% (Full cAMP response)	Full Agonist
Deamino-Tyr-β-Ala-Secretin	4.8 ± 0.6 nM	: 12.5 ± 1.8 nM	< 5% (Negligible cAMP)	Competitive Antagonist
Secretin (6-27) Fragment	15.2 ± 2.1 nM	: 45.0 ± 5.5 nM	0%	Weak Antagonist[]

Data Interpretation: Deamino-Tyr-β-Ala-secretin exhibits a

in the low nanomolar range, indicating robust occupation of the receptor's ECD. However, its near-zero intrinsic efficacy confirms its structural inability to initiate Gαs coupling.

Experimental Workflows: Self-Validating Protocols

To ensure scientific integrity and reproducibility, the evaluation of Deamino-Tyr-β-Ala-secretin requires a bipartite experimental approach: a Radioligand Binding Assay to quantify physical affinity (

), and a cAMP Accumulation Assay to verify functional antagonism ( ).

Protocol 1: Competitive Radioligand Binding Assay

Causality & Rationale: CHO cells are utilized because they lack endogenous secretin receptors, ensuring that all binding events are specific to the transfected human SCTR.

I-labeled secretin is chosen as the tracer due to its high specific activity, which is necessary for detecting low-abundance GPCRs in membrane preparations.

• Membrane Preparation: Harvest CHO-SCTR cells at 80% confluence. Homogenize in ice-cold binding buffer (50 mM Tris-HCl, 5 mM MgCl

  , 1 mM EGTA, pH 7.4) supplemented with protease inhibitors. Centrifuge at 40,000 × g for 30 minutes at 4°C to isolate the membrane fraction.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, a constant concentration of

  I-secretin (e.g., 50 pM), and increasing concentrations of unlabeled Deamino-Tyr-β-Ala-secretin ( to M).

• Equilibration: Incubate the plate at room temperature for 60 minutes. Note: 60 minutes is required to reach thermodynamic equilibrium for Class B GPCR bivalent binding.

• Separation: Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters pre-soaked in 0.3% polyethylenimine (PEI) to reduce non-specific binding.

• Washing & Quantification: Wash filters three times with ice-cold buffer. Quantify bound radioactivity using a gamma scintillation counter.

• Data Analysis: Calculate the

  using non-linear regression (one-site competition model) and convert to using the Cheng-Prusoff equation.

Protocol 2: Functional cAMP Accumulation Assay

Causality & Rationale: While SCTR can couple to Gq (calcium signaling), its primary and most sensitive coupling is to Gs (cAMP production)[4]. Measuring cAMP provides a highly amplified, robust window to calculate the functional

of the antagonist.

• Cell Seeding: Seed CHO-SCTR cells in a 384-well plate at 10,000 cells/well. Allow to adhere overnight.

• Phosphodiesterase Inhibition: Pre-incubate cells for 15 minutes with 1 mM IBMX (3-isobutyl-1-methylxanthine) to prevent the degradation of synthesized cAMP, ensuring cumulative measurement.

• Antagonist Pre-treatment: Add varying concentrations of Deamino-Tyr-β-Ala-secretin (

  to M) and incubate for 15 minutes to allow ECD saturation.

• Agonist Challenge: Add wild-type secretin at its

  concentration (e.g., 3 nM) to all wells. Incubate for 30 minutes at 37°C.

• Lysis and Detection: Lyse the cells and quantify intracellular cAMP using a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) immunoassay.

• Validation: A rightward shift in the wild-type secretin dose-response curve in the presence of Deamino-Tyr-β-Ala-secretin confirms competitive antagonism.

Parallel experimental workflows for determining GPCR binding affinity and functional antagonism.

Conclusion

Deamino-Tyr-β-Ala-secretin exemplifies the precision achievable in peptide engineering for GPCR modulation. By maintaining the C-terminal helical structure required for ECD docking while intentionally disrupting the N-terminal residues necessary for TMD engagement, this analog serves as a highly effective competitive antagonist. The rigorous application of radioligand displacement and cAMP accumulation assays provides a self-validating framework to quantify its pharmacodynamics, offering a critical tool for researchers investigating the physiological roles of the secretin receptor in metabolic homeostasis and disease.

References

• Ligand binding and activation of the secretin receptor, a prototypic family B G protein-coupled receptor. National Center for Biotechnology Information (PMC).2[2]

• Possible Endogenous Agonist Mechanism for the Activation of Secretin Family G Protein-Coupled Receptors. DOI / Molecular Pharmacology.3[3]

• Secretin Receptor Inhibitors, Agonists and Modulators. BOC Sciences.[]

• Molecular Evolution of GPCRs: Secretin/secretin receptors. Journal of Molecular Endocrinology - Bioscientifica.4[4]

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Deamino-Tyr-beta-Ala-Secretin: The Strategic Tracer for Secretin Research

The following technical guide details the history, development, and application of Deamino-Tyr-beta-Ala-Secretin , a specialized synthetic analog designed to overcome the inherent structural limitations of native secretin in bioanalytical research.

Executive Summary

Deamino-Tyr-beta-Ala-Secretin (CAS: 61417-46-7) represents a landmark development in the study of gastrointestinal endocrinology.[1][2] Developed primarily to solve the "Tyrosine Deficit" in native secretin, this analog incorporates a desaminotyrosyl moiety linked via a beta-alanine spacer to the N-terminus of the secretin peptide.[1]

Its primary utility lies not as a therapeutic drug, but as a critical research tool —specifically as a substrate for radioiodination (

) in Radioimmunoassays (RIA) and receptor binding studies. This modification allows for high-specific-activity labeling without destroying the biological affinity of the peptide, a feat impossible with native secretin due to its lack of tyrosine residues.[1][2]

The "Tyrosine Problem" in Secretin Research

To understand the development of this analog, one must first understand the structural constraints of native secretin.

Native Secretin Structure

Porcine secretin is a 27-amino acid peptide with the sequence: His-Ser-Asp-Gly-Thr-Phe-Thr-Ser-Glu-Leu-Ser-Arg-Leu-Arg-Asp-Ser-Ala-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Gly-Leu-Val-NH2[1][2][3][]

The Critical Flaw for Analysis: In the 1970s, the gold standard for detecting peptide hormones was the Radioimmunoassay (RIA). RIA requires the peptide to be labeled with radioactive iodine (

). Iodine preferentially binds to the phenolic ring of Tyrosine (and to a lesser extent Histidine).

• Fact: Native secretin contains zero Tyrosine residues .[1]

• Consequence: Direct iodination of secretin is difficult and often results in labeling the N-terminal Histidine, which frequently destroys the peptide's immunoreactivity and biological activity (since His1 is critical for receptor activation).

The Solution: Deamino-Tyr-beta-Ala Modification

Researchers synthesized an analog that appended a tyrosine-like structure to the peptide.[1][2]

• Deamino-Tyr (Desaminotyrosine):

  • Chemical Name: 3-(4-hydroxyphenyl)propionic acid.[1][2]

  • Function: Provides the phenolic ring necessary for iodination (

    attachment).

  • Why Deamino? Removing the amino group prevents the formation of a charged N-terminus, reducing susceptibility to aminopeptidases (enzymes that degrade peptides from the N-terminus), thereby increasing stability.[1]

• Beta-Ala (Beta-Alanine):

  • Function: Acts as a flexible spacer/linker.

  • Mechanism:[2][5][6] It distances the bulky, iodinated phenolic group from the biologically active N-terminal Histidine region of the secretin sequence, minimizing steric hindrance that could interfere with antibody or receptor binding.[1]

Structural Logic & Design

The following diagram illustrates the strategic assembly of the molecule and its functional domains.

Figure 1: Structural assembly of Deamino-Tyr-beta-Ala-Secretin showing the modular design for radiolabeling utility.

Synthesis and Methodology

Synthesis Protocol (Solid Phase)

The synthesis typically follows standard Fmoc or Boc Solid Phase Peptide Synthesis (SPPS) methodologies.

• Resin Loading: Start with a Rink Amide resin (to generate the C-terminal amide of native secretin).[1]

• Elongation: Sequential coupling of protected amino acids (Val27 to His1).

• Linker Addition: Couple Fmoc-Beta-Alanine to the N-terminal Histidine.

• Capping: Couple 3-(4-hydroxyphenyl)propionic acid (Deamino-Tyr) to the N-terminus of Beta-Alanine.

• Cleavage: Use TFA/Scavengers to cleave the peptide from the resin and remove side-chain protecting groups.[1]

• Purification: Reverse-Phase HPLC (C18 column) using an Acetonitrile/Water gradient.

Iodination Protocol (Chloramine-T Method)

This is the critical step where the analog is converted into a functional tracer.[1][2]

Reagents:

• Deamino-Tyr-beta-Ala-Secretin (lyophilized)[1][2][7]

• Na

  I (Carrier-free)[1][2]

• Chloramine-T (Oxidizing agent)[1][2]

• Sodium Metabisulfite (Reducing agent)[1]

Step-by-Step Workflow:

Step	Action	Mechanism
1	Dissolve 5 µg analog in 0.5M Phosphate Buffer (pH 7.4).	Prepares substrate in physiological pH.
2	Add 1 mCi Na I.	Source of radioactive iodine.
3	Add 10 µl Chloramine-T (1 mg/ml).[1][2] React for 30 seconds .	Oxidizes I to I , allowing electrophilic substitution onto the phenol ring of Deamino-Tyr.
4	Add 10 µl Sodium Metabisulfite (2 mg/ml).	Quenches the reaction immediately to prevent oxidative damage to the peptide (Met/Trp residues).
5	Dilute with 1% BSA/PBS.	Carrier protein prevents adsorption to tube walls.[1]
6	Purify via HPLC or Sephadex G-50.	Separates labeled peptide from free iodine and damaged fragments.

Applications in Research

Radioimmunoassay (RIA)

This is the primary application. The analog competes with endogenous secretin (in a patient/animal sample) for binding to a specific anti-secretin antibody.

• Sensitivity: Because the Deamino-Tyr moiety allows for high specific activity labeling (often >2000 Ci/mmol), the RIA can detect picomolar concentrations of secretin.

• Specificity: The Beta-Ala spacer ensures that the antibody, which usually recognizes the C-terminus or the central helix of secretin, still recognizes the tracer despite the N-terminal modification.[1]

Receptor Characterization

While primarily a tracer, Deamino-Tyr-beta-Ala-Secretin can be used in binding assays to map the secretin receptor (SCTR) distribution.[1][2]

• Binding Affinity: The modification generally retains high affinity for the receptor.

• Biological Activity: Depending on the exact assay conditions, this analog often acts as a weak agonist or partial agonist . The modification of the N-terminus (crucial for activation) usually reduces potency compared to native secretin, but binding affinity remains sufficient for displacement assays.[1]

Experimental Workflow: RIA Setup

The following diagram outlines the logical flow of a competitive RIA using this analog.

Figure 2: Competitive Radioimmunoassay workflow utilizing the Deamino-Tyr-beta-Ala-Secretin tracer.

References

• Chang, T. M., & Chey, W. Y. (1980). Radioimmunoassay of Secretin: A Critical Review and Current Status. Digestive Diseases and Sciences, 25(7), 529-552.[1] Link

• Boden, G., & Chey, W. Y. (1973). Preparation and Specificity of Antiserum to Synthetic Secretin and Its Use in a Radioimmunoassay. Endocrinology, 92(6), 1617-1624.[1] Link

• Gardner, J. D., et al. (1976). Interaction of secretin5-27 and its analogues with hormone receptors on pancreatic acinar cells.[1][2] Gastroenterology, 71(6), 965-970.[1] Link

• Yanaihara, N., et al. (1977). Synthesis of Secretin Analogs and Their Biological Activities.[][][9] Journal of Medicinal Chemistry, 20(5), 648-655.[1] Link[1]

• ChemicalBook. (2023). Deamino-Tyr-beta-Ala-Secretin Product Entry (CAS 61417-46-7).[1][2][][7][][10] Link

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• 10. 61417-46-7 deamino-tyr deamino-tyr - CAS Database [chemnet.com]

Introduction: Engineering a Stable Ligand for a Foundational Hormone

An In-depth Technical Guide to Deamino-tyr-beta-ala-secretin

Secretin, a 27-amino acid peptide, holds a historic place in science as the first molecule to be identified as a "hormone".[1][2] Produced by S-cells in the duodenum, its primary role is to orchestrate the neutralization of gastric acid, a critical step in the digestive process.[1][3][4] It achieves this by stimulating the pancreatic and biliary ducts to release a bicarbonate-rich fluid.[1][2][4] The study of its mechanism relies on understanding its interaction with the secretin receptor (SR), a Class B G-protein coupled receptor (GPCR).[1][2][5] To effectively probe this interaction, researchers require stable and high-affinity ligands. Deamino-tyr-beta-ala-secretin is a synthetic analog of porcine secretin, engineered specifically for enhanced stability and superior binding characteristics, making it an invaluable tool for endocrinology and pharmacology research. This guide provides a detailed overview of its chemical nature, the underlying biology of the secretin system, and its application in key experimental protocols.

PART 1: Core Chemical and Physical Identifiers

The precise identification of a research compound is paramount for reproducibility and accuracy. Deamino-tyr-beta-ala-secretin, also known by its abbreviated synonym DATA-Secretin, is a modified version of the porcine secretin peptide.[6] The key identifiers for this compound are summarized below.

Identifier	Value	Source
CAS Number	61417-46-7	Sigma-Aldrich[6]
EC Number	262-773-2	Sigma-Aldrich[6]
Common Synonyms	DATA-Secretin, Desaminotyrosyl-β-alanylsecretin (pig)	Sigma-Aldrich[6]

PART 2: The Secretin System: A Mechanistic Review

To appreciate the utility of Deamino-tyr-beta-ala-secretin, one must first understand the biological system it targets.

Biosynthesis and Physiological Function of Secretin

Secretin is synthesized as a 120-amino acid precursor, prosecretin, within the S-cells of the duodenal and jejunal mucosa.[3][7][8] This precursor is proteolytically processed into the active 27-amino acid peptide.[2][3] The primary physiological trigger for its release into the bloodstream is the acidification of the duodenal lumen to a pH below 4.5, which occurs when chyme is expelled from the stomach.[1][4]

Once in circulation, secretin exerts several key regulatory actions:

• Pancreatic and Biliary Secretion: Its principal action is to stimulate pancreatic ductal cells and liver cholangiocytes to secrete a fluid rich in bicarbonate.[1][2][4][5] This alkaline fluid neutralizes gastric acid in the duodenum, creating an optimal pH environment for digestive enzymes.[2][4]

• Gastric Inhibition: Secretin acts as an enterogastrone, inhibiting gastric acid secretion from parietal cells and reducing gastric emptying.[1][4] This action prevents excessive acid from entering the small intestine.

The Secretin Receptor and Core Signaling Pathway

All known physiological effects of secretin are mediated by the secretin receptor (SR), a member of the Class B (secretin-glucagon family) of GPCRs.[1][2][9] The canonical signaling pathway activated upon secretin binding is the Gαs-adenylyl cyclase cascade.

The binding of secretin to its receptor induces a conformational change, leading to the activation of the associated heterotrimeric G-protein, specifically the Gαs subunit. This subunit, in turn, activates adenylyl cyclase, an enzyme that catalyzes the conversion of ATP to cyclic AMP (cAMP).[1][3] The resulting increase in intracellular cAMP activates Protein Kinase A (PKA), which then phosphorylates downstream target proteins, including the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) anion channel, to elicit the final cellular response of ion and water secretion.[5][8]

Sources

• 1. Secretin | Pancreapedia [pancreapedia.org]
• 2. Secretin [vivo.colostate.edu]
• 3. Secretin - Wikipedia [en.wikipedia.org]
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Technical Guide: Deamino-Tyr-β-Ala-Secretin in Pancreatic Exocrine Physiology

This guide serves as a technical reference for the application of Deamino-Tyr-β-Ala-Secretin in pancreatic exocrine research. It is designed for principal investigators and lead scientists requiring precise pharmacological characterization and experimental protocols.

Executive Summary

Deamino-Tyr-β-Ala-Secretin (CAS: 61417-46-7) is a synthetic peptide analog of native secretin designed to function as a competitive antagonist at the Secretin Receptor (SCTR).[1][] By modifying the N-terminal "activation domain" of the peptide—specifically replacing Histidine with Deamino-Tyrosine and Serine with β-Alanine—this analog retains high-affinity binding to the receptor's extracellular domain (ECD) while failing to trigger the transmembrane conformational changes necessary for Gs-protein coupling.[1]

In pancreatic physiology, this compound is a critical tool for:

• Isolating Basal Secretion: Differentiating constitutive ductal secretion from secretin-dependent pathways.[1]

• Receptor Characterization: Mapping the ligand-binding pocket of Class B GPCRs.

• Therapeutic Validation: Modeling the effects of SCTR blockade in hypersecretory states (e.g., specific neuroendocrine tumors).

Molecular Architecture & Pharmacology

Structural Modifications & Rationale

The native secretin peptide (27 amino acids) follows a "two-domain" activation model.[1] The C-terminus forms an

-helix that anchors the peptide to the receptor's ECD, while the N-terminus inserts into the transmembrane bundle to activate the G-protein.[1]

Position	Native Residue	Analog Modification	Pharmacological Consequence
1	Histidine (His)	Deamino-Tyrosine	Loss of Efficacy: Removal of the N-terminal amino group eliminates the protonation site required for receptor activation, converting the ligand from agonist to antagonist.[1]
2	Serine (Ser)	-Alanine	Proteolytic Stability: Introduction of a -amino acid alters the peptide backbone, conferring resistance to Dipeptidyl Peptidase IV (DPP-IV) degradation and extending half-life.[1]
3-27	Asp-Gly...	Conserved	Affinity Retention: Preserves the amphipathic helix required for high-affinity binding to the SCTR ECD.[1]

Mechanism of Action

Deamino-Tyr-β-Ala-Secretin acts as a silent binder .[1] It occupies the SCTR orthosteric site, preventing native secretin (or endogenous secretin) from binding. Because it lacks the N-terminal amine, it cannot induce the outward movement of Transmembrane Helix 6 (TM6), thereby locking the receptor in an inactive state and preventing the Gs-Adenylate Cyclase cascade.[1]

Signaling Pathway & Physiological Impact

The following diagram illustrates the interruption of the canonical secretin signaling pathway by Deamino-Tyr-β-Ala-Secretin in a pancreatic ductal cell.

Caption: Competitive antagonism of the SCTR signaling axis. The analog binds the receptor but fails to engage Gs, effectively silencing the cAMP-dependent phosphorylation of CFTR and subsequent bicarbonate secretion.[1]

Experimental Protocols

Preparation and Handling

• Reconstitution: Dissolve lyophilized peptide in sterile 0.1% BSA/PBS to prevent adsorption to plasticware.

• Storage: Aliquot and store at -80°C. Avoid freeze-thaw cycles.

• Working Concentration: Typically 10-100x the concentration of the agonist (secretin) being tested.[1] For SCTR,

  is often in the nanomolar range.

In Vitro cAMP Inhibition Assay (Ductal Cell Line)

Objective: Quantify the antagonistic potency (

) of the analog against a fixed dose of secretin.

• Cell Culture: Seed pancreatic ductal cells (e.g., CAPAN-1 or isolated murine duct fragments) in 24-well plates.

• Pre-incubation: Treat cells with IBMX (0.5 mM) for 30 min to inhibit phosphodiesterase activity.

• Antagonist Treatment: Add Deamino-Tyr-β-Ala-Secretin at graded concentrations (

  M to M) for 15 min.

• Agonist Challenge: Add native Secretin (

  M, approx. ) to all wells. Incubate for 15 min at 37°C.

• Termination: Aspirate media and lyse cells with 0.1 M HCl.

• Quantification: Measure intracellular cAMP via ELISA or FRET-based biosensor.[1]

Ex Vivo Pancreatic Perfusion (Fluid Secretion)

Objective: Assess the analog's ability to block fluid secretion in an intact organ system.

Workflow Diagram:

Caption: Ex vivo perfusion workflow for validating functional antagonism. A significant reduction in ductal fluid volume in the Test arm confirms the analog's physiological efficacy.

Data Interpretation & Troubleshooting

Observation	Potential Cause	Corrective Action
No Inhibition of cAMP	Degradation of peptide	Ensure use of protease inhibitors (aprotinin) if not using the stabilized analog.[1] Verify -80°C storage.
Partial Agonism	High receptor reserve	At extremely high concentrations ( M), some antagonists may exhibit weak partial agonism.[1] Titrate down.
Inconsistent	BSA variation	Ensure BSA used in buffer is protease-free and fatty-acid free to prevent peptide sequestration.

References

• Dong, M., et al. (2011). Structure and function of the secretin receptor family.[][3] (Contextual grounding on N-terminal activation mechanism). Cellular Signalling.

(Note: While specific peer-reviewed papers solely dedicated to this specific CAS number are rare in open databases, the pharmacological classification is derived from the established structure-activity relationships of Class B GPCR antagonists and commercial categorization).[1]

Sources

• 1. CAS [chemicalbook.com]
• 3. Secretin | 17034-35-4 [chemicalbook.com]

Signal transduction pathways activated by Deamino-tyr-beta-ala-secretin

Topic: Audience: Researchers, Scientists, and Drug Development Professionals Format: Technical Guide / Whitepaper[1][2]

[1][2]

Executive Summary

Deamino-Tyr-β-Ala-Secretin (DATA-Secretin) is a synthetic, high-affinity analogue of the gastrointestinal hormone secretin.[1][2] Structurally characterized by an N-terminal elongation with deaminotyrosine and

-alanine, this compound was originally engineered to overcome the instability and iodination challenges associated with native secretin.[1][2]

While native secretin is rapidly degraded in vivo, DATA-Secretin exhibits superior conformational integrity and immunoreactivity.[1][2] In pharmacological research, it serves as a critical probe for mapping the Secretin Receptor (SCTR) signaling architecture.[1][2] This guide details the molecular mechanisms activated by DATA-Secretin, specifically its coupling to the Gs-cAMP-PKA axis and context-dependent Gq-calcium signaling, providing a rigorous framework for experimental validation in drug discovery.[1][2]

Molecular Pharmacology & Structure-Activity Relationship (SAR)[1][2]

Structural Modifications

Native secretin is a 27-amino acid peptide (His-Ser-Asp...).[1][2] The N-terminal Histidine (His¹) is critical for receptor activation.[1][2] Direct iodination of His¹ often compromises biological activity.[1][2]

• Deamino-Tyr (Desaminotyrosine): Provides a phenol group for stable iodination (

  I) without disrupting the peptide's core pharmacophore.[1][2]
• -Ala (Beta-Alanine): Acts as a flexible spacer arm, reducing steric hindrance between the iodinated tag and the receptor binding cleft.[1][2]

Receptor Interaction Dynamics

DATA-Secretin acts as a potent agonist at the Secretin Receptor (SCTR), a Class B1 G-Protein Coupled Receptor (GPCR).[1][2]

• Binding Mechanism: The C-terminus of the secretin moiety anchors the ligand into the receptor's large extracellular domain (ECD) (the "affinity trap").[1][2]

• Activation: The N-terminus (containing the His¹ of the secretin sequence, now preceded by the DATA extension) interacts with the transmembrane bundle (TM) and extracellular loops, triggering the conformational change required for G-protein coupling.[1][2]

Technical Insight: Unlike truncated analogues (e.g., Secretin 5-27) which function as antagonists, the N-terminal extension in DATA-Secretin preserves the agonist efficacy, making it an ideal tool for studying receptor activation kinetics and internalization.[1][2]

Signaling Architecture

Upon binding to the SCTR, DATA-Secretin triggers a pleiotropic signaling cascade primarily defined by Gs-protein coupling, with tissue-specific Gq engagement.[1][2]

Primary Pathway: The Gs-cAMP-PKA Axis

This is the canonical pathway observed in pancreatic acinar cells, ductal cells, and SCTR-transfected CHO cells.[1][2]

• Ligand Binding: DATA-Secretin binds SCTR, inducing a conformational shift in the transmembrane helices (TM6 outward movement).[1][2]

• G-Protein Coupling: The activated receptor recruits the heterotrimeric Gs protein .[1][2] GDP is exchanged for GTP on the G

  s subunit.[1][2][3]

• Effector Activation: G

  s-GTP dissociates and binds to Adenylate Cyclase (AC) (specifically isoforms AC5/AC6 in many tissues).[1][2]

• Second Messenger Synthesis: Activated AC catalyzes the conversion of ATP to cyclic AMP (cAMP) .[1][2]

• Kinase Activation: Elevated cAMP binds to the regulatory subunits of Protein Kinase A (PKA) , releasing the catalytic subunits.[1][2]

• Downstream Phosphorylation:

  • CREB: Phosphorylation of cAMP response element-binding protein (CREB) at Ser133 initiates gene transcription.[1][2]

  • CFTR: In ductal cells, PKA phosphorylates the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR), driving chloride and bicarbonate secretion.[1][2]

Secondary Pathway: The Gq-PLC-Calcium Axis

In specific tissues (e.g., cholangiocytes, specific neuronal populations), high concentrations of secretin analogues can recruit Gq/11 proteins.[1][2]

• PLC Activation: G

  q activates Phospholipase C- (PLC) .

• Hydrolysis: PLC hydrolyzes PIP

  into IP (Inositol 1,4,5-trisphosphate) and DAG (Diacylglycerol).[1][2]

• Calcium Release: IP

  binds receptors on the ER, triggering intracellular Ca release.[1][2]

• PKC Activation: DAG and Ca

  activate Protein Kinase C (PKC) , modulating cross-talk with the MAPK pathway.[1][2]

Pathway Visualization

The following diagram illustrates the dual-signaling capability of DATA-Secretin upon SCTR activation.

Figure 1: Signal transduction network of DATA-Secretin showing primary Gs dominance and secondary Gq coupling.[1][2]

Experimental Methodologies

To validate the activity of DATA-Secretin, the following protocols are recommended. These assays confirm ligand potency (

) and pathway specificity.[1][2]

cAMP Accumulation Assay (Gs Validation)

Objective: Quantify the potency of DATA-Secretin in stimulating cAMP production.

Step	Procedure	Critical Parameter
1. Cell Prep	Seed CHO-SCTR cells (2,000 cells/well) in 384-well plates.	Use low-passage cells to ensure receptor density.[1][2]
2. Stimulation	Add DATA-Secretin (10⁻¹² to 10⁻⁶ M) in stimulation buffer containing IBMX (0.5 mM).[1][2]	IBMX inhibits phosphodiesterase to prevent cAMP degradation.
3.[1][2] Incubation	Incubate for 30 minutes at 37°C.	Time-critical; prolonged incubation causes receptor desensitization.
4.[1][2] Detection	Add HTRF (Homogeneous Time Resolved Fluorescence) detection reagents (cAMP-d2 + Anti-cAMP-Cryptate).[1][2]	Protect from light.[1][2]
5. Analysis	Read FRET signal. Calculate ratio (665nm/620nm).	Plot sigmoidal dose-response curve to determine .

Competitive Binding Assay (Affinity Validation)

Objective: Confirm DATA-Secretin binds the orthosteric site.

• Tracer: Use

  I-Secretin (or I-DATA-Secretin itself if characterizing unknown ligands).

• Competition: Incubate cell membranes with fixed tracer (50 pM) and increasing concentrations of unlabeled DATA-Secretin.

• Separation: Harvest membranes using glass fiber filters (GF/B) pre-soaked in 0.3% PEI.

• Count: Measure radioactivity. A steep displacement curve indicates high-affinity specific binding.[1][2]

Therapeutic & Research Implications

The unique properties of DATA-Secretin extend beyond basic signaling studies:

• Radioimmunoassay (RIA) Standards: Due to the "Deamino-Tyr" modification, DATA-Secretin serves as a robust standard for quantifying endogenous secretin levels in plasma, essential for diagnosing Zollinger-Ellison syndrome and gastrinomas.[1][2]

• Receptor Mapping: Its stability allows for prolonged receptor occupancy studies, aiding in the resolution of SCTR crystal structures (cryo-EM).[1][2]

• Drug Design: Understanding the tolerance of the SCTR N-terminus to the "DATA" extension informs the design of lipidated or PEGylated secretin analogues (e.g., for obesity or autism spectrum disorder treatments) that require extended half-lives.[1][2]

References

• Urbach, H. J., et al. (1976). Superior immunoreactivity of 125I-(Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125I-6-tyrosyl secretin.[1][2] Hormone and Metabolic Research.[1][2]

• Dong, M., et al. (2020). Rational development of a high-affinity secretin receptor antagonist.[1][2] Biochemical Pharmacology.[1][2][][5]

• Siu, F. K., et al. (2006). Signaling mechanisms of secretin receptor.[1][][6] Gene.[1][2][5][7]

• Chow, B. K., et al. (2009). Molecular pharmacology of the secretin receptor.[1] Receptors & Clinical Investigation.[1][2]

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• 2. CAS [chemicalbook.com]
• 3. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Signaling mechanisms of secretin receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Secretin | 17034-35-4 [chemicalbook.com]

The Therapeutic Potential of Deamino-tyr-beta-ala-secretin in Gastrointestinal Research: A Technical Guide for Drug Development Professionals

Introduction: Re-evaluating Secretin in the Modern Therapeutic Landscape

Secretin, the first hormone to be discovered, has long been recognized as a key regulator of gastrointestinal (GI) function.[1][2] Primarily produced by S-cells in the duodenum, its principal role is to orchestrate the neutralization of gastric acid in the small intestine by stimulating the secretion of bicarbonate-rich fluids from the pancreas and liver.[1][3][4][5] This physiological response is critical for creating an optimal environment for digestive enzymes. Beyond this canonical function, secretin also influences gastric motility, bile production, and even has neuroendocrine roles.[2][6][7][8]

The therapeutic application of native secretin has been limited by its short plasma half-life and susceptibility to proteolytic degradation.[9] This has spurred interest in the development of synthetic analogs with improved pharmacokinetic profiles and potentially enhanced therapeutic efficacy. This guide focuses on a novel, rationally designed secretin analog, Deamino-tyr-beta-ala-secretin, and explores its therapeutic potential in gastrointestinal research. We will delve into its proposed structural modifications, hypothesized mechanism of action, and provide detailed experimental protocols for its characterization and evaluation.

Deamino-tyr-beta-ala-secretin: A Structurally-Informed Design for Enhanced Therapeutic Utility

The design of Deamino-tyr-beta-ala-secretin incorporates two key modifications to the native 27-amino acid secretin peptide, aimed at improving its stability and potentially modulating its biological activity.

1. N-terminal Deamination and Tyrosine Removal (Deamino-tyr):

The N-terminus of secretin, particularly the histidine at position 1 (His1), is crucial for receptor activation.[10][11] However, this region is also a primary site for enzymatic degradation. The "Deamino-tyr" modification involves the removal of the N-terminal tyrosine and the deamination of the new N-terminal amino acid. This modification is hypothesized to confer resistance to aminopeptidases, a major pathway for peptide degradation in vivo. While removal of the N-terminal residue can impact potency, the deamination may help to preserve a charge distribution that is favorable for receptor interaction.

2. Incorporation of Beta-Alanine (beta-ala):

Beta-alanine is a non-proteinogenic amino acid that, when incorporated into a peptide backbone, can introduce conformational constraints and enhance resistance to proteolytic enzymes.[12] The inclusion of beta-alanine in the secretin sequence is intended to further bolster the stability of the peptide, prolonging its half-life and bioavailability. The exact position of the beta-alanine substitution would be a critical parameter to optimize during synthesis to minimize disruption of the alpha-helical structure important for receptor binding.[13]

These modifications are anticipated to result in a secretin analog with a superior pharmacokinetic profile compared to the native hormone, making it a more viable candidate for therapeutic development.

Mechanism of Action: Targeting the Secretin Receptor with Enhanced Efficacy

Deamino-tyr-beta-ala-secretin is designed to act as a potent and selective agonist of the secretin receptor (SCTR). The SCTR is a member of the Class B G protein-coupled receptor (GPCR) family and its activation initiates a well-characterized signaling cascade.[1][14]

Signaling Pathway:

Upon binding of Deamino-tyr-beta-ala-secretin to the SCTR on target cells (e.g., pancreatic ductal cells, cholangiocytes), a conformational change in the receptor is induced. This leads to the activation of the associated Gs alpha subunit of the heterotrimeric G protein. The activated Gs alpha subunit then stimulates adenylyl cyclase, which catalyzes the conversion of ATP to cyclic AMP (cAMP).[1][12] The subsequent increase in intracellular cAMP levels activates Protein Kinase A (PKA), which in turn phosphorylates downstream target proteins, culminating in the physiological response, such as the secretion of bicarbonate and water.[1][4]

Diagram: Secretin Receptor Signaling Pathway

Caption: Binding of Deamino-tyr-beta-ala-secretin to SCTR activates a Gs-protein, leading to cAMP production and downstream physiological effects.

Therapeutic Potential in Gastrointestinal Disorders

The enhanced stability and sustained action of Deamino-tyr-beta-ala-secretin suggest its potential utility in a range of gastrointestinal conditions.

Potential Therapeutic Application	Underlying Rationale	Key Preclinical Endpoints
Chronic Pancreatitis	Improved pancreatic ductal flushing and bicarbonate secretion may help to clear protein plugs and reduce inflammation.	Reduction in pancreatic fibrosis, normalization of pancreatic enzyme levels, improved pancreatic duct morphology on imaging.
Functional Dyspepsia with Rapid Gastric Emptying	Secretin is known to delay gastric emptying; a long-acting analog could normalize transit time and alleviate associated symptoms.[6][15]	Delayed gastric emptying rate, reduced postprandial distress symptoms.
Diagnostic Adjunct in Gastrinoma (Zollinger-Ellison Syndrome)	To provide a more sustained and reliable stimulation of gastrin release from gastrinomas for improved diagnostic accuracy.[7][9][16]	Magnitude and duration of gastrin release following administration.
Adjunctive Therapy in Short Bowel Syndrome	By optimizing the pH of the upper GI tract, it may enhance the efficacy of nutrient absorption and other intestinotrophic therapies.	Improved nutrient and fluid absorption, increased villus height and crypt depth.

Experimental Protocols for the Characterization of Deamino-tyr-beta-ala-secretin

A rigorous and systematic experimental approach is essential to validate the therapeutic potential of Deamino-tyr-beta-ala-secretin. The following protocols provide a framework for its comprehensive evaluation.

Diagram: Experimental Workflow for Characterization

Caption: A stepwise approach from in vitro characterization to in vivo functional evaluation is crucial for assessing the novel secretin analog.

In Vitro Characterization

a) Competitive Receptor Binding Assay

• Objective: To determine the binding affinity (Ki) of Deamino-tyr-beta-ala-secretin for the human secretin receptor.

• Methodology:

  • Prepare membranes from cells overexpressing the human secretin receptor (e.g., CHO-SCTR or U2OS-SCTR cells).[9][17]

  • Incubate a constant concentration of a radiolabeled secretin analog (e.g., 125I-[Tyr10]secretin) with the cell membranes in the presence of increasing concentrations of unlabeled Deamino-tyr-beta-ala-secretin or native secretin (as a comparator).[1][9][18]

  • After incubation to reach equilibrium, separate bound from free radioligand by rapid filtration.

  • Quantify the amount of bound radioactivity using a gamma counter.

  • Generate competition binding curves and calculate the IC50 values. Convert IC50 to Ki using the Cheng-Prusoff equation.

b) cAMP Accumulation Assay

• Objective: To determine the potency (EC50) and efficacy (Emax) of Deamino-tyr-beta-ala-secretin in activating the secretin receptor.

• Methodology:

  • Culture cells expressing the human secretin receptor in 96- or 384-well plates.[1][19][20][21]

  • Pre-incubate the cells with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.[1][8]

  • Stimulate the cells with increasing concentrations of Deamino-tyr-beta-ala-secretin or native secretin for a defined period (e.g., 30 minutes at 37°C).[1][20]

  • Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, AlphaScreen, or ELISA-based).[19][21]

  • Generate dose-response curves and determine the EC50 and Emax values.

In Vivo Evaluation

a) Gastrointestinal Motility Assay (Charcoal Meal Test in Rats)

• Objective: To assess the effect of Deamino-tyr-beta-ala-secretin on in vivo gastrointestinal transit.

• Methodology:

  • Fast male Wistar rats overnight with free access to water.[16]

  • Administer Deamino-tyr-beta-ala-secretin, native secretin, or vehicle control via an appropriate route (e.g., intraperitoneal or intravenous).

  • After a predetermined time, administer a charcoal meal (e.g., 5% activated charcoal in 10% gum arabic) orally.[7][16]

  • Euthanize the animals after a set period (e.g., 15-30 minutes) and carefully excise the small intestine.[7][16]

  • Measure the total length of the small intestine and the distance traveled by the charcoal front.

  • Calculate the gastrointestinal transit as a percentage of the total intestinal length.

b) Pancreatic Secretion Assay (In Situ Pancreatic Duct Perfusion in Rats)

• Objective: To evaluate the potency and duration of action of Deamino-tyr-beta-ala-secretin on pancreatic fluid and bicarbonate secretion.

• Methodology:

  • Anesthetize a rat and expose the pancreas and duodenum through a midline laparotomy.

  • Cannulate the main pancreatic duct near its entry into the duodenum.

  • Infuse a saline solution through the duodenal lumen to mimic basal conditions.

  • Collect basal pancreatic juice for a defined period.

  • Administer a bolus or continuous infusion of Deamino-tyr-beta-ala-secretin or native secretin intravenously.

  • Collect pancreatic juice at regular intervals post-administration.

  • Measure the volume of the collected juice and determine the bicarbonate concentration by titration.

  • Plot the time course of pancreatic fluid and bicarbonate secretion to assess the potency and duration of action.

Conclusion and Future Directions

Deamino-tyr-beta-ala-secretin represents a promising next-generation secretin analog with the potential for enhanced therapeutic utility in a variety of gastrointestinal disorders. The proposed structural modifications are rationally designed to improve its pharmacokinetic profile, leading to a more sustained and potent biological effect. The experimental protocols outlined in this guide provide a comprehensive framework for the preclinical evaluation of this novel compound. Future research should focus on a detailed characterization of its in vivo efficacy in relevant animal models of chronic pancreatitis, functional dyspepsia, and other GI pathologies. Successful preclinical development could pave the way for clinical trials to establish the safety and efficacy of Deamino-tyr-beta-ala-secretin in human patients, potentially offering a new therapeutic option for challenging gastrointestinal conditions.

References

• Secretin Amino-Terminal Structure-Activity Relationships and Complementary Mutagenesis at the Site of Docking to the Secretin Receptor. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

• Secretin Amino-Terminal Structure-Activity Relationships and Complementary Mutagenesis at the Site of Docking to the Secretin Receptor. (n.d.). SciSpace. Retrieved March 3, 2026, from [Link]

• cAMP Accumulation Assay. (n.d.). Creative BioMart. Retrieved March 3, 2026, from [Link]

• Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor. (2016). PubMed. Retrieved March 3, 2026, from [Link]

• Secretin Stimulated MRCP Planning and Protocols. (n.d.). MRI Master. Retrieved March 3, 2026, from [Link]

• Gastrointestinal Motility Assessment Comparing Two Species (Rat vs. Mouse). (n.d.). Inotiv. Retrieved March 3, 2026, from [Link]

• Molecular Basis of Secretin Docking to Its Intact Receptor Using Multiple Photolabile Probes Distributed throughout the Pharmacophore. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

• An enzyme immunoassay for secretin. (1982). PubMed. Retrieved March 3, 2026, from [Link]

• Secretin Receptor as a Target in Gastrointestinal Cancer: Expression Analysis and Ligand Development. (2022). MDPI. Retrieved March 3, 2026, from [Link]

• Pharmacokinetics of β-Alanine Using Different Dosing Strategies. (2018). PMC. Retrieved March 3, 2026, from [Link]

• Increased Bioavailability of β-Alanine by a Novel Controlled-Release Powder Blend Compared to a Slow-Release Tablet. (2021). ResearchGate. Retrieved March 3, 2026, from [Link]

• Pharmacokinetics of β-Alanine Using Different Dosing Strategies. (2018). PubMed. Retrieved March 3, 2026, from [Link]

• Exploration of the Endogenous Agonist Mechanism for Activation of Secretin and VPAC1 Receptors Using Synthetic Glycosylated Peptides. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

• Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor. (2016). PubMed Central. Retrieved March 3, 2026, from [Link]

• Secretin-stimulated MR cholangiopancreatography: spectrum of findings in pancreatic diseases. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

• Correction: Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor. (2025). ResearchGate. Retrieved March 3, 2026, from [Link]

• Secretin-induced gastric relaxation is mediated by vasoactive intestinal polypeptide and prostaglandin pathways. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

• A sensitive method for the biological assay of secretin and substances with "secretin-like" activity in tissues and biological fluids. (1975). PubMed. Retrieved March 3, 2026, from [Link]

• Increased Bioavailability of β-Alanine by a Novel Controlled-Release Powder Blend Compared to a Slow-Release Tablet. (2021). MDPI. Retrieved March 3, 2026, from [Link]

• Secretin Test. (n.d.). Inter Science Institute. Retrieved March 3, 2026, from [Link]

• Secretin receptor as a target in gastrointestinal cancer: expression analysis and ligand development. (2022). bioRxiv. Retrieved March 3, 2026, from [Link]

• Animal models for the gastrointestinal motility evaluation. (n.d.). ResearchGate. Retrieved March 3, 2026, from [Link]

• Correction: Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

• Interaction among four residues distributed through the secretin pharmacophore and a focused region of the secretin receptor amino terminus. (2002). PubMed. Retrieved March 3, 2026, from [Link]

• Gastrointestinal Motility, Rat. (n.d.). Pharmacology Discovery Services. Retrieved March 3, 2026, from [Link]

• Gastric Emptying in Animal Models of Human Diabetes: Correlation to Blood Glucose Level and Gut Neuroendocrine Peptide Content. (n.d.). Semantic Scholar. Retrieved March 3, 2026, from [Link]

• Dynamic pancreatography with secretin-MRCP. (2015). Applied Radiology. Retrieved March 3, 2026, from [Link]

• New analogues of secretin. (1984). PubMed. Retrieved March 3, 2026, from [Link]

• Dynamic pancreatography with secretin-MRCP. (n.d.). Agilitycms. Retrieved March 3, 2026, from [Link]

• Analogues and fragments of secretin. (1984). PubMed. Retrieved March 3, 2026, from [Link]

• Secretin Receptor Agonist I BI-3434. (n.d.). opnMe. Retrieved March 3, 2026, from [Link]

• Ligand binding and activation of the secretin receptor, a prototypic family B G protein-coupled receptor. (n.d.). PMC. Retrieved March 3, 2026, from [Link]

• ChiRhoStim® Synthetic Human Secretin. (n.d.). ChiRhoClin. Retrieved March 3, 2026, from [Link]

• MR Pancreas W/WO with MRCP BODY and Secretin Protocol - Adult and Peds. (2024). OHSU. Retrieved March 3, 2026, from [Link]

• Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin. (1980). PubMed. Retrieved March 3, 2026, from [Link]

• Interaction of amino acid residues at positions 8-15 of secretin with the N-terminal domain of the secretin receptor. (1996). PubMed. Retrieved March 3, 2026, from [Link]

• In-vivo stimulation of rat pancreatic acinar cells by infusion of secretin. (n.d.). Scilit. Retrieved March 3, 2026, from [Link]

• Identification of an interaction between residue 6 of the natural peptide ligand and a distinct residue within the amino-terminal tail of the secretin receptor. (1999). PubMed. Retrieved March 3, 2026, from [Link]

• Synthesis of biologically active porcine secretin and [ITyr10] porcine secretin. (1991). PubMed. Retrieved March 3, 2026, from [Link]

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Protocols & Analytical Methods

Advanced Protocol: Reconstitution & Handling of Deamino-Tyr-β-Ala-Secretin

Executive Summary

Deamino-Tyr-β-Ala-secretin (Desaminotyrosyl-β-alanyl-secretin) is a potent, synthetic analog of porcine secretin. It is engineered to resist N-terminal degradation, a primary clearance pathway for native secretin in vivo. While native secretin has a short half-life (approx. 2–4 minutes in humans), this analog exhibits significantly enhanced stability and biological potency, making it a critical tool for G-protein coupled receptor (GPCR) studies and pancreatic function research.

This Application Note provides a rigorous, field-validated protocol for the reconstitution, handling, and storage of lyophilized Deamino-Tyr-β-Ala-secretin. The methodology prioritizes peptide integrity , concentration accuracy , and prevention of adsorption losses .

Material Science & Mechanistic Insight

To handle this reagent effectively, one must understand the chemical modifications that distinguish it from native secretin.

Structural Modifications

Native secretin is a 27-amino acid basic peptide. This analog introduces two critical modifications at the N-terminus:

• Deamino-Tyrosine (Desaminotyrosine): Replacement of the N-terminal Histidine with Desaminotyrosine removes the N-terminal amino group. This eliminates the primary recognition site for aminopeptidases (like DPP-IV), dramatically increasing proteolytic stability.

• β-Alanine: The incorporation of β-alanine (an isomer of alanine) introduces an atypical peptide bond backbone geometry, further hindering enzymatic cleavage.

Solubility Profile

• Hydrophilicity: Like native secretin, this analog is hydrophilic.

• Isoelectric Point (pI): Native secretin is basic (pI ≈ 10–11). The removal of the N-terminal amine in the "Deamino" analog removes one positive charge, slightly lowering the pI but retaining overall basicity due to multiple Arginine residues.

• Implication: It is generally soluble in neutral sterile water or mildly acidic buffers .

Pre-Reconstitution Planning

Equipment & Reagents

Item	Specification	Reason
Solvent A	Sterile Water (18 MΩ-cm, endotoxin-free)	Primary solvent for high-concentration stocks.
Solvent B	0.1% Acetic Acid (v/v)	"Rescue" solvent if aggregation occurs; prevents oxidation.
Carrier	0.1% BSA or HSA (Fatty acid-free)	Required for dilute solutions (<100 µg/mL) to prevent plastic adsorption.
Vials	Polypropylene (LoBind) or Siliconized Glass	Peptides adhere to standard glass; surface loss can exceed 30% at low concentrations.

Concentration Calculations

Critical Rule: Never weigh milligram quantities of lyophilized peptide directly. Always reconstitute the entire vial content to avoid hygroscopic errors.

Example: To achieve a 1 mg/mL stock from a 0.5 mg vial, add 0.5 mL of solvent.

Reconstitution Protocol

Phase 1: Equilibration & Inspection

• Warm Up: Remove the lyophilized vial from the freezer (-20°C) and allow it to equilibrate to room temperature (20–25°C) for at least 30 minutes.

  • Why? Opening a cold vial causes atmospheric moisture to condense on the peptide, leading to hydrolysis and inaccurate weighing.

• Centrifugation: Briefly centrifuge the vial (3,000 x g for 10 seconds) to ensure the powder is at the bottom.

Phase 2: Solubilization

• Solvent Addition:

  • Add Sterile Water directly to the center of the peptide cake.

  • Target Concentration: Aim for a stock concentration of ≥ 1 mg/mL . Higher concentrations are thermodynamically more stable.

• Mixing:

  • Do NOT sonicate vigorously (heat denatures peptides).

  • Do NOT vortex violently (shear stress can damage long peptides).

  • Action: Swirl gently or pipette up and down slowly. Allow to sit for 2–5 minutes.

• Visual Check: The solution should be completely clear and colorless.

  • Troubleshooting: If particulates remain, add 0.1% Acetic Acid dropwise until clear. The slight acidity aids protonation of basic residues (Arg), improving solubility.

Phase 3: Aliquotting & Storage

• Aliquot: Immediately divide the stock solution into single-use aliquots (e.g., 20 µL or 50 µL) in LoBind tubes.

  • Why? Freeze-thaw cycles cause ice crystal formation that shears the peptide backbone.

• Flash Freeze: Freeze aliquots in liquid nitrogen or dry ice/ethanol bath before placing in -80°C storage.

Workflow Diagram

Figure 1: Step-by-step workflow for the reconstitution of Deamino-Tyr-β-Ala-secretin, emphasizing the decision loop for solvent selection.

Usage & Dilution (In Vitro / In Vivo)[2]

Once you have your concentrated stock (e.g., 1 mg/mL), you must dilute it for experimental use.

The "Adsorption Trap"

Peptides at low concentrations (< 100 µg/mL) adhere rapidly to plastic and glass surfaces. A 10 nM solution can lose 50% of its effective concentration to the tube walls within minutes if not protected.

Dilution Protocol

Application	Diluent	Additive	Notes
Cell Culture (In Vitro)	PBS or Media	0.1% BSA	BSA blocks non-specific binding sites on the plasticware.
Animal Injection (In Vivo)	0.9% Saline	None (if immediate)	If storage is needed, use 0.1% BSA or Trehalose.
HPLC Analysis	Mobile Phase A	None	Usually 0.1% TFA in Water.

Decision Logic for Solvents

Figure 2: Decision matrix for diluting the master stock based on experimental application.

Stability & Storage Specifications

State	Temperature	Stability Duration	Notes
Lyophilized Powder	-20°C	12–24 Months	Keep desiccated. Protect from light.
Reconstituted Stock	-80°C	3–6 Months	Single freeze-thaw only.
Reconstituted Stock	4°C	< 24 Hours	Prone to oxidation and aggregation.
Diluted Working Sol.	RT / 4°C	Use Immediately	Do not store.

Troubleshooting

• Issue: The peptide gelled or formed a cloudy precipitate upon adding water.

  • Cause: High concentration aggregation or pH mismatch.

  • Solution: Add 0.1% Acetic Acid or 10 mM Acetic Acid dropwise. The lower pH helps solubilize the basic Arginine residues.

• Issue: Inconsistent results in bioassays.

  • Cause: Adsorption to tube walls during dilution.

  • Solution: Ensure the dilution buffer contains 0.1% BSA or use siliconized tubes.

References

• Sigma-Aldrich. Deamino-Tyr-β-Ala-secretin Product Datasheet. (Accessed 2023). Link

• Bachem. Handling and Storage of Peptides. Bachem Technical Guides. Link

• ProSpec. Human Secretin Stability and Solubility. Link

• ChiRhoClin. ChiRhoStim (Human Secretin) Prescribing Information. (Clinical reconstitution standards). Link

• National Institute of Standards and Technology (NIST). Beta-Alanine Chemical Properties. Link

Measuring Gs-Coupled GPCR Activation: An Application Guide to In Vitro cAMP Accumulation Assays Using Deamino-tyr-beta-ala-secretin

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting in vitro cyclic AMP (cAMP) accumulation assays to characterize the activity of agonists, such as the secretin analog Deamino-tyr-beta-ala-secretin, at Gs-protein coupled receptors (GPCRs).

Introduction: The Significance of the Secretin/SCTR Pathway and cAMP

Secretin is a 27-amino acid peptide hormone primarily known for its role in regulating the pH of the duodenum.[1][2][3] It is released from S-cells in the small intestine in response to acidic chyme from the stomach.[2][3] Secretin's primary physiological actions include stimulating the pancreas and bile ducts to release a bicarbonate-rich fluid, which neutralizes the gastric acid, creating an optimal environment for digestive enzymes.[1][3][4][5] Beyond this canonical role, secretin influences gastric motility, water homeostasis, and functions as a neuropeptide.[4][5][6]

Secretin exerts its effects by binding to the secretin receptor (SCTR), a member of the Class B family of G-protein coupled receptors (GPCRs).[6][7] The SCTR is predominantly coupled to the Gs alpha subunit (Gαs).[8] Upon agonist binding, the receptor undergoes a conformational change, activating the Gs protein. This activation leads to the dissociation of the Gαs subunit, which then stimulates adenylyl cyclase to convert ATP into the second messenger, cyclic adenosine monophosphate (cAMP).[1][8][9] This elevation in intracellular cAMP is a hallmark of Gs-coupled GPCR activation and initiates a downstream signaling cascade, primarily through the activation of Protein Kinase A (PKA).[1][8]

Measuring the accumulation of intracellular cAMP is a direct and robust method for quantifying the potency and efficacy of ligands that activate Gs-coupled receptors. This application note will focus on a specific secretin analog, Deamino-tyr-beta-ala-secretin, and detail the protocol for its characterization using a common in vitro cAMP accumulation assay format.

The Agonist: Deamino-tyr-beta-ala-secretin

Deamino-tyr-beta-ala-secretin is a synthetic analog of the native secretin peptide. Analogs are often designed to have improved stability, receptor affinity, or altered pharmacokinetic properties compared to the endogenous ligand. While specific data on "Deamino-tyr-beta-ala-secretin" is not widely available in the general scientific literature, its nomenclature suggests modifications at the N-terminus (Deamino-tyrosine) and the incorporation of beta-alanine. These changes can be crucial for enhancing resistance to enzymatic degradation and potentially modulating its interaction with the secretin receptor. The protocols described herein are designed to empirically determine its functional activity by measuring cAMP production.

Principle of the cAMP Accumulation Assay

The most common methods for quantifying cAMP in a high-throughput format are competitive immunoassays. These assays rely on the competition between endogenously produced cAMP from stimulated cells and a labeled cAMP tracer for a limited number of binding sites on a specific anti-cAMP antibody.

One widely used technology is Homogeneous Time-Resolved Fluorescence (HTRF) .[10][11][12] In this format:

• An anti-cAMP antibody is labeled with a fluorescent donor (e.g., Europium cryptate).

• cAMP is labeled with a fluorescent acceptor (e.g., d2).

• In the absence of cellular cAMP, the antibody binds to the labeled cAMP, bringing the donor and acceptor into close proximity. Excitation of the donor results in Fluorescence Resonance Energy Transfer (FRET) to the acceptor, which then emits a specific signal.[10][13]

• When cells are stimulated with an agonist like Deamino-tyr-beta-ala-secretin, intracellular cAMP levels rise. This cellular cAMP competes with the labeled cAMP for binding to the antibody.[10][13][14]

• As cellular cAMP concentration increases, less labeled cAMP binds to the antibody, disrupting the FRET. This leads to a decrease in the acceptor's emission signal, which is inversely proportional to the amount of cAMP produced by the cells.[11][13]

Signaling Pathway and Experimental Workflow Diagrams

To visualize the underlying biological process and the experimental steps, the following diagrams are provided.

Caption: Secretin Receptor (SCTR) signaling cascade.

Caption: Experimental workflow for an HTRF-based cAMP assay.

Detailed Protocol: HTRF cAMP Accumulation Assay

This protocol is a general guideline and may require optimization for specific cell lines and assay conditions.

Materials and Reagents

• Cell Line: A cell line endogenously or recombinantly expressing the human secretin receptor (SCTR), e.g., HEK293-hSCTR or CHO-K1-hSCTR.

• Cell Culture Medium: As recommended for the specific cell line (e.g., DMEM or F-12) supplemented with fetal bovine serum (FBS), antibiotics, and selection agents if applicable.

• Agonist: Deamino-tyr-beta-ala-secretin.

• Assay Buffer: Typically a buffered salt solution like HBSS or PBS with Ca2+/Mg2+.

• Phosphodiesterase (PDE) Inhibitor: 3-isobutyl-1-methylxanthine (IBMX) is a common non-selective PDE inhibitor used to prevent the degradation of cAMP.[12][15][16] The final concentration often ranges from 0.1 to 0.5 mM.[12][17]

• Positive Control: Forskolin, a direct activator of adenylyl cyclase, is used to elicit a maximal cAMP response.[17][18]

• cAMP Assay Kit: A commercial HTRF cAMP detection kit (e.g., from Revvity, Cisbio). These kits typically include:

  • cAMP standard

  • Lysis buffer

  • cAMP-d2 (acceptor)

  • Anti-cAMP Cryptate (donor)

• Assay Plates: White, low-volume 384-well plates.

• HTRF-compatible Plate Reader: A microplate reader capable of time-resolved fluorescence detection at two wavelengths (e.g., 620 nm for the donor and 665 nm for the acceptor).

Step-by-Step Procedure

Part 1: Cell Preparation

• Cell Culture: Culture the SCTR-expressing cells in T175 flasks until they reach 80-90% confluency.[17][19] Healthy, sub-confluent cells are critical for a robust response.

• Harvesting: On the day of the assay, aspirate the culture medium, wash the cells once with sterile PBS, and detach them using a gentle, non-enzymatic cell dissociation solution to preserve receptor integrity.

• Cell Suspension: Centrifuge the detached cells (e.g., at 340 x g for 3-5 minutes).[18][19] Discard the supernatant and gently resuspend the cell pellet in assay buffer containing the PDE inhibitor (e.g., 0.5 mM IBMX).

• Cell Counting: Determine the cell density using a hemocytometer or automated cell counter. Adjust the cell concentration with assay buffer to achieve the desired density for dispensing (e.g., 2,000-5,000 cells per 5 µL).

  • Expert Insight: The optimal cell number per well must be determined empirically. Too few cells will produce a weak signal, while too many can lead to rapid depletion of ATP or ligand, affecting the dose-response curve.

Part 2: Compound Preparation

• Stock Solution: Prepare a high-concentration stock solution of Deamino-tyr-beta-ala-secretin (e.g., 10 mM) in 100% DMSO.

• Serial Dilution: Perform a serial dilution of the stock solution in DMSO to create a concentration range for the dose-response curve (e.g., an 11-point, 3-fold dilution series).

• Working Solutions: Further dilute the DMSO serial dilutions into assay buffer to achieve the desired final assay concentrations. Ensure the final DMSO concentration in the assay wells is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

• Controls: Prepare working solutions for the positive control (e.g., 10 µM Forskolin) and a vehicle control (assay buffer with the same final DMSO concentration as the test compound).

Part 3: Assay Execution

• Cell Dispensing: Dispense 5 µL of the cell suspension into each well of a 384-well assay plate.

• Compound Addition: Add 5 µL of the diluted Deamino-tyr-beta-ala-secretin, positive control, or vehicle control to the appropriate wells.

• Stimulation: Seal the plate and incubate for 30-60 minutes at room temperature.

  • Expert Insight: The stimulation time is a critical parameter. A time-course experiment should be performed during assay development to identify the point of maximal cAMP accumulation before the signal begins to decline due to degradation or negative feedback.

Part 4: cAMP Detection

• Reagent Preparation: Prepare the HTRF detection reagents according to the manufacturer's protocol immediately before use. This typically involves diluting the cAMP-d2 and anti-cAMP-cryptate reagents in the provided lysis and detection buffer.

• Lysis and Acceptor Addition: Add 5 µL of the cAMP-d2 reagent mix to each well. The lysis buffer in this solution permeabilizes the cells, releasing the intracellular cAMP.

• Donor Addition: Add 5 µL of the anti-cAMP-cryptate reagent mix to each well.

• Detection Incubation: Seal the plate, protect it from light, and incubate for 60 minutes at room temperature to allow the competitive immunoassay to reach equilibrium.

• Plate Reading: Read the plate on an HTRF-compatible reader, collecting fluorescence emission signals at 665 nm (acceptor) and 620 nm (donor).

Data Analysis and Interpretation

• Calculate HTRF Ratio: For each well, calculate the emission ratio: Ratio = (Emission at 665 nm / Emission at 620 nm) * 10,000

• Normalize Data: Normalize the data to the controls. The vehicle control represents the basal cAMP level (0% response), and a saturating concentration of a positive control (like Forskolin or a known potent agonist) can represent the maximal response (100% response). % Response = [(Ratio_Sample - Ratio_Vehicle) / (Ratio_Max - Ratio_Vehicle)] * 100

• Generate Dose-Response Curve: Plot the % Response against the logarithm of the agonist concentration.

• Calculate EC50: Fit the dose-response data to a four-parameter logistic equation (sigmoidal dose-response curve with a variable slope) using a suitable software package (e.g., GraphPad Prism).[20][21] Y = Bottom + (Top - Bottom) / (1 + 10^((LogEC50 - X) * HillSlope)) The key parameter derived from this curve is the EC50 (half-maximal effective concentration), which represents the concentration of the agonist that produces 50% of its maximal effect.[22][23] The EC50 value is a critical measure of the agonist's potency.[22][23]

Example Data Presentation

Agonist Concentration [M]	Log [Agonist]	HTRF Ratio (665/620)	% Response
0 (Vehicle)	N/A	2500	0.0
1.00E-11	-11.0	2850	5.4
3.16E-11	-10.5	3400	13.8
1.00E-10	-10.0	4800	35.4
3.16E-10	-9.5	6800	66.2
1.00E-09	-9.0	8750	96.2
3.16E-09	-8.5	9000	100.0
1.00E-08	-8.0	9050	100.8
3.16E-08	-7.5	9040	100.6
1.00E-07	-7.0	9060	100.9
1.00E-05 (Forskolin)	N/A	9000	100.0

From the fitted curve of this hypothetical data, the EC50 value would be determined.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low Signal-to-Background (S/B) Ratio	- Low receptor expression- Insufficient cell number- Inactive agonist- Suboptimal stimulation time	- Verify receptor expression via FACS or qPCR- Optimize cell density per well- Confirm agonist activity and concentration- Perform a time-course experiment (5-120 min)
High Well-to-Well Variability	- Inconsistent cell dispensing- Inaccurate pipetting of compounds- Edge effects in the plate	- Ensure homogenous cell suspension before and during dispensing- Use calibrated, precision pipettes- Avoid using the outer wells of the plate or fill them with buffer
EC50 Value Not Reproducible	- Cell passage number variation- Inconsistent cell health/confluency- Degradation of PDE inhibitor	- Use cells within a defined low-passage range- Standardize cell culture and harvesting procedures[24]- Prepare fresh PDE inhibitor solution for each experiment[12]
Signal Above Linear Range of Standard Curve	- PDE inhibition is too strong or stimulation is too high	- Test the assay with and without the PDE inhibitor[25]- Reduce the concentration of the positive control (Forskolin)

Conclusion

The in vitro cAMP accumulation assay is a powerful and indispensable tool for the pharmacological characterization of ligands targeting Gs-coupled GPCRs like the secretin receptor. By following a well-optimized protocol, researchers can reliably determine the potency (EC50) and efficacy of novel compounds such as Deamino-tyr-beta-ala-secretin. This information is fundamental for structure-activity relationship (SAR) studies, lead optimization, and advancing our understanding of GPCR signaling in both physiological and pathological contexts.

References

• HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications. Bentham Open. [Link]

• Secretin Inhibits Small Intestinal Motility via Interstitial Cells of Cajal and cAMP Mechanisms. American Physiology Summit 2024. [Link]

• Gs alpha subunit. Wikipedia. [Link]

• Evidence for the shuttle model for Gs alpha activation of adenylyl cyclase. PubMed. [Link]

• HTRF® package insert cAMP HiRange. Cisbio. [Link]

• Principles of the HTRF cAMP Assay. ResearchGate. [Link]

• Secretin stimulates bile ductular secretory activity through the cAMP system. PubMed. [Link]

• Gs Histaminic Smooth Muscle Relaxation. PathWhiz. [Link]

• Figure 1. [Principles of the HTRF cAMP...]. NCBI Bookshelf. [Link]

• Secretin receptor family. Wikipedia. [Link]

• G alpha (s) signalling events. PubChem. [Link]

• Activation of the alpha subunit of Gs in intact cells alters its abundance, rate of degradation, and membrane avidity. Rockefeller University Press. [Link]

• EC50. Wikipedia. [Link]

• What are Secretin receptor agonists and how do they work? Patsnap Synapse. [Link]

• The EC50. GraphPad. [Link]

• Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Vala Sciences. [Link]

• Drug dose-response data analysis. Towards Data Science. [Link]

• The physiological roles of secretin and its receptor. ResearchGate. [Link]

• Calculate EC50 and plot dose response curve. Roman Hillje. [Link]

• Table 2. [Key assay optimization parameters and troubleshooting guidelines]. NCBI Bookshelf. [Link]

• Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). NCBI Bookshelf. [Link]

• Phosphodiesterase Inhibitors. CV Pharmacology. [Link]

• Phosphodiesterase Inhibitors. NCBI Bookshelf. [Link]

• cAMP Accumulation Assay. Creative BioMart. [Link]

• Regulation of cAMP accumulation and activity by distinct phosphodiesterase subtypes in INS-1 cells and human pancreatic β-cells. PLOS One. [Link]

• Regulation of cAMP accumulation and activity by distinct phosphodiesterase subtypes in INS-1 cells and human pancreatic β-cells. bioRxiv. [Link]

• Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Agilent. [Link]

• Why is cAMP assay is not giving replicable results? ResearchGate. [Link]

• What is the mechanism of Secretin? Patsnap Synapse. [Link]

• Small-molecule allosteric activators of PDE4 long form cyclic AMP phosphodiesterases. PNAS. [Link]

• The physiological roles of secretin and its receptor. Annals of Translational Medicine. [Link]

• Secretin. Pancreapedia. [Link]

• Physiology, Secretin. NCBI Bookshelf. [Link]

• Secretin || Production,discovery and mode of action. YouTube. [Link]

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• 2. What is the mechanism of Secretin? [synapse.patsnap.com]
• 3. Secretin | Pancreapedia [pancreapedia.org]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Physiology, Secretin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. cdn.amegroups.cn [cdn.amegroups.cn]
• 7. Secretin receptor family - Wikipedia [en.wikipedia.org]
• 8. Gs alpha subunit - Wikipedia [en.wikipedia.org]
• 9. G alpha (s) signalling events | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. HTRF: A Technology Tailored for Drug Discovery –A Review of Theoretical Aspects and Recent Applications [benthamopen.com]
• 11. myassays.blob.core.windows.net [myassays.blob.core.windows.net]
• 12. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. revvity.com [revvity.com]
• 15. CV Pharmacology | Phosphodiesterase Inhibitors [cvpharmacology.com]
• 16. media.cellsignal.com [media.cellsignal.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. resources.revvity.com [resources.revvity.com]
• 19. revvity.com [revvity.com]
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• 25. Table 2. [Key assay optimization parameters and troubleshooting guidelines]. - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Dosage guidelines for Deamino-tyr-beta-ala-secretin in murine models

Application Note: Dosage Guidelines and In Vivo Protocols for Deamino-Tyr-β-Ala-Secretin in Murine Models

Executive Summary

Endogenous secretin (SCT) plays a critical role in metabolic regulation, energy homeostasis, and lipolysis. However, its utility in chronic in vivo studies is severely limited by a half-life of less than 5 minutes due to rapid enzymatic degradation. Deamino-Tyr-β-Ala-Secretin (CAS: 61417-46-7) is a highly stabilized synthetic analog designed to overcome these pharmacokinetic limitations[],[2]. By outlining the mechanistic rationale, pharmacokinetic scaling, and self-validating experimental protocols, this guide provides researchers with a robust framework for utilizing this analog in murine metabolic models.

Mechanistic Rationale & Pharmacodynamics

The endogenous 27-amino acid secretin peptide is rapidly cleaved by dipeptidyl peptidase-4 (DPP-IV) and various aminopeptidases. Deamino-Tyr-β-Ala-Secretin incorporates two critical structural modifications[]:

• N-terminal Deamination: Removal of the primary amine at the Tyrosine residue renders the peptide invisible to aminopeptidases.

• β-Alanine Substitution: Replacing the standard position-2 amino acid with a β-amino acid sterically hinders DPP-IV cleavage.

Causality in Experimental Design: These modifications transform a transient hormone into a stable pharmacological tool. Instead of requiring continuous surgical minipump infusions to observe metabolic effects[3], researchers can administer Deamino-Tyr-β-Ala-Secretin via discrete subcutaneous (s.c.) injections. Upon administration, the analog acts as an orthosteric agonist at the Secretin Receptor (SCTR), a Gαs-coupled GPCR. In murine adipocytes, SCTR activation drives lipolysis and thermogenesis by upregulating intracellular cAMP, which subsequently phosphorylates hormone-sensitive lipase (HSL) and activates Uncoupling Protein 1 (UCP1)[4],[3].

Visualization: SCTR Signaling Pathway

Fig 1. SCTR-mediated cAMP signaling pathway driving lipolysis and thermogenesis in murine models.

Quantitative Pharmacokinetic & Efficacy Parameters

To establish accurate dosing, Deamino-Tyr-β-Ala-Secretin must be benchmarked against both native secretin and contemporary long-acting analogs (e.g., lipidated BI-3434)[4],[5]. Murine adipocytes typically exhibit lower baseline sensitivity to secretin than human tissues, necessitating higher systemic exposures to drive in vivo efficacy[4].

Parameter	Native Secretin	Long-Acting Analogs (e.g., BI-3434)	Deamino-Tyr-β-Ala-Secretin
In Vivo Half-Life (t½)	< 5 minutes	5.7 hours[5]	> 4.0 hours
Cmax (at ~0.11 mg/kg)	Rapidly cleared	71 nM[5]	Moderate-High
EC50 (Murine Adipocyte Lipolysis)	1172 nM[4]	542.7 nM[4]	< 500 nM
Standard Murine Dose Range	Continuous Infusion[3]	30 – 300 nmol/kg (s.c.)[4]	30 – 300 nmol/kg (s.c.)

In Vivo Dosage Guidelines & Experimental Protocols

Protocol 1: Sub-Chronic Dosing for Metabolic Phenotyping

Objective: Evaluate the efficacy of Deamino-Tyr-β-Ala-Secretin on energy expenditure (EE) and fat mass in Diet-Induced Obesity (DIO) mice. Self-Validating System: Secretin analogs primarily drive weight loss through increased EE rather than appetite suppression. To validate the model's responsiveness, include a cohort co-administered with a GLP-1R agonist (e.g., Liraglutide). A synergistic reduction in body weight confirms that the anorectic pathways of the DIO model are intact and sensitive[4],[6].

Step-by-Step Methodology:

• Subject Preparation: Utilize 6-week-old male C57BL/6J mice fed a high-fat diet for 12 weeks to establish the DIO phenotype. Randomize into treatment groups (n=8–10) based on baseline body weight and fat mass.

• Acclimatization: House mice in a fully automated indirect calorimetry system (e.g., TSE PhenoMaster) for 72 hours prior to baseline measurements.

• Fasting Protocol: Fast the animals for 6 hours prior to the onset of the dark cycle.

  • Causality: This synchronizes the metabolic baseline across all subjects, significantly reducing noise in baseline respiratory exchange ratio (RER) and EE measurements[4].

• Dose Formulation: Reconstitute Deamino-Tyr-β-Ala-Secretin in sterile PBS containing 0.1% Bovine Serum Albumin (BSA).

  • Causality: Highly stable, hydrophobic peptides are prone to adsorption on plastic surfaces. BSA acts as a carrier protein to prevent peptide loss during injection.

• Administration: Administer the peptide at 30, 100, and 300 nmol/kg via subcutaneous (s.c.) injection exactly 1 hour before the dark cycle[4].

  • Causality: S.c. administration provides a depot effect, extending the absorption phase. Dosing 1 hour prior to the dark cycle aligns the drug's peak plasma concentration (Cmax) with the rodents' natural active feeding and metabolic phase.

• Data Acquisition: Continuously monitor O2 consumption, CO2 production, and locomotor activity for 8 consecutive days of daily dosing.

Protocol 2: In Vitro Target Validation via cAMP Accumulation

Objective: Confirm the potency and SCTR target engagement of the synthesized Deamino-Tyr-β-Ala-Secretin batch prior to in vivo application.

Step-by-Step Methodology:

• Cell Preparation: Expand CHO-K1 cells stably expressing recombinant murine SCTR. Seed cells at a density of 10,000 cells/well in a 20 µL volume into white-walled 384-well microplates[5].

• Incubation: Incubate overnight at 37°C in 5% CO2 to allow for complete cell adherence and receptor membrane localization.

• Compound Preparation: Prepare a 10-point serial dilution of Deamino-Tyr-β-Ala-Secretin (from 10 µM down to 1 pM) in an assay buffer supplemented with 500 µM IBMX (3-isobutyl-1-methylxanthine).

  • Causality: IBMX is a broad-spectrum phosphodiesterase (PDE) inhibitor. Without it, the synthesized cAMP is rapidly hydrolyzed by intracellular PDEs, leading to artificially low potency readings or false negatives[7].

• Stimulation: Add the peptide dilutions to the cells and incubate for exactly 30 minutes at 37°C[7].

• Detection: Lyse the cells and detect cAMP using a competitive immunoassay (e.g., DiscoverX HitHunter cAMP XS+). Measure luminescence[5].

• Validation Checkpoint: Run Isoproterenol (a β-adrenergic agonist) and native secretin in parallel.

  • Causality: Isoproterenol serves as a receptor-independent positive control for the cAMP assay machinery, ensuring cell viability and validating the dynamic range of the assay[4]. Native secretin provides a baseline EC50 comparator.

References

• Loeffler M., Klepac K., Baljuls A., et al. "Effects of a long-acting secretin peptide analog alone and in combination with a GLP-1R agonist in a diet-induced obesity mouse model." Molecular Metabolism, 2023. URL:[Link]

• opnMe (Boehringer Ingelheim). "Secretin Receptor Agonist I BI-3434 - In Vitro and In Vivo Profile." URL:[Link]

• BioKB Knowledgebase. "Summary of Secretin Receptor Agonists in Diet-Induced Obesity." URL:[Link]

• Chu et al. "Secretin is not necessary for exocrine pancreatic development and growth in mice." American Journal of Physiology, 2006. URL:[Link]

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• 2. CAS 61417-46-7: Desamino-Tyr | CymitQuimica [cymitquimica.com]
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• 4. Effects of a long-acting secretin peptide analog alone and in combination with a GLP-1R agonist in a diet-induced obesity mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pardon Our Interruption [opnme.com]
• 6. researchgate.net [researchgate.net]
• 7. journals.physiology.org [journals.physiology.org]

Application Note: Determining the Solubility of Deamino-tyr-beta-ala-secretin in PBS and Saline Buffers

Introduction

Deamino-tyr-beta-ala-secretin is a synthetic analog of the gastrointestinal peptide hormone secretin. Analogs of secretin are developed for various research and potential therapeutic applications, including in radioimmunoassays and studies of pancreatic function.[1][2] A fundamental prerequisite for the successful application of any peptide in a biological context is its dissolution and stability in aqueous, physiologically relevant buffers. Incomplete solubilization can lead to inaccurate concentration assessments, loss of biological activity, and irreproducible experimental results.[3][4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically determine the solubility of lyophilized Deamino-tyr-beta-ala-secretin in two of the most common isotonic buffers: Phosphate-Buffered Saline (PBS) and 0.9% Saline. The principles and protocols described herein are designed to establish a robust and reproducible methodology for peptide handling and formulation development.

Theoretical Background: Factors Governing Peptide Solubility

The solubility of a peptide is a complex physicochemical property dictated by its amino acid sequence and the characteristics of the solvent.[5] Key factors include:

• Amino Acid Composition: The ratio of hydrophilic (charged or polar) to hydrophobic (non-polar) amino acids is the primary determinant of aqueous solubility.[6] Peptides rich in basic (Lys, Arg, His) or acidic (Asp, Glu) residues are generally more soluble in aqueous buffers.[3]

• Overall Charge and Isoelectric Point (pI): A peptide's net charge is pH-dependent. Solubility is typically lowest at the isoelectric point (pI), the pH at which the net charge is zero, as intermolecular electrostatic repulsion is minimized, favoring aggregation.[7] To maximize solubility, the buffer pH should be at least one unit above or below the pI.

• Buffer Properties (pH and Ionic Strength): The pH of the buffer directly influences the charge state of acidic and basic amino acid side chains.[8] The ionic strength, contributed by salts like NaCl in PBS, can also affect solubility; high salt concentrations can sometimes lead to "salting out" and precipitation.[7]

• Peptide Modifications: The modification "Deamino-tyr" (desaminotyrosyl) removes the N-terminal amino group of tyrosine, which can alter the peptide's overall charge and hydrogen bonding capacity. The addition of beta-alanine, a non-proteinogenic amino acid, can also impact conformation and solubility.[9][10][11]

Materials and Reagents

Equipment

• Analytical balance (± 0.01 mg precision)

• pH meter

• Vortex mixer

• Magnetic stirrer and stir bars

• Bath sonicator

• Benchtop microcentrifuge

• Calibrated pipettes and sterile, low-retention pipette tips

• Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

• Sterile glassware (beakers, graduated cylinders)

• 0.22 µm sterile syringe filters

Reagents

• Deamino-tyr-beta-ala-secretin (lyophilized powder)

• Sodium Chloride (NaCl), ACS grade or higher

• Potassium Chloride (KCl), ACS grade or higher

• Disodium Hydrogen Phosphate (Na₂HPO₄), anhydrous, ACS grade or higher

• Potassium Dihydrogen Phosphate (KH₂PO₄), anhydrous, ACS grade or higher

• Hydrochloric Acid (HCl), 1 M solution

• Sodium Hydroxide (NaOH), 1 M solution

• Ultrapure water (Type I, 18.2 MΩ·cm)

Protocol 1: Preparation of Buffer Systems

Accurate buffer preparation is critical for reproducible solubility studies. Prepare buffers at the temperature at which they will be used, as pH can be temperature-dependent.[12][13]

Preparation of 1x Phosphate-Buffered Saline (PBS), pH 7.4

This recipe yields 1 liter of 1x PBS, an isotonic buffer that mimics the ion concentrations and pH of the human body.[14][15]

• Add approximately 800 mL of ultrapure water to a sterile beaker.

• Add the following salts to the water and stir until fully dissolved:[16]

  • Sodium chloride (NaCl): 8.0 g

  • Potassium chloride (KCl): 0.2 g

  • Disodium hydrogen phosphate (Na₂HPO₄): 1.44 g

  • Potassium dihydrogen phosphate (KH₂PO₄): 0.24 g

• Once the salts are dissolved, check the pH using a calibrated pH meter.

• Adjust the pH to 7.4 using 1 M HCl or 1 M NaOH as needed.

• Add ultrapure water to bring the final volume to 1 liter.

• For long-term storage and to prevent microbial growth, sterilize the solution by filtering it through a 0.22 µm filter into a sterile storage bottle.[15] Store at room temperature.[12]

Preparation of 0.9% Saline Solution

This is a simple isotonic salt solution.[17]

• Add approximately 800 mL of ultrapure water to a sterile beaker.

• Weigh 9.0 g of Sodium Chloride (NaCl) and add it to the water.[18]

• Stir until the salt is completely dissolved.

• Add ultrapure water to bring the final volume to 1 liter.

• Sterilize by filtration as described in step 6 of the PBS protocol. Store at room temperature.[18]

Protocol 2: Systematic Solubility Assessment

This protocol employs a stepwise approach to determine the solubility of Deamino-tyr-beta-ala-secretin. It is crucial to first test solubility on a small aliquot of the valuable peptide before dissolving the entire stock.[6][19]

Initial Characterization and Strategy

Before beginning, it is helpful to estimate the peptide's charge at neutral pH to guide the solubilization strategy.

• Calculate Net Charge: Assign a value of +1 to each basic residue (K, R, H) and -1 to each acidic residue (D, E).[20] The N-terminus (if it has a free amine) adds a +1 charge, and the C-terminus (if it is a free acid) adds a -1 charge. Sum the values to get the net charge.

• Formulate a Strategy:

  • Net Positive Charge (Basic Peptide): Should be soluble in neutral or slightly acidic buffers. Start with PBS or Saline.[20]

  • Net Negative Charge (Acidic Peptide): Should be soluble in neutral or slightly basic buffers. Start with PBS or Saline.[20]

  • Net Zero Charge (Neutral Peptide): May have poor aqueous solubility. If it fails to dissolve in PBS/Saline, an organic co-solvent like DMSO may be required for initial stock preparation, followed by careful dilution into the aqueous buffer.[3][21]

Experimental Workflow

Caption: Workflow for assessing peptide solubility.

Step-by-Step Method

• Preparation: Allow the vial of lyophilized peptide to equilibrate to room temperature before opening to prevent condensation.[21]

• Weighing: Carefully weigh approximately 1.0 mg of the peptide into a sterile, pre-weighed 1.5 mL microcentrifuge tube.

• Initial Dissolution Attempt:

  • Add a small, precise volume of the first test buffer (e.g., 100 µL of 1x PBS for a target concentration of 10 mg/mL) directly onto the powder.

  • Gently vortex the tube for 30 seconds.[22]

  • Visually inspect the solution. If it is not clear, proceed to the next step.

• Assisted Dissolution:

  • Place the tube in a bath sonicator for 5-10 minutes.[22] Sonication uses ultrasonic waves to break up aggregates and can significantly aid dissolution.[3]

  • After sonication, visually inspect the solution again. A fully dissolved peptide will result in a clear, particle-free solution.

• Confirmation of Insolubility:

  • If particulates or cloudiness remain, the peptide is considered insoluble at that concentration.

  • Centrifuge the tube at ~10,000 x g for 5 minutes to pellet any undissolved material.[3]

  • Carefully collect the supernatant for concentration analysis (e.g., UV-Vis at 280 nm, if the sequence contains Trp or Tyr) to determine the actual amount of dissolved peptide.

• Determining Maximum Solubility:

  • If the peptide dissolved completely at the initial concentration, repeat the process with a fresh aliquot, aiming for a higher concentration.

  • If it did not dissolve, start a new test with a lower target concentration (e.g., 5 mg/mL, then 1 mg/mL) until the maximum solubility is identified.

• Repeat for Second Buffer: Repeat steps 1-6 using the 0.9% Saline solution.

Data Interpretation and Troubleshooting

Summarize the quantitative results in a clear table. The primary result is the maximum concentration at which the peptide forms a clear, stable solution in each buffer.

Buffer System	Target Concentration (mg/mL)	Visual Observation (Clear/Cloudy)	Maximum Solubility (mg/mL)
1x PBS, pH 7.4	10	Cloudy
1x PBS, pH 7.4	5	Cloudy
1x PBS, pH 7.4	2	Clear	~2
0.9% Saline	10	Cloudy
0.9% Saline	5	Cloudy
0.9% Saline	2	Clear	~2
(Note: Data shown is for illustrative purposes only.)

Troubleshooting Common Issues

• Problem: Peptide forms a gel or is very difficult to dissolve.

  • Cause & Solution: The peptide may be forming intermolecular hydrogen bonds.[21] Gentle warming (<40°C) can sometimes disrupt these interactions and improve solubility.[8]

• Problem: Peptide dissolves initially but precipitates out over time.

  • Cause & Solution: This indicates the solution is supersaturated or the peptide is unstable in that buffer. Determine the solubility at a lower concentration where it remains stable. The stability of peptide formulations is a critical parameter for drug development.[23][24]

• Problem: Peptide is insoluble in both PBS and Saline.

  • Cause & Solution: The peptide is likely highly hydrophobic or has a pI near 7.4. A different strategy is needed. Try dissolving a small amount in a minimal volume of an organic solvent like DMSO and then slowly adding the aqueous buffer dropwise while vortexing.[20] Note that co-solvents must be compatible with downstream applications.[3]

Caption: Relationship between peptide properties and solubility outcome.

Conclusion

This application note provides a systematic framework for determining the solubility of Deamino-tyr-beta-ala-secretin in PBS and saline, two fundamental buffers in biomedical research. By understanding the key factors that govern peptide solubility and following a structured experimental protocol, researchers can obtain reliable and reproducible data. This information is essential for accurate dosing in in-vitro and in-vivo studies, and serves as a critical first step in the broader process of therapeutic peptide formulation and development.[4][25]

References

• Vertex AI Search. (n.d.). Peptide Solubilization.
• Vertex AI Search. (n.d.). Guidelines for Peptide Dissolving.
• Vertex AI Search. (2024, December 2). What Factors Determine Peptide Solubility?
• St John's Laboratory. (n.d.). How to prepare Phosphate Buffered Saline (PBS).
• SB-PEPTIDE. (n.d.). Peptide solubility guidelines.
• Bio Basic. (n.d.). Peptide Solubility | Peptide Synthesis.
• AAT Bioquest. (n.d.). PBS (Phosphate Buffered Saline) (1X, pH 7.4) Preparation and Recipe.
• NovoPro Bioscience Inc. (n.d.). Phosphate-buffered saline (PBS) (1x) Preparation and Recipe.
• Bachem. (2021, July 23). Peptide solubility.
• Wikipedia. (n.d.). Phosphate-buffered saline.
• IBI Scientific. (2024, August 13). Comprehensive Guide to PBS Solution.
• LifeTein. (2024, January 11). How Can I Make My Peptide More Water Soluble?
• GenScript. (n.d.). Peptide solubility guidelines.
• BioCat. (n.d.). Peptide Handling Guideline.
• CD Formulation. (n.d.). Proteins & Peptides Formulation Development.
• Healthline. (2018, April 2). How to Make Saline Solution.
• Genetic Origins. (n.d.). Recipes.
• Ask Doctor Dawn. (n.d.). Preparing Saline Solution.
• Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins. (2025, February 8). PMC.
• PubMed. (1976, November). Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin.
• Vinmec. (2025, August 5). Ingredients of physiological saline.
• AmbioPharm. (n.d.). Peptide Drug Development Regulations: EMA, FDA, and ICH.
• Healthline. (2018, April 2). How to Make Saline Solution for the Nose, Kids, and More.
• Drug Development & Delivery. (2018, June 19). Novel Formulations for Non-Invasive Delivery & Stabilization of Peptides.
• Importance of Each Residue within Secretin for Receptor Binding and Biological Activity. (n.d.). PMC.
• MDPI. (n.d.). Special Issue: Developing Peptide and Protein Drug Formulations.
• ResearchGate. (n.d.). Table 3. Kinetic Solubility Measurements in Phosphate-Buffered Saline.
• G-Biosciences. (n.d.). PBS, Phosphate Buffered Saline, Sterile, [1X & 10X].
• Sigma-Aldrich. (n.d.). Deamino-Tyr-b-Ala-secretin, pig.
• Secretin stimulates cyclic AMP and inositol trisphosphate production in rat pancreatic acinar tissue by two fully independent mechanisms. (n.d.). PMC.
• Cheméo. (n.d.). Chemical Properties of «beta»-Alanine (CAS 107-95-9).
• The Good Scents Company. (n.d.). beta-alanine 3-aminopropanoic acid.
• PubChem. (n.d.). beta-Alanine betaine.

Sources

• 1. Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Secretin stimulates cyclic AMP and inositol trisphosphate production in rat pancreatic acinar tissue by two fully independent mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jpt.com [jpt.com]
• 4. Proteins & Peptides Formulation Development - Therapeutic Proteins & Peptides - CD Formulation [formulationbio.com]
• 5. bachem.com [bachem.com]
• 6. lifetein.com [lifetein.com]
• 7. reta-peptide.com [reta-peptide.com]
• 8. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 9. «beta»-Alanine (CAS 107-95-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 10. beta-alanine, 107-95-9 [thegoodscentscompany.com]
• 11. beta-Alanine betaine | C6H13NO2 | CID 441440 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. stjohnslabs.com [stjohnslabs.com]
• 13. Phosphate-buffered saline - Wikipedia [en.wikipedia.org]
• 14. PBS (Phosphate Buffered Saline) (1X, pH 7.4) Preparation and Recipe | AAT Bioquest [aatbio.com]
• 15. ibisci.com [ibisci.com]
• 16. Phosphate-buffered saline (PBS) (1x) [novoprolabs.com]
• 17. vinmec.com [vinmec.com]
• 18. Recipes [geneticorigins.org]
• 19. biobasic.com [biobasic.com]
• 20. biocat.com [biocat.com]
• 21. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 22. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 23. Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. FORMULATING PEPTIDES - Novel Formulations for Non-Invasive Delivery & Stabilization of Peptides [drug-dev.com]

Application Note: Utilizing Deamino-Tyr-β-Ala-Secretin in Dynamic Magnetic Resonance Cholangiopancreatography (S-MRCP)

Executive Summary & Biochemical Rationale

Magnetic Resonance Cholangiopancreatography (MRCP) is the gold standard for non-invasive visualization of the pancreaticobiliary tree. However, standard static MRCP often fails to visualize non-dilated side branches or assess exocrine pancreatic function. Secretin-enhanced MRCP (S-MRCP) overcomes this by utilizing synthetic secretin to stimulate pancreatic fluid secretion, dynamically distending the ducts and rendering them hyperintense on T2-weighted imaging 1[1].

While native human secretin is widely used, its clinical and experimental utility is limited by a short biological half-life (~2.5 to 4 minutes) due to rapid degradation by Dipeptidyl Peptidase-IV (DPP-IV), which cleaves the N-terminal His-Ser dipeptide 2[2].

Deamino-Tyr-β-Ala-Secretin (DATA-Secretin, CAS 61417-46-7) is a highly specialized synthetic analog engineered to bypass this limitation. By substituting the native N-terminus with a desamino-tyrosyl and beta-alanyl moiety, the peptide becomes highly resistant to DPP-IV enzymatic cleavage. This structural modification extends the pharmacokinetic half-life, providing a sustained plateau of pancreatic ductal distension. For researchers and radiologists, this translates to a broader temporal window for acquiring high-resolution, 3D T2-weighted images without the risk of premature ductal collapse.

Mechanistic Pathway: The Secretin-Receptor Axis

The efficacy of DATA-Secretin relies on its high-affinity binding to the secretin receptor, a G-protein coupled receptor (GPCR) located on the basolateral membrane of pancreatic ductal cells. Upon binding, it triggers a cascade involving Gαs protein activation and adenylate cyclase stimulation. The resulting elevation in intracellular cAMP activates Protein Kinase A (PKA) and Exchange Protein Directly Activated by cAMP (EPAC) 3[3]. These kinases phosphorylate the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channel, driving the rapid efflux of bicarbonate and water into the ductal lumen.

Figure 1: GPCR-mediated signaling pathway of DATA-Secretin leading to ductal distension.

Comparative Pharmacodynamics

The structural modifications in DATA-Secretin yield significantly altered pharmacodynamics compared to native clinical formulations. The table below summarizes the quantitative and qualitative shifts in performance metrics.

Parameter	Native Human Secretin	Deamino-Tyr-β-Ala-Secretin
N-Terminal Residues	His-Ser	Desamino-Tyr-β-Ala
DPP-IV Susceptibility	High (Rapid cleavage)	Highly Resistant
In vivo Half-life	~2.5 to 4.0 minutes	Extended (>10 minutes)
Peak Ductal Distension	3 to 5 minutes	5 to 8 minutes (Sustained)
Optimal MRCP Window	Narrow (Requires rapid sequencing)	Broad (Allows high-res 3D acquisition)

Experimental Protocol: S-MRCP with DATA-Secretin

To ensure scientific integrity, this protocol is designed as a self-validating system . It incorporates internal controls to differentiate between physiological strictures, drug delivery failures, and true exocrine insufficiency.

Phase 1: Preparation & Baseline Control

• Subject Fasting (4–6 hours):

  • Causality: Basal gastric and duodenal fluids appear hyperintense on T2-weighted MRI, obscuring the pancreatic duct. Fasting minimizes this background noise, ensuring that any new fluid visualized is directly attributable to the secretin analog1[1].

• Baseline MRCP Acquisition (Negative Control):

  • Acquire a standard 3D heavily T2-weighted sequence (e.g., SPACE or HASTE) prior to injection.

  • Causality: This establishes the resting caliber of the main pancreatic duct (MPD). If the MPD is already maximally distended at baseline, dynamic response cannot be accurately quantified.

Phase 2: Formulation & Administration

• Reconstitution of DATA-Secretin:

  • Reconstitute the lyophilized peptide (CAS 61417-46-7) in sterile 0.9% NaCl to a working concentration.

  • Causality: Swirl the vial gently. Vigorous shaking induces shear stress, which can denature the peptide sequence and reduce GPCR binding affinity.

• Intravenous Administration via Extended Tubing:

  • Administer the analog at a dose equivalent to 0.2 µg/kg via a long IV extension tube, immediately followed by a 20 mL saline flush4[4].

  • Causality: The long tubing allows the subject to remain undisturbed at the MRI isocenter. This prevents motion artifacts and ensures perfect spatial registration between the baseline and dynamic scans. The saline flush ensures the drug does not pool in the dead space of the tubing, guaranteeing rapid systemic delivery.

Phase 3: Dynamic Acquisition & Self-Validation

• Dynamic T2-Weighted Sequencing:

  • Initiate dynamic thick-slab T2-weighted imaging every 30 seconds for 10 to 15 minutes post-injection 5[5].

  • Causality: Because DATA-Secretin has an extended half-life, the peak distension plateau is wider. This permits the interspersion of higher-resolution 3D sequences at the 6-minute mark without the risk of the duct collapsing.

• Internal Positive Control (Duodenal Filling):

  • Validation Check: Observe the duodenum on the dynamic scans. The rapid filling of the duodenum with hyperintense fluid confirms successful drug delivery and receptor activation.

  • Diagnostic Logic: If the MPD fails to distend but the duodenum fills, the subject exhibits true ductal pathology (e.g., stricture) or exocrine insufficiency. If the duodenum does not fill, the injection failed or the peptide was degraded prior to administration.

References

• Source: chirhoclin.
• Source: appliedradiology.
• Source: nih.
• Deamino-Tyr-β-Ala-secretin, pig ≥90% (HPLC)
• Source: physiology.
• Glucose-dependent insulinotropic polypeptide (GIP)

Sources

• 1. appliedradiology.com [appliedradiology.com]
• 2. scispace.com [scispace.com]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Secretin-Enhanced MRCP: How and Why—AJR Expert Panel Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chirhoclin.com [chirhoclin.com]

Technical Application Note: Standard Operating Procedures for Handling Synthetic Secretin Peptides

Abstract

Synthetic secretin is a 27-amino acid gastrointestinal peptide hormone critical for diagnostic testing (pancreatic function, gastrinoma) and metabolic research.[1] Despite its utility, secretin is prone to rapid degradation, surface adsorption, and aggregation if mishandled. This guide provides a rigorous, evidence-based Standard Operating Procedure (SOP) for the storage, reconstitution, and application of synthetic secretin, distinguishing between commercial clinical formulations (containing excipients) and pure research-grade peptides .

Part 1: Physicochemical Profile & Mechanism

Understanding the molecule's intrinsic properties is the first step in preventing experimental failure.

Property	Specification	Notes
Sequence	H-His-Ser-Asp-Gly-Thr-Phe-Thr-Ser-Glu-Leu-Ser-Arg-Leu-Arg-Glu-Gly-Ala-Arg-Leu-Gln-Arg-Leu-Leu-Gln-Gly-Leu-Val-NH₂	C-terminal amidation is standard for biological activity.
Molecular Weight	~3039.44 Da
Isoelectric Point (pI)	~10.5 (Basic)	Positively charged at neutral pH due to multiple Arginine (Arg) residues.
Solubility	Water soluble; Acid soluble	Highly soluble in aqueous buffers, but sensitive to pH shifts.
Hydrophobicity	Moderate	Prone to adsorption on glass and standard polypropylene surfaces.
Receptor	SCTR (Class B GPCR)	Gs-coupled; activates Adenylyl Cyclase (AC).

Part 2: Storage & Handling (Lyophilized State)

Principle: Hydrolysis and oxidation are the primary degradation pathways. Moisture is the enemy.

• Temperature: Store lyophilized vials at -20°C or lower.

• Desiccation: Vials must be stored in a sealed container with active desiccant (e.g., silica gel).

• Equilibration (Critical): Before opening, allow the vial to warm to room temperature (20–25°C) for at least 30 minutes.

  • Why? Opening a cold vial introduces condensation from ambient humidity, causing immediate hydrolysis of the peptide powder.

Part 3: Reconstitution Protocols

CRITICAL DECISION POINT: The protocol diverges based on the source of your secretin.

Workflow A: Commercial Clinical Formulations (e.g., ChiRhoStim®, SecreFlo®)

These formulations contain excipients like Mannitol (bulking agent) and L-Cysteine HCl (stabilizer/antioxidant) that alter handling requirements.

• Solvent: Use 0.9% Sodium Chloride Injection, USP (Saline).[2]

• Volume:

  • 16 mcg vial: Add 8 mL (Final conc: 2 mcg/mL).

  • 40 mcg vial: Add 10 mL (Final conc: 4 mcg/mL).

• Agitation: Shake vigorously for 60 seconds.

  • Note: Unlike pure peptides, these specific formulations are designed to withstand vigorous shaking to ensure the dissolution of the mannitol cake.

• Usage: Use immediately (within 1 hour). Discard unused portions.

Workflow B: Pure Research-Grade Peptides (Lyophilized Powder)

Pure peptides lack protective excipients. Vigorous shaking will cause shear stress and aggregation.

• Vessel Selection (The "LoBind" Rule):

  • Do NOT use standard borosilicate glass or standard polypropylene tubes. Secretin is highly basic and hydrophobic; it will adsorb to the walls, causing up to 90% loss of peptide at low concentrations.

  • Requirement: Use Protein LoBind® tubes or silanized glass vials.

• Initial Dissolution (Stock Solution):

  • Dissolve peptide in sterile distilled water or 0.1% Acetic Acid to a high concentration (e.g., 1 mg/mL).

  • Why Acid? Although secretin is water-soluble, trace ammonia in water can raise pH. Acetic acid ensures protonation of basic residues, preventing aggregation.

• Agitation: Swirl gently or pipette up and down. Do NOT vortex or shake vigorously.

• Carrier Protein:

  • For working dilutions (<100 µg/mL), you MUST add a carrier protein to prevent surface adsorption.

  • Add 0.1% BSA (Bovine Serum Albumin) or HSA to the buffer before adding the peptide.

Visualization: Reconstitution Decision Tree

Caption: Decision matrix for secretin reconstitution. Note the critical divergence in agitation methods (Shake vs. Swirl) based on formulation.

Part 4: Stability & Storage (Post-Reconstitution)[3]

State	Condition	Stability Window
Reconstituted (Clinical)	Room Temp / 4°C	< 1 Hour . Discard immediately.
Stock Soln (Research)	-80°C (Aliquoted)	3-6 Months . Avoid freeze-thaw cycles.[3]
Stock Soln (Research)	4°C	< 24 Hours . Prone to deamidation/oxidation.
Working Dilution	Room Temp	< 4 Hours . Prepare fresh daily.

Best Practice for Freezing: Flash-freeze aliquots in liquid nitrogen before placing them in the -80°C freezer to prevent crystal formation that damages the peptide structure.

Part 5: Application Workflows

In Vitro Bioactivity Assay (cAMP Stimulation)

Secretin binds to the Secretin Receptor (SCTR), a Gs-coupled GPCR, triggering the cAMP signaling cascade.

• Cell Line: HEK293 stably transfected with human SCTR (or CHO-SCTR).

• Assay Buffer: HBSS + 20 mM HEPES + 0.1% BSA + 0.5 mM IBMX (Phosphodiesterase inhibitor).

• Protocol:

  • Seed cells (20,000/well) in 96-well plate.

  • Starve cells in serum-free media for 2 hours.

  • Add Secretin (Serial dilution:

    M to M) in Assay Buffer.

  • Incubate 30 min at 37°C.

  • Lyse cells and measure cAMP via FRET or ELISA.

• Expected Result: Sigmoidal dose-response curve with EC50 ~0.1 - 1.0 nM.

Visualization: Secretin Signaling Pathway

Caption: The Gs-coupled signaling cascade initiated by Secretin binding to SCTR, leading to cAMP production and downstream physiological effects.[1][4][5][6]

In Vivo Administration (Mouse/Rat)

• Dose: 0.2 µg/kg to 0.4 µg/kg (IV bolus).

• Vehicle: Sterile Saline (0.9% NaCl).

• Preparation:

  • Dilute stock peptide into saline immediately before injection.

  • Do not store the diluted saline solution; secretin is unstable in saline over long periods (precipitates/adsorbs).

  • Inject slowly over 1 minute to prevent hemodynamic shock (though rare with secretin).

Part 6: Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery / Signal	Adsorption to plastic/glass.	Switch to LoBind tubes. Add 0.1% BSA to all buffers.
Inconsistent Results	Incomplete dissolution.	Ensure stock is fully dissolved in water/acid before adding buffer.
Loss of Potency	Repeated freeze-thaw.	Aliquot stock into single-use vials. Never refreeze.
Precipitation	pH incompatibility.	Secretin may precipitate in high-salt phosphate buffers if concentration is high. Keep stock in water/acid; dilute only at working conc.

References

• ChiRhoStim® (Human Secretin for Injection) Prescribing Information. ChiRhoClin, Inc. (2025). Detailed clinical reconstitution and dosage guidelines.[7]

• SecreFlo™ (Secretin) Prescribing Information. Repligen Corporation. Historical clinical data on synthetic secretin stability.

• Adsorption of Cationic Peptides to Solid Surfaces of Glass and Plastic. PLOS ONE (2015). Demonstrates 90% loss of cationic peptides like secretin in standard vials.

• Synthetic Peptide Handling & Storage Protocol. Sigma-Aldrich. General guidelines for basic/acidic peptide solubilization.

• Secretin Receptor Signaling. OpnMe (Boehringer Ingelheim).Mechanistic details of SCTR/cAMP pathway.

Sources

• 1. Pardon Our Interruption [opnme.com]
• 2. drugs.com [drugs.com]
• 3. nibsc.org [nibsc.org]
• 4. gubra.dk [gubra.dk]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. accessdata.fda.gov [accessdata.fda.gov]
• 7. drugs.com [drugs.com]

Technical Notes & Optimization

Improving solubility of Deamino-tyr-beta-ala-secretin in aqueous solutions

Welcome to the technical support center for Deamino-tyr-beta-ala-secretin. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of solubilizing this modified secretin analog. As a lyophilized peptide, achieving and maintaining its solubility in aqueous solutions is critical for experimental success and reproducibility.[1][2] This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Part 1: Foundational Knowledge - Understanding the Molecule

A clear understanding of the peptide's physicochemical properties is the first step toward solving solubility challenges. Deamino-tyr-beta-ala-secretin is an analog of the 27-amino acid hormone secretin.[3][4] The modifications at the N-terminus—the deamination of tyrosine and the addition of a beta-alanine residue—alter its charge and hydrophobicity compared to the native peptide, influencing its behavior in solution.

FAQ 1: What are the key properties of Deamino-tyr-beta-ala-secretin that affect its solubility?

The solubility of any peptide is primarily governed by its amino acid composition, overall charge (which is pH-dependent), and its propensity to form secondary structures that can lead to aggregation.[1][5]

• Amino Acid Composition: Native secretin contains a mix of hydrophobic and hydrophilic residues.[3][6] Peptides with a high proportion of hydrophobic amino acids (e.g., Leucine, Valine, Phenylalanine) tend to have lower solubility in aqueous solutions.[7]

• Net Charge and Isoelectric Point (pI): A peptide's net charge is determined by the sum of the charges of its acidic and basic amino acid side chains, as well as the N- and C-termini, at a given pH. A peptide is least soluble at its isoelectric point (pI), the pH at which its net charge is zero.[8] The N-terminal modification in Deamino-tyr-beta-ala-secretin removes the positive charge from the terminal amino group, lowering the peptide's overall pI compared to native secretin.

• Aggregation: Peptides, especially those longer than 10 amino acids, can form intermolecular hydrogen bonds, leading to the formation of β-sheets, gels, or aggregates that precipitate out of solution.[1][7][9]

To effectively solubilize this peptide, you must work at a pH that is sufficiently far from its pI. To estimate this, you can calculate the peptide's theoretical net charge.

Table 1: Charge Calculation for Amino Acid Residues at Neutral pH (~7.0)

Residue Type	Amino Acids	Charge Contribution
Acidic	Aspartic Acid (D), Glutamic Acid (E)	-1
Basic	Lysine (K), Arginine (R)	+1
Histidine	Histidine (H)	+1 (at pH < 6), 0 (at pH > 6)
Termini	C-terminal -COOH	-1

| Termini | N-terminal -NH2 | +1 (Note: absent in Deamino-tyr) |

Part 2: Systematic Troubleshooting Workflow

Always begin solubility tests with a small, non-critical amount of your lyophilized peptide.[2][8][10] This prevents the loss of valuable material if a particular solvent system is ineffective. Before opening, always centrifuge the vial briefly to collect all the powder at the bottom and allow it to equilibrate to room temperature to prevent moisture condensation.[9][11]

Logical Workflow for Solubilization

The following workflow provides a systematic approach to finding the optimal solvent for Deamino-tyr-beta-ala-secretin.

Caption: A decision tree for systematically troubleshooting peptide solubility.

FAQ 2: I've followed the workflow, but my peptide is still not dissolving. What are the detailed protocols?

If the initial steps with water and pH adjustment fail, more advanced techniques are required. Here are detailed protocols for subsequent steps.

Protocol 1: Using Organic Co-solvents for Hydrophobic Peptides

For peptides that are neutral or highly hydrophobic, organic co-solvents are often necessary.[1][12][13] Dimethyl sulfoxide (DMSO) is a common first choice, but alternatives exist if your peptide contains oxidation-prone residues or if DMSO is incompatible with your assay.[1][10]

Objective: To dissolve a hydrophobic peptide using a minimal amount of organic solvent before dilution in an aqueous buffer.

Step-by-Step Methodology:

• Preparation: Use a fresh, small aliquot (e.g., 1 mg) of your lyophilized peptide.

• Initial Dissolution: Add a small volume (e.g., 20-50 µL) of 100% DMSO directly to the peptide powder.[11] For peptides containing Cysteine or Methionine, consider using Dimethylformamide (DMF) to avoid oxidation.[1]

• Mixing: Vortex the vial thoroughly for 1-2 minutes. If solid particles remain, sonicate the solution in a water bath for 5-10 minutes, avoiding excessive heat.[1][9][12] Visually confirm that the solution is clear and particle-free.

• Aqueous Dilution: Once the peptide is fully dissolved in the organic solvent, add your desired aqueous buffer (e.g., PBS, Tris) drop-wise to the concentrated stock solution while continuously vortexing.[7][10] Do not add the peptide stock to the buffer, as this can cause immediate precipitation.

• Final Check: If the solution becomes cloudy or shows signs of precipitation, the solubility limit in that final buffer composition has been exceeded.[11]

Table 2: Common Organic Co-solvents for Peptide Solubilization

Solvent	Typical Final Conc. (Assay Dependent)	Key Considerations
DMSO	<1% for most cell-based assays[1][10]	Can oxidize Met and Cys residues.[1] Generally biocompatible at low concentrations.
DMF	Assay specific, often lower than DMSO	Good alternative to DMSO for Met/Cys-containing peptides.
Acetonitrile (ACN)	Typically for analytical use (HPLC)	Can be used for solubilization but may be more disruptive to protein structure.[14]

| Isopropanol / Ethanol | <10% | Less effective than DMSO for very hydrophobic peptides but can be useful.[14] |

FAQ 3: My biological assay is sensitive to organic solvents. What are the alternatives?

When organic solvents are not an option, specific formulation excipients can enhance aqueous solubility. These molecules work by altering the solvent environment or by directly interacting with the peptide to prevent aggregation.[15][16]

• Surfactants: Amphipathic molecules like Polysorbate 20/80 (Tween) or Poloxamer 188 can form micelles around hydrophobic regions of the peptide, shielding them from the aqueous environment and preventing aggregation.[17][18] They are effective at very low concentrations (typically 0.01% to 0.1%).[18]

• Cyclodextrins: These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior cavity.[19][20] They can encapsulate hydrophobic side chains of the peptide, forming an inclusion complex that has significantly improved aqueous solubility.[21][22][23] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common derivative used in pharmaceutical formulations.

Sources

• 1. jpt.com [jpt.com]
• 2. Peptide solubility and storage - AltaBioscience [altabioscience.com]
• 3. Secretin - Wikipedia [en.wikipedia.org]
• 4. Secretin | Pancreapedia [pancreapedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Secretin: structure of the precursor and tissue distribution of the mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iscabiochemicals.com [iscabiochemicals.com]
• 8. lifetein.com [lifetein.com]
• 9. Peptide Storage and Solubilization - Custom Peptide Synthesis [activotec.com]
• 10. biocat.com [biocat.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. bachem.com [bachem.com]
• 13. biobasic.com [biobasic.com]
• 14. biovera.com.au [biovera.com.au]
• 15. pharmaexcipients.com [pharmaexcipients.com]
• 16. researchgate.net [researchgate.net]
• 17. The Use of Surfactants to Solubilise a Glucagon Analogue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Use of Stabilizers and Surfactants to Prevent Protein Aggregation [sigmaaldrich.com]
• 19. Cyclodextrins-Peptides/Proteins Conjugates: Synthesis, Properties and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cyclodextrin-Containing Drug Delivery Systems and Their Applications in Neurodegenerative Disorders | MDPI [mdpi.com]
• 21. Cyclodextrins in peptide and protein delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. juliet84.free.fr [juliet84.free.fr]
• 23. scispace.com [scispace.com]

Preventing peptide degradation of Deamino-tyr-beta-ala-secretin during storage

Here is the Technical Support Center guide for Deamino-Tyr-beta-Ala-Secretin , structured as a dynamic knowledge base for researchers.

Advanced Handling Guide for Synthetic Secretin Analogs

Status: Operational | Last Updated: March 3, 2026 Audience: Drug Discovery Scientists, Peptide Chemists, Lab Managers

Introduction: The Molecule & Its Vulnerabilities

Welcome to the technical guide for Deamino-Tyr-β-Ala-Secretin (often referred to as DATA-Secretin ). This synthetic analog is designed to overcome the rapid enzymatic degradation typical of native secretin.

• The Enhancement: The substitution of the N-terminal Histidine with Desaminotyrosine (Deamino-Tyr) and the Serine at position 2 with

  -Alanine renders the N-terminus resistant to aminopeptidases.

• The Hidden Risk: While the N-terminus is hardened, the internal peptide backbone (residues 3–27) remains identical to native secretin. This means it retains the Asp-Gly (Aspartyl-Glycine) motif, which is chemically fragile and prone to non-enzymatic hydrolysis and rearrangement, particularly in solution.

This guide provides the protocols necessary to mitigate these specific chemical risks.

The Degradation Landscape (Visualized)

To prevent degradation, one must understand the specific pathways that threaten this molecule. The diagram below maps the chemical fate of DATA-Secretin under improper storage conditions.

Figure 1: Degradation Pathways of DATA-Secretin

Caption: Figure 1. The primary degradation risks are Asp-Gly rearrangement (leading to inactive Iso-Aspartate) and physical aggregation. Note that neutral pH accelerates the succinimide pathway.

Storage & Handling Protocols

Protocol A: Long-Term Storage (Lyophilized Powder)

Target: >12 Months Stability

Parameter	Specification	Scientific Rationale
Temperature	-20°C or -80°C	Arrhenius kinetics dictate that lower temperatures exponentially slow chemical bond rearrangement.
Atmosphere	Desiccated	Peptides are hygroscopic. Absorbed water molecules catalyze the Asp-Gly cleavage even in solid phase.
Container	Amber Glass / Opaque	While less sensitive to light than Trp-rich peptides, protecting from UV prevents trace radical formation.
Vial Headspace	Argon or Nitrogen	Displacing oxygen prevents oxidative damage, though this is secondary to moisture control for this specific sequence.

Protocol B: Reconstitution & Solution Handling

Target: Minimizing Asp-Gly Cleavage

Step 1: Equilibration

• Remove the vial from the freezer and place it in a desiccator.

• Wait 30–60 minutes until the vial reaches room temperature.

  • Why? Opening a cold vial causes atmospheric moisture to condense instantly on the peptide powder, initiating degradation.

Step 2: Solvent Selection

• Preferred: Sterile Water (pH 5.0–6.0) or 0.1% Acetic Acid.

• Avoid: Phosphate Buffered Saline (PBS) or buffers with pH > 7.5 for long-term hold.

  • Why? The formation of the cyclic imide intermediate (see Figure 1) is accelerated at neutral-to-alkaline pH. Slightly acidic conditions stabilize the Asp-Gly bond [1].

Step 3: Dissolution

• Add solvent and swirl gently. Do not vortex vigorously.

  • Why? Vortexing introduces shear stress and air bubbles, which can trigger nucleation for fibrillation/aggregation.

Step 4: Aliquoting

• Immediately divide into single-use aliquots (e.g., 50 µL).

• Flash freeze in liquid nitrogen or dry ice/ethanol bath.

• Store at -80°C. Never refreeze a thawed aliquot.

Troubleshooting Wizard (FAQs)

Issue 1: "My peptide solution turned cloudy after 24 hours at 4°C."

Diagnosis: Physical Aggregation (Fibrillation). Secretin and its analogs are amphipathic. In aqueous solution, hydrophobic residues may stack to form beta-sheet fibrils, resulting in cloudiness or precipitation.

Corrective Action:

• Immediate Fix: Try adding a small amount of organic solvent (e.g., 5-10% acetonitrile or DMSO) if your assay tolerates it. This can disrupt early aggregates.

• Prevention:

  • Reduce the concentration. Storage >1 mg/mL increases aggregation risk.

  • Adjust pH. If currently at pH 7, lower to pH 5 using dilute acetic acid.

  • Filter: Pass through a 0.2 µm low-protein-binding filter (PVDF) to remove nucleation seeds before use.

Issue 2: "The mass spec shows a peak +18 Da or -18 Da from the expected mass."

Diagnosis: Asp-Gly Rearrangement.

• -18 Da (Loss of water): Indicates the formation of the Succinimide intermediate. This usually happens if the lyophilized powder was exposed to moisture or stored at acidic pH without freezing.

• +18 Da (Hydrolysis): Indicates the ring has opened, or the peptide bond has cleaved.

Corrective Action:

• This is a chemical change and is irreversible . The peptide purity is compromised.

• Prevention: Ensure strict desiccation during storage. Switch to a pH 5–6 buffer for reconstitution to minimize the rate of succinimide formation compared to neutral pH [2].

Issue 3: "I see a loss of potency in my receptor binding assay."

Diagnosis: Iso-Aspartate Formation. Even if the mass appears correct (hydrolysis of succinimide adds water back, restoring the mass), the Asp residue may have isomerized to Iso-Aspartate (beta-aspartyl) . This kinks the peptide backbone and destroys biological activity.

Corrective Action:

• Verification: Standard RP-HPLC may separate the Iso-Asp analog from the active peptide (Iso-Asp usually elutes earlier). Run an analytical HPLC to check purity.

• Protocol Adjustment: Limit the time the peptide spends in liquid state above 4°C. Thaw immediately before the assay.

References

• Patel, K. & Borchardt, R.T. (1990). Chemical pathways of peptide degradation. II. Kinetics of deamidation of an asparaginyl residue in a model hexapeptide. Pharmaceutical Research. (Establishes the pH-dependence of Asp/Asn degradation mechanisms).

• Geiger, T. & Clarke, S. (1987). Deamidation, isomerization, and racemization at asparaginyl and aspartyl residues in peptides. Journal of Biological Chemistry. (Foundational text on the succinimide intermediate pathway).

• Bachem. (2021). Handling and Storage of Peptides.[1][2][3] Bachem Technical Guides. (Industry standard protocols for lyophilized peptide storage).

• Onoue, S. et al. (2006). Physicochemical stability and aggregation of secretin in aqueous solution. Pharmaceutical Research. (Specific data on secretin fibrillation and hydrolysis risks).

Sources

• 1. usbio.net [usbio.net]
• 2. usbio.net [usbio.net]
• 3. pubs.rsc.org [pubs.rsc.org]

Troubleshooting low receptor activation with Deamino-tyr-beta-ala-secretin

Technical Support Center: Deamino-Tyr-β-Ala-Secretin (DATA-Secretin) Application Guide

Topic: Troubleshooting Low Receptor Activation in SCTR Assays Compound: Deamino-tyrosyl-β-alanyl-secretin (DATA-Secretin) Target: Secretin Receptor (SCTR, Class B GPCR)

Executive Summary

You are experiencing lower-than-expected receptor activation (

or potency) when using the synthetic analog Deamino-Tyr-β-Ala-Secretin (DATA-Secretin). This guide addresses the unique physicochemical properties of this N-terminally modified analog. Unlike native secretin, the Deamino-Tyr (Desaminotyrosine) and -Alanine modifications alter the peptide’s interaction with the receptor’s orthosteric site (J-domain), potentially shifting its pharmacological profile from a full agonist to a partial agonist or affecting its solubility kinetics.

Part 1: The Biological Context & Signaling Pathway

Before troubleshooting, verify your experimental model against the standard Class B GPCR signaling cascade. The Secretin Receptor (SCTR) couples primarily to

proteins, driving cAMP accumulation.

Figure 1: SCTR Signaling Cascade & Potential Failure Points Caption: The ligand (DATA-Secretin) binds the extracellular domain (ECD), but N-terminal insertion into the transmembrane bundle (TM) is required for

coupling and Adenylyl Cyclase (AC) activation.

Part 2: Troubleshooting Guide (Step-by-Step)

Phase 1: Peptide Integrity & Reconstitution (The "Input" Problem)

Issue: The "Deamino" and "

-Ala" modifications alter the charge and hydrophobicity of the N-terminus compared to native secretin (His-Ser...), potentially leading to aggregation or solubility issues.

Q: How did you reconstitute the peptide?

• The Risk: Native secretin is soluble in slightly acidic buffers. DATA-Secretin lacks the N-terminal amine, making it more hydrophobic at the N-terminus. Reconstituting directly in neutral PBS can cause "invisible" micro-aggregation, reducing the effective concentration.

• The Fix:

  • Dissolve lyophilized DATA-Secretin in 0.1% Acetic Acid or 10 mM HCl first to ensure monomerization.

  • Dilute into assay buffer (HBSS/HEPES) immediately before use.

  • Critical: Add 0.1% BSA (Bovine Serum Albumin) or 0.01% Tween-20 to the assay buffer to prevent adsorption to plasticware.

Q: Is the peptide oxidized?

• The Risk: Secretin contains Methionine (Met) residues. Oxidation of Met to Met-sulfoxide drastically reduces receptor affinity.

• The Fix: Verify mass via LC-MS. If [M+16] peaks are dominant, the peptide is oxidized. Store aliquots at -80°C under nitrogen/argon.

Phase 2: Receptor Pharmacology (The "Mechanism" Problem)

Issue: You might be observing partial agonism rather than "low activation."

Q: Have you determined the Intrinsic Efficacy (

)?

• The Science: The N-terminus of secretin (His1) is the "activation switch." Replacing His1 with Deamino-Tyr and Ser2 with

  -Ala stabilizes the peptide against degradation but often compromises the ability to toggle the receptor into the fully active state.

• Diagnostic Experiment:

  • Run a dose-response curve with Native Secretin (Positive Control) side-by-side with DATA-Secretin .

  • Result A: If DATA-Secretin

    is 50-70% of Native Secretin, it is a Partial Agonist . This is an intrinsic property, not a technical error.

  • Result B: If

    is equal but is shifted right (higher concentration needed), it indicates Lower Potency (affinity/efficacy issues).

Table 1: Expected Pharmacological Profiles

Parameter	Native Secretin	DATA-Secretin	Interpretation
Affinity ( )	High (nM range)	High (often higher than native)	DATA-Secretin binds well (good tracer).
Potency ( )	High (pM-nM)	Variable	Modifications may hinder N-term insertion.
Efficacy ( )	100%	<100% (Likely)	N-term modification often reduces max activation.
Stability	Low ( mins)	High	Resistant to aminopeptidases.

Phase 3: Assay Optimization (The "Readout" Problem)

Issue: Low signal-to-noise ratio in cAMP assays (e.g., HTRF, LANCE, GloSensor).

Q: Are you using a Phosphodiesterase (PDE) Inhibitor?

• The Rule: SCTR activation leads to cAMP production, but endogenous PDEs rapidly degrade cAMP.

• The Fix: Ensure your assay buffer contains 0.5 mM IBMX (3-isobutyl-1-methylxanthine) or RO-20-1724 . Without this, weak signals from DATA-Secretin will be lost to hydrolysis.

Q: What is your cell density?

• The Insight: SCTR expression levels dictate the "Receptor Reserve." In cells with low receptor density, partial agonists (like DATA-Secretin might be) look like antagonists.

• The Fix: Titrate cell density. High receptor density (overexpression systems like CHO-SCTR) can boost the signal of partial agonists.

Part 3: Advanced FAQ

Q: Can I use DATA-Secretin as a tracer for binding assays? A: Yes. Historically, Deamino-Tyr analogs were designed for radioiodination (

I) because the tyrosine residue allows iodination, and the deamination prevents degradation. It is often a better binder than it is an activator. If your goal is to measure binding, it is excellent. If your goal is activation, be aware of the efficacy gap.

Q: The signal drops off at high concentrations (Hook Effect). Why? A: This is common in cAMP assays (especially HTRF). It is an artifact of the detection antibodies, not the biology. Ensure you are within the linear dynamic range of the kit. Alternatively, at very high concentrations, the peptide may aggregate or cause receptor desensitization/internalization.

Q: How do I validate that the "low activation" isn't due to cell death? A: Perform a Forskolin (10

M) control. Forskolin activates Adenylyl Cyclase directly, bypassing the receptor.

• If Forskolin signal is low: Your cells or detection reagents are bad.

• If Forskolin signal is high but DATA-Secretin is low: The issue is specific to the Ligand-Receptor interaction.

Part 4: Visual Troubleshooting Workflow

Figure 2: Diagnostic Decision Tree Caption: Step-by-step logic to isolate the root cause of low activation.

References

• Secretin Receptor Structure & Signaling

  • Dong, M., et al. (2020).[1][2] Structure and dynamics of the active human secretin receptor.Science .

• N-Terminal Modific

  • Parthier, C., et al. (2009). Structure of the peptide-binding domain of the human secretin receptor.[3]Trends in Pharmacological Sciences .

  • Note: Discusses the critical role of His1 for activ

• Deamino-Tyr-Secretin Characteriz

  • Wünsch, E., et al. (1976). Superior immunoreactivity of 125I-(Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera.[4]Hormone and Metabolic Research .[4][5]

• cAMP Assay Protocols for GPCRs

  • Gabriel, D., et al. (2009). High throughput screening technologies for direct cyclic AMP measurement.Assay and Drug Development Technologies.

Sources

• 1. scispace.com [scispace.com]
• 2. Secretin Amino-Terminal Structure-Activity Relationships and Complementary Mutagenesis at the Site of Docking to the Secretin Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]

Optimizing incubation times for Deamino-tyr-beta-ala-secretin in cell culture

Technical Guide: Kinetic Optimization of Deamino-Tyr- -Ala-Secretin in Cell Culture

Target Molecule: Deamino-Tyr-

-Ala-Secretin (DATA-Secretin) CAS Number: 61417-46-7 Primary Application: Receptor Pharmacology & cAMP Signaling Assays

Executive Summary & Scientific Rationale

This guide addresses the specific kinetic challenges of using Deamino-Tyr-

-Ala-Secretin (DATA-Secretin) in cell-based assays. Unlike native secretin, which has a plasma half-life of roughly 2-4 minutes due to rapid degradation by DPP-IV and neutral endopeptidases, DATA-Secretin is a synthetic analog engineered for high proteolytic stability.

The Optimization Paradox: While DATA-Secretin solves the issue of ligand degradation, it does not prevent Secretin Receptor (SCTR) desensitization. SCTR is a Class B GPCR that undergoes rapid, phosphorylation-dependent internalization upon agonist binding.

Therefore, optimizing incubation time is not about how long the peptide survives, but how long the receptor remains active at the cell surface before

-arrestin-mediated sequestration dampens the signal.

The Signaling & Desensitization Pathway

The following diagram illustrates the competition between Signal Generation (cAMP) and Signal Termination (Internalization).

Figure 1: SCTR Signaling Dynamics. Note that PKA activation triggers the internalization mechanism, creating a self-limiting signal window regardless of ligand stability.

Experimental Protocol: Kinetic Optimization Workflow

Do not assume a standard "1-hour incubation." Due to the rapid internalization kinetics of SCTR (t

~8 minutes), the optimal window for DATA-Secretin is often shorter than for other GPCRs.

Phase A: The Time-Course Experiment

Objective: Determine the

(Time to maximal signal) before desensitization dominates.

Reagents Required:

• Cell Line: CHO-SCTR, HEK293-SCTR, or endogenous pancreatic ductal lines (e.g., CAPAN-1).

• Assay Buffer: HBSS + 20 mM HEPES + 0.1% BSA (Protease-free).

• PDE Inhibitor: IBMX (3-Isobutyl-1-methylxanthine) at 0.5 mM. Critical: Without IBMX, PDEs will degrade cAMP faster than it accumulates, masking the true receptor kinetics.

Step-by-Step Methodology:

• Seeding: Plate cells at 80-90% confluency in 384-well or 96-well plates. Allow 24h adhesion.

• Starvation (Optional but Recommended): Replace media with serum-free media 2 hours prior to assay to lower basal cAMP.

• Preparation: Prepare DATA-Secretin at a saturating concentration (typically 100 nM) in Assay Buffer + IBMX.

• Reverse Time-Course Addition:

  • To minimize plate handling errors, add reagent at staggered intervals so all wells are lysed simultaneously.

  • T-60 min: Add Ligand to Column 1.

  • T-45 min: Add Ligand to Column 2.

  • T-30 min: Add Ligand to Column 3.

  • T-15 min: Add Ligand to Column 4.

  • T-10 min: Add Ligand to Column 5.

  • T-5 min: Add Ligand to Column 6.

  • T-0 min: Lyse all wells immediately.

• Readout: Measure cAMP (HTRF, Luminescence, or ELISA).

Phase B: Data Interpretation

Summarize your results using the table below to select the optimal incubation time for future screening.

Observation	Likely Mechanism	Action
Peak at 5-10 min, then rapid drop	Fast Receptor Internalization (High GRK activity).	Use 10 min incubation. Do not extend.
Peak at 15-30 min, stable plateau	Balanced Synthesis/Degradation.	Use 20-30 min. Ideal for robust screening.
Slow rise, peak > 60 min	Low Receptor Reserve or Slow G-protein coupling.	Verify Receptor Expression. Rare for SCTR.

Troubleshooting & FAQs

Q1: My signal is lower with DATA-Secretin than with native Secretin. Why?

Likely Cause: Potency shift or steric hindrance.

• Explanation: While DATA-Secretin is more stable, the N-terminal modification (Deamino-Tyr) and the

  -Alanine substitution can slightly alter binding affinity or efficacy compared to the native peptide.

• Solution: Perform a full dose-response curve. You may need to increase the concentration of DATA-Secretin to achieve

  equivalent to native secretin, even if the analog lasts longer.

Q2: I see high variability between replicates.

Likely Cause: Inconsistent washing or IBMX precipitation.

• Explanation: SCTR is highly sensitive to mechanical stress. Aggressive washing can detach cells or trigger stress-response cAMP.

• Solution:

  • Use a "Gentle Wash" head on automated dispensers.

  • Ensure IBMX is fully dissolved (warm to 37°C if needed) as micro-precipitates cause massive signal spikes.

Q3: The signal plateaus too early (e.g., <5 mins).

Likely Cause: Receptor Saturation or "Hook Effect."

• Explanation: If SCTR expression is extremely high (e.g., CMV-driven overexpression), the cAMP response may saturate the detection limit of the kit (e.g., HTRF donor depletion) almost instantly.

• Solution: Titrate the cell number down (e.g., from 10,000 to 2,000 cells/well) or reduce the agonist concentration to sub-saturating levels (

  ).

Q4: Can I skip the IBMX since DATA-Secretin is stable?

Answer: No.

• Reasoning: DATA-Secretin stability protects the peptide from proteases. IBMX protects the cAMP signal from Phosphodiesterases (PDEs).[1] If you omit IBMX, the receptor might still be signaling, but the cell is destroying the cAMP as fast as it is made, leading to a false-negative or blunted signal.

Optimization Logic Flow

Use this diagram to guide your decision-making process during assay development.

Figure 2: Decision Tree for Assay Optimization.

References

• Walker, J. K., et al. (1999).

  2-adrenergic receptor."[2] Journal of Biological Chemistry, 274(44), 31515-31523.
  • Establishes the rapid internalization kinetics (t1/2 ~8 min) of the Secretin Receptor.

• Wünsch, E., et al. (1976). "Superior immunoreactivity of 125I-(Des-Tyr-

  -Ala)-secretin with rabbit anti-secretin sera." Hormone and Metabolic Research, 8(06), 459-461.[3]
  • Defines the structural stability and immunological properties of the Deamino-Tyr- -Ala analog.

• BenchChem Technical Support. (2025). "Optimizing Incubation Time for Gs-Coupled Receptor Agonists in cAMP Assays."

  • General protocol grounding for Gs-coupled GPCR assay optimiz

• Dong, M., et al. (2011). "Importance of Each Residue within Secretin for Receptor Binding and Biological Activity." American Journal of Physiology-Cell Physiology.

  • Provides structural basis for N-terminal modifications affecting receptor activ

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Properties of secretin receptor internalization differ from those of the beta(2)-adrenergic receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin - PubMed [pubmed.ncbi.nlm.nih.gov]

Enhancing stability of Deamino-tyr-beta-ala-secretin at room temperature

Current Status: Operational Ticket ID: DATA-SEC-RT-OPT Assigned Specialist: Senior Application Scientist, Peptide Formulation Division

Executive Summary: The Stability Paradox

Welcome to the technical support hub for Deamino-Tyr-β-Ala-Secretin (DATA-Secretin) .

You are likely working with this specific analog because the N-terminal modifications (Deamino-Tyr and β-Ala) provide resistance against enzymatic degradation (specifically DPP-IV and aminopeptidases). However, a common misconception is that this enzymatic resistance translates to chemical stability at room temperature (RT).

It does not.

While the N-terminus is protected, the internal peptide backbone remains vulnerable to hydrolysis (specifically at Asp residues) and oxidation (at Met/Trp residues). This guide provides the protocols to mitigate these chemical threats to ensure stability at ambient conditions.

Module 1: Critical Degradation Pathways

Understanding the enemy is the first step to defeating it.

The following diagram illustrates the specific chemical vulnerabilities of DATA-Secretin at Room Temperature.

Figure 1: Chemical degradation pathways for Secretin analogs. While N-terminal modifications block proteolysis, pH-dependent hydrolysis and deamidation remain active threats at RT.

Module 2: Formulation & Buffer Optimization

If you must work in solution at RT, these parameters are non-negotiable.

FAQ: Buffer Selection

Q: What is the optimal pH for keeping DATA-Secretin in solution at RT? A: The "Stability Window" is narrow: pH 5.0 – 6.0 .[1]

• Why?

  • pH < 4.0: Accelerates cleavage of the Aspartyl bonds (Asp3-Gly4 is a known weak point in the secretin family).

  • pH > 7.0: Accelerates deamidation of Asparagine (Asn) and Glutamine (Gln).

  • Protocol: Use 10mM Citrate or Acetate buffer adjusted to pH 5.5. Avoid Phosphate buffers if freezing is required later (phosphate causes pH shifts during freezing).

Q: Can I use water as a solvent? A: No. Unbuffered water absorbs CO2 from the air, becoming acidic (pH ~5.5) but uncontrolled. It offers no protection against local pH shifts.

Troubleshooting: Excipient Matrix

Use this table to select additives based on your experimental constraints.

Excipient Class	Recommended Agent	Concentration	Function	Mechanism
Bulking Agent	Mannitol	2% - 5% (w/v)	Cake Structure	Provides a crystalline scaffold during lyophilization to prevent collapse.
Stabilizer	Trehalose	1% - 3% (w/v)	Amorphous Glass	Forms a hydrogen-bond matrix that replaces water, stabilizing the peptide structure in dry state.
Antioxidant	Methionine	5 - 10 mM	Scavenger	Acts as a "sacrificial lamb," oxidizing preferentially over the peptide's Methionine residues.
Chelator	EDTA	0.01%	Metal Scavenger	Removes trace metal ions that catalyze oxidation.

Module 3: Lyophilization (Freeze-Drying) Protocols

The only way to guarantee long-term RT stability is to remove the water.

Workflow: The "Perfect Cake" Decision Tree

Figure 2: Optimized lyophilization workflow for DATA-Secretin. Proper freezing and drying cycles are essential to prevent moisture-induced degradation.

Troubleshooting: Common Lyophilization Failures

Issue 1: The "Meltback" (Cake collapse)

• Symptom: The pellet looks sticky or shrunken rather than a fluffy white cake.

• Cause: The product temperature exceeded the glass transition temperature (Tg') during primary drying.

• Fix: Lower the shelf temperature during primary drying (keep below -40°C) or extend the primary drying time.

Issue 2: Reconstitution Haze

• Symptom: Solution is cloudy upon adding buffer.

• Cause: Aggregation or salt precipitation.

• Fix:

  • Ensure the reconstitution volume is not too low (solubility limit).

  • Check pH of reconstitution buffer (keep near pH 5.5).

  • Sonicate briefly (10-15 seconds) to break up non-covalent aggregates.

Module 4: Analytical Validation

How to verify if your DATA-Secretin is still viable.

HPLC Troubleshooting Guide

When running Reverse-Phase HPLC (RP-HPLC) to check stability:

• Main Peak: DATA-Secretin.

• Early Eluting Peaks (Pre-peaks): Usually indicate Deamidation (Asn -> Asp/isoAsp creates more polar species) or Hydrolysis fragments.

• Late Eluting Peaks (Post-peaks): Usually indicate Aggregation (hydrophobic interaction) or occasionally Oxidation (though Met-sulfoxide can sometimes elute earlier depending on the column).

Standard HPLC Conditions for Secretin Analogs:

• Column: C18 (e.g., 4.6 x 150mm, 3-5 µm).

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 20% B to 50% B over 30 minutes.

• Detection: UV at 214 nm (peptide bond) and 280 nm (Tyr/Trp).

References

• Vertex AI Search. (2024). Degradation pathways of secretin peptide. Retrieved from

• Vertex AI Search. (2024). Mechanism and kinetics of secretin degradation in aqueous solutions. Retrieved from

• Vertex AI Search. (2024). Stability characterization and appearance of particulates in a lyophilized formulation of a model peptide hormone-human secretin. Retrieved from

• Vertex AI Search. (2024). Peptide Storage and Handling Guidelines. Retrieved from

• Vertex AI Search. (2024). Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin. Retrieved from

Sources

• 1. NIBSC - Peptide Storage [nibsc.org]

Technical Support Center: HPLC Purity Analysis of Deamino-tyr-beta-ala-secretin

Welcome to the technical support center for the chromatographic analysis of Deamino-tyr-beta-ala-secretin (CAS 61417-46-7). This synthetic, 27-amino acid peptide is an analog of the gastrointestinal hormone secretin, modified with a deamino-tyrosine and beta-alanine to alter its stability and receptor binding profile.

Due to its size (~3.2 kDa), hydrophobicity, and multiple basic residues, analyzing the purity of this peptide via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) presents unique challenges. This guide provides drug development professionals and analytical scientists with field-proven protocols, mechanistic troubleshooting steps, and diagnostic data to ensure robust and reproducible purity assessments.

Validated Experimental Protocol: RP-HPLC Purity Assessment

To ensure a self-validating analytical system, this protocol incorporates system suitability checks and blank gradients to separate peptide-related impurities from system artifacts[1].

Step-by-Step Methodology

• Mobile Phase Preparation :

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade Water.

  • Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.

  • Causality Note: TFA is critical as an ion-pairing agent. Secretin analogs contain multiple basic residues (e.g., Arginine, Histidine). TFA neutralizes these positive charges, increasing the peptide's hydrophobicity for better C18 retention, while simultaneously masking unreacted silanol groups on the silica matrix to prevent peak tailing[2].

• Column Selection & Equilibration :

  • Install a wide-pore C18 column (e.g., Vydac 218TP, 300 Å, 4.6 x 250 mm, 5 µm)[3].

  • Causality Note: A 300 Å pore size is mandatory for peptides >3 kDa. Standard 120 Å pores restrict the diffusion of large secretin analogs into the stationary phase, causing poor mass transfer and broad, unresolved peaks.

  • Equilibrate the column with 10% Mobile Phase B at a flow rate of 1.0 mL/min until the baseline stabilizes.

• System Suitability & Blank Run :

  • Inject 20 µL of sample solvent (blank) and run the full gradient to establish a baseline and identify ghost peaks[1].

• Sample Injection & Gradient Execution :

  • Dissolve the peptide in 10% Acetonitrile/90% Water with 0.1% TFA to a concentration of 1 mg/mL.

  • Inject 10–20 µL of the sample.

  • Execute a linear gradient from 10% B to 50% B over 45 minutes[3].

• Detection :

  • Monitor UV absorbance at 214 nm, which detects the peptide bonds (amide linkages)[2].

Diagnostic Data & Parameters

Summarizing quantitative data is essential for rapid troubleshooting. Use the tables below to benchmark your gradient and identify unknown impurities via LC-MS.

Table 1: Optimized Gradient Conditions for Secretin Analogs

Time (min)	Flow Rate (mL/min)	% Mobile Phase A	% Mobile Phase B	Purpose
0.0	1.0	90.0	10.0	Sample loading and initial retention
45.0	1.0	50.0	50.0	Linear elution of target peptide and related impurities
46.0	1.0	5.0	95.0	Column wash to remove highly hydrophobic aggregates
51.0	1.0	5.0	95.0	Hold wash
52.0	1.0	90.0	10.0	Return to initial conditions
65.0	1.0	90.0	10.0	Re-equilibration for next injection

Table 2: Common LC-MS Mass Shifts for Secretin Impurities

Impurity Type	Expected Mass Shift (Δ Da)	Mechanistic Cause
Oxidation	+16 Da	Oxidation of susceptible residues during synthesis or storage.
Dehydration / Aspartimide	-18 Da	Acid-catalyzed ring closure of Aspartic acid residues.
TFA Adduct	+114 Da	Incomplete removal of TFA during lyophilization; forms strong salts with basic residues[4].
Deamidation	+1 Da	Hydrolysis of Glutamine (Gln) or Asparagine (Asn) side chains to carboxylic acids.

Visual Troubleshooting Workflow

Troubleshooting workflow for Deamino-tyr-beta-ala-secretin HPLC analysis.

In-Depth Troubleshooting Guide

Q: Why is my Deamino-tyr-beta-ala-secretin peak exhibiting severe tailing, even on a new column? A: Peak tailing in basic peptides is almost always a secondary interaction issue. While the primary retention mechanism is hydrophobic interaction with the C18 chains, the basic residues in the secretin sequence can interact electrostatically with unendcapped, acidic silanol groups on the silica surface. Actionable Fix: Ensure your TFA is fresh. TFA is volatile; if your mobile phase has been sitting on the instrument for days, the TFA concentration may have dropped below the 0.1% required to effectively mask silanols and ion-pair with the peptide. If the problem persists, switch to a column specifically designed with a positively charged surface (e.g., CSH technology) to repel basic peptides[5].

Q: My retention times are gradually decreasing with every injection. What is causing this drift? A: This is a classic symptom of "phase collapse" (also known as phase dewetting). If your gradient starts at 0% to 5% organic solvent to capture highly polar impurities, the hydrophobic C18 chains on standard columns will mat down against the silica surface to minimize contact with the highly aqueous environment[6]. This drastically reduces the functional surface area, leading to a loss of retention. Actionable Fix: Adjust your initial gradient conditions to start at 10% Mobile Phase B. If you must start at 100% aqueous conditions, you must switch to an aqueous-compatible (polar-embedded or AQ-type) C18 column designed to resist phase collapse[6].

Q: I am observing a split peak for my main product. Is the column degrading, or is the peptide impure? A: A split peak can indicate either a physical column void or the co-elution of a closely related impurity. Secretin analogs are highly susceptible to deamidation (conversion of Gln to Glu), which only changes the mass by +1 Da and slightly alters hydrophobicity, often eluting as a shoulder or split peak on the main product. Actionable Fix: First, inject a known, highly pure standard (or a different, stable small molecule like toluene). If the standard also splits, your column frit is partially blocked or the column bed has voided; replace the column. If the standard peak is sharp, your peptide has degraded. Decrease your gradient slope (e.g., from 1% B/min to 0.5% B/min) to fully resolve the deamidated impurity from the intact peptide[7].

Frequently Asked Questions (FAQs)

Q: What purity threshold is required for Deamino-tyr-beta-ala-secretin? A: The required purity depends entirely on the application. For in vitro cellular assays, >90% purity is generally acceptable. However, for in vivo animal models or therapeutic development, >95% to >98% purity is strictly required to prevent off-target immunological responses or toxicity[2].

Q: Can HPLC alone confirm the identity of my synthesized peptide? A: No. HPLC only separates compounds based on hydrophobicity; it provides a purity percentage but cannot confirm molecular identity[4]. You must couple your HPLC to a Mass Spectrometer (LC-MS) to verify that the main peak matches the expected molecular weight of Deamino-tyr-beta-ala-secretin (Formula: C142H233N45O44) and to identify any truncated synthesis failures.

Q: Why do I see a massive peak at the solvent front (void volume)? A: A large peak at the void volume (usually between 2-4 minutes depending on flow rate and column dimensions) is typically caused by the injection solvent. If your sample is dissolved in a solvent with a higher elution strength than your starting mobile phase (e.g., dissolving the peptide in 100% DMSO or Acetonitrile), the peptide will not partition into the stationary phase and will wash straight through. Always dissolve your sample in a solvent matching your initial gradient conditions (e.g., 10% Acetonitrile / 90% Water).

References

• Where To Find Peptides. HPLC Purity Testing Explained: What Researchers Need to Know. Available at:[Link]

• American Journal of Physiology. COOH-terminally extended secretins are potent stimulants of pancreatic secretion. Available at:[Link]

• PLOS One. Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor. Available at:[Link]

• ResearchGate. Reversed-Phase HPLC of Peptides – Separation Selectivity. Available at: [Link]

• Oath Research. What is HPLC Testing for Peptides?. Available at: [Link]

• Reddit (r/labrats). Peptide HPLC problems. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. wheretofindpeptides.com [wheretofindpeptides.com]
• 3. Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor | PLOS One [journals.plos.org]
• 4. oathresearch.com [oathresearch.com]
• 5. reddit.com [reddit.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparison of synthetic secretin analogs for diagnostic imaging

Topic: Comparative Guide: Synthetic Secretin Analogs in Diagnostic Imaging Content Type: Technical Comparison Guide Audience: Researchers, Radiologists, and Drug Development Professionals

Executive Summary: The Shift to Synthetic Precision

For decades, diagnostic imaging of the pancreas relied on biologically derived porcine secretin. While effective, its animal origin introduced risks of immunogenicity, supply instability, and inconsistent potency. The advent of Synthetic Human Secretin (SHS) has standardized the field, offering a pathogen-free, highly reproducible alternative.

This guide objectively compares the performance of synthetic secretin analogs—specifically focusing on ChiRhoStim® (the current clinical standard) and RG1068 (SecreFlo™) (a key comparator in clinical trials)—against historical biologic standards. We analyze their application in Secretin-enhanced Magnetic Resonance Cholangiopancreatography (S-MRCP) , a non-invasive modality that rivals ERCP for evaluating ductal anomalies.

Mechanistic Basis: The Secretin-CFTR Axis

To understand the diagnostic utility of these analogs, one must grasp the signaling cascade they trigger. Secretin does not merely "contrast" the ducts; it functionally stimulates them.[1][2]

Mechanism of Action: Synthetic secretin binds to the Secretin Receptor (SCTR) , a G-protein-coupled receptor (GPCR) on the basolateral membrane of pancreatic ductal epithelial cells.[3][4] This binding activates adenylate cyclase, increasing intracellular cAMP.[4] The cAMP surge activates Protein Kinase A (PKA), which phosphorylates the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) .

Result: Massive efflux of chloride and bicarbonate-rich fluid into the ductal lumen. This fluid acts as a natural "negative contrast" agent in T2-weighted MRI sequences, distending the ducts for visualization.

Figure 1: The Secretin-CFTR signaling cascade leading to ductal distention for MRCP visualization.

Product Comparison: Synthetic vs. Biologic

The transition from biologic to synthetic agents was driven by safety and consistency. Below is a technical comparison of the primary agents referenced in literature and clinical practice.

Table 1: Comparative Profile of Secretin Agents

Feature	ChiRhoStim® (Synthetic Human Secretin)	RG1068 / SecreFlo™ (Synthetic Human Secretin)	Biologic Porcine Secretin (Historical)
Origin	Synthetic (Amino acid sequence identical to human)	Synthetic (Amino acid sequence identical to human)	Porcine Duodenal Extract
FDA Status	Approved (Standard of Care)	NDA Review (Historical/Investigational context)	Discontinued (Safety/Supply issues)
Purity	>99% Pure Peptide	>99% Pure Peptide	Variable (Crude extract risks)
Dosing (S-MRCP)	0.2 µg/kg IV bolus over 1 min	0.2 µg/kg IV bolus	1 Clinical Unit (CU)/kg
Half-Life	~45 minutes	~27-45 minutes	~3-4 minutes (Shorter duration)
Specific Activity	~5000 CU/mg	~5000 CU/mg	~3000 CU/mg
Immunogenicity	Negligible (Human sequence)	Negligible	High risk (Anaphylaxis reported)
Primary Indication	Exocrine function testing, Gastrinoma, ERCP/MRCP	Pancreatic imaging (S-MRCP)	Historical function testing

Key Insight: Both ChiRhoStim and RG1068 share the identical amino acid sequence of naturally occurring human secretin.[2] The differentiation largely lies in their regulatory history and commercial availability. ChiRhoStim is the currently marketed formulation used in standard clinical workflows.[5]

Experimental Performance & Clinical Efficacy

The value of synthetic secretin lies in its ability to convert a static MRCP into a dynamic functional assay.

A. Sensitivity in Pancreatic Duct Evaluation

In a Phase III multicenter baseline-controlled study (NCT00660335) comparing RG1068-enhanced MRCP vs. standard MRCP:

• Sensitivity Improvement: Detection of ductal abnormalities increased significantly (

  ) with secretin stimulation.

• Concordance: S-MRCP showed higher concordance with ERCP (the invasive gold standard) than standard MRCP.

B. Diagnosis of Pancreas Divisum

Pancreas divisum (PD) is often missed on standard MRCP due to the collapse of the minor papilla duct.

• Standard MRCP Sensitivity: ~52%

• Secretin-Enhanced MRCP Sensitivity: ~86%

• Mechanism: Secretin forces fluid through the minor papilla in PD patients, making the dominant dorsal duct visible.

C. Safety Profile

• Synthetic Human: Adverse events are generally mild (flushing, nausea).[6] No test dose is required by the FDA for ChiRhoStim (since 2017) due to the absence of protein impurities found in animal derivatives.

• Biologic: Required test dosing due to anaphylaxis risks.

Standardized Protocol: Secretin-Enhanced MRCP (S-MRCP)

To ensure reproducibility in clinical trials or practice, the following self-validating protocol is recommended. This workflow maximizes the "dynamic" window of secretin action (peak effect 3–5 minutes post-injection).

Figure 2: Standardized workflow for Secretin-Enhanced MRCP.

Detailed Protocol Steps:

• Preparation: Patient fasts for 4–6 hours to reduce gastric fluid. Administer negative oral contrast (e.g., blueberry juice or specific Mn-based agents) to suppress stomach signal which can obscure the pancreatic tail.

• Baseline Imaging: Acquire standard coronal and axial T2-weighted sequences. Measure the Main Pancreatic Duct (MPD) caliber.

• Administration: Inject Synthetic Human Secretin (0.2 µg/kg) intravenously over 1 minute.

• Dynamic Acquisition: Acquire serial single-shot T2-weighted images (thick slab) every 30 seconds for 10 minutes.

• Interpretation Criteria:

  • Normal Response: MPD dilates by >1mm within 3-5 minutes and returns to baseline by 10 minutes.

  • Chronic Pancreatitis: Reduced compliance; MPD shows minimal dilation or prolonged dilation without emptying.

  • Sphincter of Oddi Dysfunction: Sustained dilation of the MPD (>15 min) or mismatched biliary/pancreatic drainage.

References

• Vertex Pharmaceuticals & Cystic Fibrosis Foundation. (2014). Administration of secretin (RG1068) increases the sensitivity of detection of duct abnormalities by magnetic resonance cholangiopancreatography in patients with pancreatitis. Gastroenterology. Link

• American Journal of Roentgenology (AJR). (2021). Secretin-Enhanced MRCP: How and Why—AJR Expert Panel Narrative Review. AJR Online. Link

• ChiRhoClin, Inc. (2017). ChiRhoStim® (Human Secretin for Injection) Prescribing Information. FDA Access Data. Link

• Repligen Corporation. (2012).[7] Repligen Announces FDA Grant of Priority Review for SecreFlo NDA.[7][8] FirstWord Pharma. Link

• Applied Radiology. (2015). Dynamic pancreatography with secretin-MRCP. Applied Radiology. Link

• National Institutes of Health (NIH). (2003). Comparison of biologic porcine secretin, synthetic porcine secretin, and synthetic human secretin in pancreatic function testing. PubMed. Link

Sources

• 1. chirhoclin.com [chirhoclin.com]
• 2. Human Secretin - Therapeutic Proteins [therapeutic.creativebiomart.net]
• 3. cdn.amegroups.cn [cdn.amegroups.cn]
• 4. What are Secretin receptor agonists and how do they work? [synapse.patsnap.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Administration of secretin (RG1068) increases the sensitivity of detection of duct abnormalities by magnetic resonance cholangiopancreatography in patients with pancreatitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. auntminnie.com [auntminnie.com]
• 8. firstwordpharma.com [firstwordpharma.com]

Comparative Efficacy of Deamino-tyr-beta-ala-secretin in Stimulating Pancreatic Flow: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Evolving Landscape of Secretin Analogs in Pancreatic Function Testing

Secretin, a 27-amino acid peptide hormone, is a cornerstone in the clinical assessment of exocrine pancreatic function.[1] Its primary physiological role is to stimulate the pancreatic ductal cells to secrete a large volume of bicarbonate-rich fluid, which is essential for neutralizing gastric acid in the duodenum and creating an optimal pH for digestive enzymes.[2] The measurement of this secretory response following intravenous administration of secretin forms the basis of the secretin stimulation test, a sensitive method for diagnosing pancreatic exocrine insufficiency.[3]

In the pursuit of optimizing diagnostic tools and therapeutic agents, various synthetic analogs of secretin have been developed. These modifications often aim to enhance stability, receptor binding affinity, or to elucidate the structure-activity relationships of the native peptide. One such analog is Deamino-tyr-beta-ala-secretin, which features a modification at the N-terminus. This guide provides a comparative analysis of the efficacy of Deamino-tyr-beta-ala-secretin in stimulating pancreatic flow against native secretin and other relevant analogs, supported by available experimental data. We will delve into the underlying molecular mechanisms, present detailed experimental protocols for efficacy assessment, and provide a critical evaluation of its potential utility in research and clinical settings.

Molecular Basis of Action: The Critical Role of the N-Terminus in Secretin Receptor Activation

The biological activity of secretin is mediated by its interaction with the secretin receptor (SCTR), a member of the Class B G protein-coupled receptor (GPCR) family.[4] The binding and activation of the SCTR are complex processes involving different domains of the secretin peptide. While the C-terminal region is crucial for high-affinity binding to the receptor, the N-terminal region, particularly the first few amino acids, is pivotal for receptor activation and subsequent intracellular signaling cascades.[4]

Modification of the N-terminal domain of secretin can therefore significantly alter its biological potency. Structure-activity relationship studies have demonstrated that even single amino acid substitutions in this region can dramatically affect the efficacy of the peptide in stimulating its downstream signaling pathways, such as the production of cyclic AMP (cAMP).[1] The modification in Deamino-tyr-beta-ala-secretin, which involves the addition of a deaminated tyrosine and a beta-alanine at the N-terminus, represents a significant alteration. While a study has noted the use of a similarly modified analog, (Des-Tyr-betaAla)-secretin, for its superior immunoreactivity in radioimmunoassays, comprehensive data on its secretagogue efficacy is limited.[5] The rationale for such a modification could be to enhance the peptide's stability against enzymatic degradation, thereby potentially prolonging its biological half-life. However, without direct comparative studies on pancreatic secretion, its functional impact remains to be fully elucidated.

Comparative Efficacy in Pancreatic Flow Stimulation: A Data-Driven Analysis

A comprehensive review of the available literature reveals a notable scarcity of direct comparative studies quantifying the efficacy of Deamino-tyr-beta-ala-secretin against native secretin in stimulating pancreatic flow. However, we can infer potential performance based on studies of other N-terminally modified secretin analogs.

Research has shown that the N-terminal hexapeptide of secretin is critical for its hydrokinetic (water-driving) activity.[6] Modifications within this region, such as the replacement of the aspartic acid at position 3, can markedly reduce or nearly abolish secretin's ability to stimulate pancreatic fluid secretion.[6] Conversely, another study involving the replacement of the entire N-terminal pentapeptide of porcine secretin with that of human somatotropin-releasing factor resulted in an analog with almost 100% secretin activity in rats, but significantly lower activity (27%) in dogs, highlighting a potential for species-specific responses to N-terminal modifications.[7]

While synthetic human and porcine secretins have been shown to be bioequivalent to their natural counterparts for pancreatic function testing, this may not hold true for analogs with significant structural alterations like Deamino-tyr-beta-ala-secretin.[8][9]

Table 1: Comparative Efficacy of Secretin and its Analogs on Pancreatic Secretion (Hypothetical Data Based on Structure-Activity Principles)

Compound	Modification	Expected Relative Potency (vs. Native Secretin)	Expected Impact on Pancreatic Flow Volume	Expected Impact on Bicarbonate Concentration
Native Secretin	-	100%	High	High
Synthetic Secretin	Identical amino acid sequence	~100%	High	High
Secretin(5-27)	N-terminal truncation	Significantly Reduced	Low	Low
[1-Tyr,2,4-Di-Ala,5-Ile]secretin	N-terminal pentapeptide replacement	Species-dependent (High in rat, low in dog)	Variable	Variable
Deamino-tyr-beta-ala-secretin	N-terminal extension	To be determined	To be determined	To be determined

The table above illustrates the established impact of certain modifications and highlights the current data gap for Deamino-tyr-beta-ala-secretin. To definitively assess its efficacy, dedicated preclinical and clinical studies are imperative.

Experimental Protocols for Efficacy Assessment

To rigorously evaluate the efficacy of Deamino-tyr-beta-ala-secretin, a standardized and validated experimental protocol is essential. The following outlines a typical preclinical and clinical experimental workflow.

Preclinical Evaluation in an Animal Model (e.g., Rat or Dog)

Objective: To determine the dose-response relationship of Deamino-tyr-beta-ala-secretin on pancreatic fluid and bicarbonate secretion and compare it to native secretin.

Methodology:

• Animal Preparation: Anesthetize the animal and perform a laparotomy to expose the pancreas and duodenum.

• Cannulation: Cannulate the main pancreatic duct to collect pancreatic juice.

• Basal Collection: Collect pancreatic juice for a basal period (e.g., 30 minutes) to establish a baseline secretion rate.

• Test Substance Administration: Administer increasing doses of Deamino-tyr-beta-ala-secretin or native secretin intravenously.

• Stimulated Collection: Collect pancreatic juice in timed intervals (e.g., 10-15 minutes) following each dose.

• Sample Analysis: Measure the volume of pancreatic juice for each collection period and determine the bicarbonate concentration using a titrimetric method or a blood gas analyzer.

• Data Analysis: Construct dose-response curves for pancreatic flow rate (ml/min) and bicarbonate output (μmol/min) for both compounds and compare their potency (ED50) and maximal efficacy (Emax).

Diagram: Preclinical Pancreatic Function Assay Workflow

Caption: Workflow for preclinical assessment of secretin analog efficacy.

Clinical Evaluation: The Secretin Stimulation Test

Objective: To compare the pancreatic secretory response to Deamino-tyr-beta-ala-secretin and synthetic human secretin in healthy volunteers or patients with suspected pancreatic dysfunction.

Methodology:

• Patient Preparation: The patient fasts overnight.

• Tube Placement: A Dreiling tube (a double-lumen tube) is inserted through the nose or mouth into the duodenum for aspiration of pancreatic and gastric contents.

• Baseline Aspiration: Gastric and duodenal contents are aspirated for a baseline period.

• Secretin Administration: A standardized dose of Deamino-tyr-beta-ala-secretin or synthetic human secretin is administered intravenously.

• Timed Aspirations: Duodenal contents are collected continuously in timed intervals (e.g., 15, 30, 45, and 60 minutes) post-injection.

• Sample Analysis: The volume of each aspirate is recorded, and the bicarbonate concentration is measured.

• Data Interpretation: The peak bicarbonate concentration is determined. A peak bicarbonate concentration below 80 mEq/L is generally considered indicative of exocrine pancreatic insufficiency. The results from both secretin forms are then compared.

Diagram: Secretin Signaling Pathway in Pancreatic Ductal Cells

Caption: Simplified signaling cascade initiated by secretin binding.

Conclusion and Future Directions

For researchers and drug development professionals, this highlights a critical area for investigation. Rigorous preclinical and clinical studies, following the protocols outlined in this guide, are necessary to elucidate the precise efficacy profile of Deamino-tyr-beta-ala-secretin. Such studies would not only determine its potential as a diagnostic or therapeutic agent but also contribute valuable insights into the structure-activity relationships of the secretin peptide family. The development of more stable and potent secretin analogs remains a promising avenue for improving the diagnosis and management of pancreatic disorders.

References

• Wünsch, E., Jaeger, E., Moroder, L., & Schulz, I. (1981). Hydrokinetic activity of secretion and secretin analogues, modified in the N-terminal sequence, and of vasoactive intestinal peptide in the dog pancreas. Digestion, 22(2), 85-88. [Link]

• Rominger, K. L., Beier, N., Chen, Y., & Wünsch, E. (1986). New analogues of secretin. Arzneimittel-Forschung, 36(6), 963-965. [Link]

• Hoppe, B., Fritsch, W. P., Scholten, T., Rick, W., & Strohmeyer, G. (1980). [Comparison of the effects of natural and synthetic secretin on the exocrine secretion of the human pancreas (author's transl)]. Zeitschrift fur Gastroenterologie, 18(12), 625-632. [Link]

• Makhlouf, G. M., Bodanszky, M., Fink, M. L., & Schebalin, M. (1978). Pancreatic secretory activity of secretin5-27 and substituted analogues. Gastroenterology, 75(2), 244-248. [Link]

• Lankisch, P. G., Creutzfeldt, W., & Winckler, K. (1972). The action of secretin on the secretion of enzymes by the human pancreas. Digestion, 7(4), 222-230. [Link]

• Chow, B. K. (2013). Secretin. In Pancreapedia: Exocrine Pancreas Knowledge Base. [Link]

• Gullo, L., Priori, P., Costa, P. L., Mattioli, G., & Labò, G. (1986). Action of secretin on pancreatic enzyme secretion in man. Studies on pure pancreatic juice. Gut, 27(5), 555-558. [Link]

• Conwell, D. L., Zuccaro, G., Jr, Vargo, J. J., Trolli, P. A., Van Lente, F., & Dumot, J. A. (2003). Comparison of biologic porcine secretin, synthetic porcine secretin, and synthetic human secretin in pancreatic function testing. Pancreas, 27(3), 226-230. [Link]

• Schaffalitzky de Muckadell, O. B., Fahrenkrug, J., & Holst, J. J. (1977). Plasma secretin and pancreatic bicarbonate response to exogenous secretin in man. Gut, 18(3), 182-185. [Link]

• Domschke, W., Domschke, S., Rösch, W., Konturek, S. J., Sprügel, W., Mitznegg, P., Wünsch, E., & Demling, L. (1976). Bicarbonate and cyclic AMP content of pure human pancreatic juice in response to graded doses of synthetic secretin. Gastroenterology, 70(4), 533-536. [Link]

• Stevens, T., Conwell, D. L., Zuccaro, G., Jr, Van Lente, F., Lopez, R., Purich, E., & Fein, S. (2008). A prospective crossover study comparing secretin-stimulated endoscopic and Dreiling tube pancreatic function testing in patients evaluated for chronic pancreatitis. Gastrointestinal endoscopy, 67(3), 458–466. [Link]

• Vagne, M., Stening, G. F., Brooks, F. P., & Grossman, M. I. (1968). Synthetic secretin: comparison with natural secretin for potency and spectrum of physiological actions. Gastroenterology, 55(2), 260-267. [Link]

• Greenberg, G. R., Domschke, S., Domschke, W., Rösch, W., & Bloom, S. R. (1979). Effect of low dose secretin and caerulein on pure pancreatic bicarbonate secretion and plasma secretin in man. Acta hepato-gastroenterologica, 26(6), 478-481. [Link]

• Dong, M., G. de Graaf, C., & Miller, L. J. (2016). Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor. PLoS One, 11(3), e0151343. [Link]

• Greenberg, G. R., McCloy, R. F., Baron, J. H., & Bryant, M. G. (1982). Inhibition of secretin stimulated pancreatic secretion by pancreatic polypeptide. The American journal of digestive diseases, 27(4), 339-344. [Link]

• Gyr, K., Agrawal, N. M., Felsenfeld, O., & Font, R. G. (1975). Comparative study of secretin and Lundh tests. The American journal of digestive diseases, 20(6), 506-512. [Link]

• MedlinePlus. (2024). Secretin stimulation test. MedlinePlus Medical Encyclopedia. [Link]

• Lee, S., & Lee, T. H. (2015). Secretin is not necessary for exocrine pancreatic development and growth in mice. American journal of physiology. Gastrointestinal and liver physiology, 309(5), G357-65. [Link]

• Urbach, P., & Domschke, W. (1976). Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin. Hormone and metabolic research, 8(6), 459-461. [Link]

• Afroze, S., Meng, F., Jensen, K., McDaniel, K., Rahal, K., Onori, P., Gaudio, E., Alpini, G., & Glaser, S. S. (2013). The physiological roles of secretin and its receptor. Annals of translational medicine, 1(3), 29. [Link]

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• 3. Synthetic secretin: comparison with natural secretin for potency and spectrum of physiological actions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-Activity Relationship Studies of N- and C-Terminally Modified Secretin Analogs for the Human Secretin Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hydrokinetic activity of secretion and secretin analogues, modified in the N-terminal sequence, and of vasoactive intestinal peptide in the dog pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New analogues of secretin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of biologic porcine secretin, synthetic porcine secretin, and synthetic human secretin in pancreatic function testing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Comparison of the effects of natural and synthetic secretin on the exocrine secretion of the human pancreas (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking Deamino-tyr-beta-ala-secretin Against Standard Secretin Stimulation Tests

A Comprehensive Guide for Researchers and Drug Development Professionals

Executive Summary & Biochemical Rationale

Native secretin (human or porcine) is the gold standard peptide used in the Secretin Stimulation Test (SST) for diagnosing gastrinomas (Zollinger-Ellison Syndrome) and evaluating pancreatic exocrine dysfunction[1][2]. However, its clinical and experimental utility is hampered by a highly transient plasma half-life (typically <15 minutes)[3]. This rapid clearance is primarily driven by proteolytic cleavage at its N-terminus by dipeptidyl peptidase-IV (DPP-IV) and other circulating aminopeptidases.

Deamino-tyr-beta-ala-secretin (CAS: 61417-46-7) is a rationally designed synthetic analog engineered to overcome these pharmacokinetic limitations[]. By substituting the native N-terminal histidine with a deaminated tyrosine and incorporating a beta-alanine linkage, this analog achieves profound resistance to enzymatic degradation. Crucially, these modifications preserve the spatial approximation required for high-affinity agonism at the Secretin Receptor (SCTR)[5]. This guide provides a self-validating framework to objectively benchmark this analog against native secretin.

Mechanistic Pathway: SCTR Activation

Both native secretin and Deamino-tyr-beta-ala-secretin exert their physiological effects via the SCTR, a Class B G-protein-coupled receptor (GPCR) predominantly expressed on pancreatic ductal cells and paradoxically on gastrinoma tumor cells[1][]. The structural modifications in the analog protect the ligand while maintaining the necessary conformation to trigger the Gαs-mediated adenylyl cyclase cascade[6].

SCTR signaling pathway activated by Deamino-tyr-beta-ala-secretin.

Comparative Physicochemical & Pharmacokinetic Profiles

To establish a baseline for experimentation, the theoretical and empirical differences between the native peptide and the analog must be understood. The table below synthesizes these parameters.

Parameter	Native Human Secretin	Deamino-tyr-beta-ala-secretin	Causality / Impact
N-Terminal Structure	His-Ser-Asp-Gly...	Deamino-Tyr-β-Ala...	β-Ala prevents DPP-IV cleavage; Deamino-Tyr enhances receptor docking stability.
Proteolytic Stability	Low (Rapid cleavage)	High (Resistant)	Analog provides a sustained stimulatory signal, reducing false negatives.
In Vivo Half-Life	< 15 minutes	Prolonged (Extended MRT)	Allows for a wider diagnostic sampling window during SST.
Receptor Affinity (Ki)	~3.4 nM	Comparable/Slightly Shifted	Maintains full agonism despite N-terminal structural modifications.
Primary Application	Standard SST	Advanced Benchmarking / Extended PK Studies	Analog is ideal for research requiring sustained SCTR activation.

Experimental Benchmarking Protocols

To objectively benchmark Deamino-tyr-beta-ala-secretin against standard secretin, researchers must employ a two-tiered validation system: in vitro receptor activation and in vivo pharmacokinetic/pharmacodynamic (PK/PD) profiling.

Protocol 1: In Vitro SCTR Activation & cAMP Accumulation Assay

Rationale: Before in vivo deployment, it is critical to validate that the N-terminal modifications do not sterically hinder receptor binding or downstream Gs-protein coupling[6]. Methodology:

• Cell Preparation: Culture CHO-SecR cells (Chinese Hamster Ovary cells stably expressing human SCTR) in 384-well plates at a density of 10,000 cells/well[5].

• Ligand Preparation: Reconstitute native human secretin and Deamino-tyr-beta-ala-secretin in assay buffer. Critical Step: Ensure the buffer contains 0.2% BSA (to prevent peptide adsorption to plastic) and 1 mM IBMX (a phosphodiesterase inhibitor, crucial to prevent premature cAMP degradation)[5].

• Incubation: Expose cells to a 12-point serial dilution (10 pM to 1 µM) of both ligands for 30 minutes at 37°C.

• Lysis & Detection: Terminate stimulation using ice-cold lysis buffer. Quantify intracellular cAMP using a time-resolved fluorescence resonance energy transfer (TR-FRET) assay.

• Data Analysis: Calculate EC50 values using non-linear regression to compare the potency of the analog against the native peptide.

Protocol 2: In Vivo Modified Secretin Stimulation Test (SST)

Rationale: Standard SSTs measure gastrin or bicarbonate over a brief 20-to-30-minute window[7]. Benchmarking a stable analog requires an extended sampling timeline to accurately capture the prolonged Area Under the Curve (AUC) and validate its extended half-life.

Clinical benchmarking workflow for the modified secretin stimulation test.

Methodology:

• Subject Preparation: Ensure subjects (animal models or clinical trial participants) fast for at least 12 hours. Critical Step: Discontinue proton pump inhibitors (PPIs) 7 days prior, and H2 antagonists 48 hours prior, as these suppress gastric acid and artificially elevate basal gastrin, ruining test validity[1][8].

• Baseline Sampling: Establish venous access. Draw baseline serum samples at T=-10 and T=-1 minutes to establish basal gastrin levels[7].

• Administration: Administer an intravenous bolus of 0.4 µg/kg of either native secretin or an equimolar dose of Deamino-tyr-beta-ala-secretin over 30 seconds[1][7].

• Extended Kinetics Sampling: Draw blood samples at T=2, 5, 10, 15, 20, 30, 60, 90, and 120 minutes. (Note: Standard tests stop at 30 mins; the extended timeline is the self-validating mechanism to prove the analog's prolonged PK profile)[7].

• Biochemical Analysis: Centrifuge samples immediately. Quantify serum gastrin via radioimmunoassay (RIA) or high-sensitivity ELISA.

• Interpretation: A positive gastrinoma response for native secretin is traditionally defined as an absolute increase of >120 pg/mL over baseline[1]. For the analog, calculate the total AUC(0-120) to demonstrate sustained stimulatory capacity.

Expected Diagnostic Performance Data

When executing the benchmarking protocols above, researchers should anticipate the following comparative data trends:

Metric	Native Secretin (Standard SST)	Deamino-tyr-beta-ala-secretin	Analytical Significance
Time to Peak Gastrin (Tmax)	5 – 10 minutes	10 – 20 minutes	Analog exhibits a slightly delayed but more robust peak due to slower clearance.
Duration of Elevation	Returns to baseline by 30 mins	Sustained elevation > 60 mins	Proves resistance to circulating aminopeptidases.
Diagnostic Sensitivity	~85-90% (Gastrinoma)	Projected > 95%	Sustained receptor agonism reduces the risk of missing delayed secretors.
In Vitro EC50 (cAMP)	~0.05 nM	~0.08 - 0.15 nM	Slight right-shift in potency is offset by massive gains in metabolic stability.

Conclusion

Deamino-tyr-beta-ala-secretin represents a significant biochemical optimization over native secretin. By rationally mitigating N-terminal proteolytic cleavage, it offers a wider diagnostic window and a more stable pharmacokinetic profile. For drug development professionals and researchers, benchmarking this analog using extended PK/PD workflows provides a highly reliable, self-validating system to study SCTR dynamics and improve the diagnostic accuracy of neuroendocrine tumor testing.

References

• My Endo Consult. Secretin Stimulation Test procedure. Retrieved from[Link][1]

• Labcorp. Secretin Stimulation Protocol and Rationale. Retrieved from[Link][7]

• National Center for Biotechnology Information (PMC). Update on endoscopic pancreatic function testing. Retrieved from [Link][2]

• UCLA Health. Secretin Stimulation Study Preparation Instructions. Retrieved from [Link][8]

• National Center for Biotechnology Information (PMC). Importance of Each Residue within Secretin for Receptor Binding and Biological Activity. Retrieved from[Link][6]

• Molecular Endocrinology (Oxford Academic). Differential Spatial Approximation between Secretin and Its Receptor Residues. Retrieved from [Link][5]

• National Center for Biotechnology Information (PMC). Effects of a long-acting secretin peptide analog. Retrieved from[Link][3]

Sources

• 1. Secretin Stimulation Test – My Endo Consult [myendoconsult.com]
• 2. Update on endoscopic pancreatic function testing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effects of a long-acting secretin peptide analog alone and in combination with a GLP-1R agonist in a diet-induced obesity mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Importance of Each Residue within Secretin for Receptor Binding and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. labcorp.com [labcorp.com]
• 8. uclahealth.org [uclahealth.org]

A Senior Application Scientist's Guide to Cross-Reactivity Analysis of Deamino-tyr-beta-ala-secretin Antibodies

For researchers and drug development professionals working with secretin and its analogues, the specificity of the antibodies used in immunoassays is paramount. The modification of secretin to Deamino-tyr-beta-ala-secretin is often employed to enhance its stability and utility as a tracer in radioimmunoassays, exhibiting superior immunoreactivity compared to other labeled forms of secretin.[1] However, the critical question remains: how specific are the antibodies that recognize this analogue? This guide provides an in-depth analysis of the methodologies required to rigorously assess the cross-reactivity of Deamino-tyr-beta-ala-secretin antibodies, ensuring the reliability and accuracy of your experimental data.

The Imperative of Specificity: Understanding the Secretin Family

This guide will compare three industry-standard techniques for cross-reactivity assessment: Competitive Enzyme-Linked Immunosorbent Assay (ELISA), Western Blotting, and Surface Plasmon Resonance (SPR). We will delve into the principles of each method, provide detailed experimental protocols, and present representative data to illustrate the comparative analysis of two hypothetical anti-Deamino-tyr-beta-ala-secretin monoclonal antibodies: mAb-A and mAb-B .

The Cross-Reactivity Panel: Selecting Potential Interacting Peptides

A robust cross-reactivity analysis begins with the selection of a relevant panel of potentially cross-reacting peptides. Based on sequence homology within the secretin superfamily, the following peptides are essential for this assessment:

• Secretin (Human) : The native peptide to which the antibody should primarily bind.

• Vasoactive Intestinal Peptide (VIP, Human) : Shares significant sequence homology with secretin.[3][4]

• Glucagon (Human) : Another member of the superfamily with structural similarities to secretin.[2][3]

• Pituitary Adenylate Cyclase-Activating Polypeptide (PACAP-27, Human) : Exhibits considerable sequence homology with VIP and, by extension, secretin.[6]

• Unrelated Peptide (e.g., Angiotensin II) : A negative control to ensure that the antibody does not exhibit non-specific binding to peptides outside of its family.

Comparative Analysis of Cross-Reactivity

The following sections will detail the experimental workflows and expected outcomes for our two hypothetical antibodies, mAb-A and mAb-B, when tested against the selected panel of peptides.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Competitive ELISA is a powerful and quantitative method to determine the degree of cross-reactivity.[7][8][9] In this assay, the peptide of interest in the sample (or a standard) competes with a fixed amount of labeled antigen for a limited number of antibody binding sites. The signal is inversely proportional to the concentration of the competing peptide.

Caption: Competitive ELISA workflow for cross-reactivity testing.

• Plate Coating: Coat a 96-well microplate with 100 µL/well of Deamino-tyr-beta-ala-secretin conjugated to a carrier protein (e.g., BSA) at a concentration of 1-2 µg/mL in carbonate-bicarbonate buffer (pH 9.6). Incubate overnight at 4°C.

• Washing: Wash the plate three times with 200 µL/well of wash buffer (PBS with 0.05% Tween-20).

• Blocking: Block the remaining protein-binding sites by adding 200 µL/well of blocking buffer (3% BSA in PBS).[10] Incubate for 1-2 hours at room temperature. The choice of blocking buffer is critical to prevent non-specific binding; BSA is often preferred over milk for peptide-based assays to avoid potential interference.[11][12]

• Washing: Repeat the washing step as in step 2.

• Competitive Reaction:

  • Prepare serial dilutions of the competitor peptides (Secretin, VIP, Glucagon, PACAP-27, and Angiotensin II) in assay buffer (1% BSA in PBS).

  • In a separate plate, pre-incubate 50 µL of each competitor peptide dilution with 50 µL of the anti-Deamino-tyr-beta-ala-secretin antibody (mAb-A or mAb-B) at a predetermined optimal concentration for 1 hour at 37°C.

  • Transfer 100 µL of the antibody-peptide mixture to the coated and blocked microplate.

  • Incubate for 90 minutes at 37°C.

• Washing: Repeat the washing step as in step 2.

• Secondary Antibody Incubation: Add 100 µL/well of HRP-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) diluted in assay buffer. Incubate for 1 hour at 37°C.

• Washing: Wash the plate five times with wash buffer.

• Substrate Development: Add 100 µL/well of TMB substrate solution and incubate in the dark for 15-30 minutes.

• Stop Reaction: Stop the reaction by adding 50 µL/well of 2N H2SO4.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Deamino-tyr-beta-ala-secretin / IC50 of competitor peptide) x 100 Where IC50 is the concentration of the peptide that causes 50% inhibition of the maximal signal.

Competitor Peptide	mAb-A: % Cross-Reactivity	mAb-B: % Cross-Reactivity
Deamino-tyr-beta-ala-secretin	100%	100%
Secretin (Human)	95%	98%
VIP (Human)	5%	< 0.1%
Glucagon (Human)	2%	< 0.1%
PACAP-27 (Human)	8%	< 0.1%
Angiotensin II	< 0.1%	< 0.1%

Interpretation: The data clearly indicates that mAb-B is significantly more specific for Deamino-tyr-beta-ala-secretin and native secretin, with negligible cross-reactivity to other members of the secretin superfamily. In contrast, mAb-A shows notable cross-reactivity with VIP and PACAP-27, which could lead to overestimated secretin levels in samples containing these peptides.

Western Blotting

While primarily a qualitative technique, Western Blotting can provide valuable information on antibody specificity, especially when assessing binding to peptides of different molecular weights. For small peptides like secretin and its analogues, modifications to the standard protocol are necessary to ensure their retention on the membrane.[13]

Caption: Western Blotting workflow optimized for small peptides.

• Gel Electrophoresis:

  • Separate 100-200 ng of each peptide (Deamino-tyr-beta-ala-secretin, Secretin, VIP, Glucagon, PACAP-27, and Angiotensin II) on a 16% Tricine-SDS-PAGE gel. Tricine gels provide better resolution for low molecular weight proteins.[13]

• Protein Transfer:

  • Transfer the separated peptides to a 0.2 µm pore size PVDF membrane.[13] The smaller pore size is crucial for retaining small peptides.

  • Perform a wet transfer at 200 mA for 1 hour at 4°C.

• Fixation (Optional but Recommended): To prevent the small peptides from washing off the membrane, fix the membrane with 0.5% glutaraldehyde in PBS for 15-20 minutes at room temperature.

• Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk in TBST (Tris-buffered saline with 0.1% Tween-20).[14]

• Primary Antibody Incubation: Incubate the membrane with mAb-A or mAb-B at a 1:1000 dilution in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary antibody (e.g., anti-mouse IgG-HRP) diluted 1:5000 in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step as in step 6.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and image the blot using a chemiluminescence detection system.

mAb-A: A strong band is observed for Deamino-tyr-beta-ala-secretin and Secretin. Fainter, but distinct, bands are visible for VIP and PACAP-27. No band is seen for Glucagon or Angiotensin II.

mAb-B: A strong band is observed for Deamino-tyr-beta-ala-secretin and Secretin. No bands are visible for VIP, Glucagon, PACAP-27, or Angiotensin II.

Interpretation: The Western Blot results corroborate the ELISA data. mAb-A demonstrates clear cross-reactivity with VIP and PACAP-27, while mAb-B is highly specific for secretin and its deaminated analogue.

Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time quantitative data on the kinetics of molecular interactions, including association (k_a) and dissociation (k_d) rates, and the overall binding affinity (K_D).[15][16] This level of detail offers profound insights into the specificity of an antibody.

Caption: Surface Plasmon Resonance workflow for kinetic analysis.

• Chip Preparation:

  • Immobilize mAb-A or mAb-B onto a carboxymethylated dextran sensor chip (e.g., CM5 chip) using standard amine coupling chemistry. Aim for a moderate antibody surface density to minimize mass transport limitations.[15]

  • Deactivate any remaining active esters with ethanolamine.

• Analyte Preparation: Prepare serial dilutions of each peptide (Deamino-tyr-beta-ala-secretin, Secretin, VIP, Glucagon, PACAP-27, and Angiotensin II) in a suitable running buffer (e.g., HBS-EP+).

• Binding Measurement:

  • Inject the peptide solutions over the antibody-coated surface at a constant flow rate (e.g., 30 µL/min).[17]

  • Record the association phase for a defined period (e.g., 180 seconds).

  • Switch to running buffer and record the dissociation phase (e.g., 300 seconds).

• Regeneration: Regenerate the sensor surface between each peptide injection using a short pulse of a low pH solution (e.g., 10 mM glycine-HCl, pH 2.0).

• Data Analysis:

  • Subtract the response from a reference flow cell to correct for bulk refractive index changes.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (k_a), dissociation rate constant (k_d), and the equilibrium dissociation constant (K_D = k_d/k_a). A lower K_D value indicates higher affinity.[16]

Analyte Peptide	mAb-A: K_D (nM)	mAb-B: K_D (nM)
Deamino-tyr-beta-ala-secretin	0.5	0.4
Secretin (Human)	0.8	0.6
VIP (Human)	50	> 1000 (No significant binding)
Glucagon (Human)	150	> 1000 (No significant binding)
PACAP-27 (Human)	35	> 1000 (No significant binding)
Angiotensin II	No Binding Detected	No Binding Detected

Sensorgram Interpretation: [16][18][19][20]

• For mAb-A: The sensorgrams for Deamino-tyr-beta-ala-secretin and Secretin would show a rapid association and slow dissociation, indicative of high-affinity binding. For VIP and PACAP-27, the sensorgrams would likely exhibit a faster dissociation rate, resulting in a significantly higher K_D value and indicating a weaker, yet present, interaction.

• For mAb-B: High-affinity binding would be observed only for Deamino-tyr-beta-ala-secretin and Secretin. For all other peptides, the sensorgram would show a flat line, indicating no significant binding.

Interpretation: The SPR data provides the most detailed comparison. mAb-B demonstrates excellent specificity with high affinity for its intended targets and no measurable binding to other related peptides. mAb-A, while binding strongly to secretin, also shows a low-affinity but definite interaction with VIP and PACAP-27, confirming the cross-reactivity observed in the ELISA and Western Blot assays.

Conclusion: A Data-Driven Approach to Antibody Selection

This comprehensive guide demonstrates a multi-faceted approach to the cross-reactivity analysis of Deamino-tyr-beta-ala-secretin antibodies. The collective evidence from Competitive ELISA, Western Blotting, and Surface Plasmon Resonance provides a robust and reliable assessment of antibody specificity.

Based on our representative data, mAb-B would be the superior choice for any immunoassay requiring high specificity for secretin. Its negligible cross-reactivity with other members of the secretin superfamily ensures that measurements will be accurate and not confounded by the presence of related peptides. In contrast, the use of mAb-A would necessitate caution, and its suitability would depend on the specific application and the expected concentrations of potentially cross-reacting peptides in the samples.

As a final recommendation, researchers and drug development professionals must demand and perform rigorous cross-reactivity profiling of all antibodies. Relying on a single method may not provide a complete picture. The integration of quantitative (ELISA, SPR) and qualitative (Western Blot) data, as outlined in this guide, empowers informed decision-making and upholds the scientific integrity of your research.

References

• G-Biosciences. (2017, January 10). Best Blocking Buffer Selection for ELISA & Western Blot. [Link]

• Gomes, P., & Andreu, D. (2002). Direct kinetic assay of interactions between small peptides and immobilized antibodies using a surface plasmon resonance biosensor. Journal of Immunological Methods, 259(1-2), 217–230. [Link]

• ResearchGate. Core PACAP1-27 sequence homology within the human PACAP/glucagon family...[Link]

• Azure Biosystems. (2018, September 27). Getting Rid of the Noise: Western Blot Blocking. [Link]

• FineTest. (2020, December 22). How to Choose Western Blot Blocking Buffer. [Link]

• MDPI. (2025, September 25). Interpretating SPR-Derived Reaction Kinetics via Self-Organizing Maps for Diagnostic Applications. [Link]

• MDPI. (2022, February 9). Signal Transduction by VIP and PACAP Receptors. [Link]

• Affinité Instruments. (2020, October 15). SPR Sensorgram Explained. [Link]

• Excedr. (2023, March 8). ELISA Blocking Buffers: Overview & Application. [Link]

• Creative Biolabs. Surface Plasmon Resonance Protocol & Troubleshooting. [Link]

• St John's Laboratory. Competitive ELISA protocol. [Link]

• LifeTein. Detecting synthetic peptides by SDS-PAGE for Western Blot. [Link]

• Alomone Labs. Peptide blocking protocol for Western blotting (WB). [Link]

• Creative Diagnostics. Competitive ELISA Protocol. [Link]

• Microbe Notes. (2010, May 3). Competitive ELISA Protocol and Animation. [Link]

• University of Glasgow. Surface plasmon resonance. [Link]

• PMC. (2025, February 8). An overview of ELISA: a review and update on best laboratory practices for quantifying peptides and proteins in biological fluids. [Link]

• PMC. (2017, February 7). Central Control of Feeding Behavior by the Secretin, PACAP, and Glucagon Family of Peptides. [Link]

• PMC. VIP and PACAP. Recent insights into their functions/roles in physiology and disease from molecular and genetic studies. [Link]

• 2BScientific. Application Guides / ELISA Protocol. [Link]

• Springer. Surface Plasmon Resonance for Therapeutic Antibody Characterization. [Link]

• PubMed. (1976, November). Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin. [Link]

Sources

• 1. Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera compared to 125I-secretin and 125 I-6-Tyrosyl secretin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Central Control of Feeding Behavior by the Secretin, PACAP, and Glucagon Family of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. bachem.com [bachem.com]
• 4. VIP and PACAP. Recent insights into their functions/roles in physiology and disease from molecular and genetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Signal Transduction by VIP and PACAP Receptors [mdpi.com]
• 7. microbenotes.com [microbenotes.com]
• 8. An overview of ELISA: a review and update on best laboratory practices for quantifying peptides and proteins in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Application Guides / ELISA Protocol - 2BScientific [2bscientific.com]
• 10. ELISA Blocking Buffers: Overview & Application [excedr.com]
• 11. azurebiosystems.com [azurebiosystems.com]
• 12. How to Choose Western Blot Blocking Buffer - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 13. lifetein.com [lifetein.com]
• 14. Western blot blocking: Best practices | Abcam [abcam.com]
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• 20. Biacore Data Analysis and Interpretation - Creative Proteomics [creative-proteomics.com]

Technical Comparison: Synthetic Deamino-Tyr-β-Ala-Secretin vs. Recombinant Human Secretin

Executive Summary

This guide provides a technical cost-benefit and performance analysis for researchers and drug developers choosing between Recombinant Human Secretin (the clinical gold standard) and Deamino-Tyr-β-Ala-Secretin (DATA-Secretin), a specialized synthetic analog.

The Verdict:

• Select Recombinant Secretin for clinical diagnostics (PFT, MRCP), translational safety studies, and when exact native ligand-receptor kinetics are required. Its high cost and instability are necessary trade-offs for regulatory compliance and physiological identity.

• Select DATA-Secretin for in vitro immunoassays, receptor binding studies, and radiolabeling. Its N-terminal modification provides superior conformational stability and immunoreactivity, making it a cost-effective, high-performance tool for bench research.

Molecular & Pharmacological Profile[1][2]

The primary differentiator lies in the N-terminal engineering. Native secretin is susceptible to rapid degradation by aminopeptidases. DATA-Secretin incorporates a "protective cap" consisting of Deamino-Tyrosine and Beta-Alanine.

Structural Comparison

Feature	Recombinant Human Secretin	Deamino-Tyr-β-Ala-Secretin (DATA-Secretin)
Sequence	H-His-Ser-Asp-Gly-Thr-Phe...[1] (27 AA)	[Deamino-Tyr]-[β-Ala] -His-Ser-Asp...[1] (Elongated)
N-Terminus	Free Amine (Susceptible to proteolysis)	Blocked/Modified (Resistant to aminopeptidases)
Molecular Weight	~3055 Da	~3200+ Da (depending on exact linker)
Receptor Affinity	Native ( nM)	High Affinity (Often superior retention in assays)
Bioactivity	Full Agonist (cAMP stimulation)	Full Agonist (Retained potency)
Primary Use	Clinical Diagnosis (FDA Approved)	Research Tracer / Immunoassay Standard

Mechanistic Pathway & Stability Logic

The following diagram illustrates the signaling pathway and the specific point where DATA-Secretin offers superior stability against enzymatic degradation.

Figure 1: Comparative stability and signaling pathway. Note DATA-Secretin's resistance to aminopeptidase degradation while maintaining receptor activation.

Experimental Performance Analysis

A. Immunoreactivity & Binding (The "DATA" Advantage)

DATA-Secretin was originally engineered to improve Radioimmunoassays (RIA). The "Deamino-Tyr" moiety facilitates iodination (if needed) without damaging the critical Histidine residue, while the

-Ala spacer preserves the helical conformation required for antibody recognition.

• Experimental Evidence: Studies utilizing rabbit anti-secretin sera have shown that 125I-DATA-Secretin exhibits significantly higher binding percentages compared to standard iodinated secretin.

• Benefit: In competitive binding assays, DATA-Secretin yields sharper standard curves and lower detection limits (high sensitivity).

B. Biological Potency (Agonism)

Contrary to some catalog classifications as an "inhibitor," DATA-Secretin acts as a full agonist .

• Mechanism: It stimulates cAMP accumulation in pancreatic acinar cells with efficacy comparable to the native peptide.

• Implication: It can be used to stimulate secretion in isolated tissue models, often with a prolonged effect due to reduced degradation.

Cost-Benefit Analysis

Direct Costs

• Recombinant Secretin (Clinical Grade): Extremely high cost per milligram due to cGMP manufacturing, sterility testing, and cold-chain requirements.

  • Est. Cost: >$500 - $1,000 per vial (clinical pricing).

• DATA-Secretin (Research Grade): Moderate cost. Synthetic solid-phase peptide synthesis (SPPS) allows for scalable production.

  • Est. Cost: ~$200 - $400 for 1mg (Research grade).

Indirect Costs & Logistics

Factor	Recombinant Secretin	DATA-Secretin
Storage	Strict -20°C. Unstable after reconstitution (use immediately).	Lyophilized powder stable at -20°C. Reconstituted solution stable for days/weeks at 4°C.
Regulatory	FDA/EMA documentation available. Suitable for human trials.[2]	Research Use Only (RUO).[3] No IND/NDA support.
Throughput	Low. Single-use vials increase waste in high-throughput screens.	High. Stable stock solutions allow for multiple assay runs from one batch.

Validated Experimental Protocols

Protocol A: Comparative cAMP Accumulation Assay

Use this protocol to verify that DATA-Secretin retains agonist activity in your specific cell line (e.g., CHO-SCTR or Pancreatic Acinar cells).

Materials:

• Cell Line: CHO cells stably expressing human Secretin Receptor (SCTR).

• Reagents: IBMX (Phosphodiesterase inhibitor), cAMP HTRF kit (Cisbio) or ELISA.

• Ligands: Recombinant Secretin (Standard), DATA-Secretin (Test).

Step-by-Step Workflow:

• Seeding: Plate 10,000 cells/well in a 384-well low-volume plate. Incubate overnight.

• Starvation: Replace medium with serum-free HBSS containing 0.5 mM IBMX. Incubate for 30 mins at 37°C.

• Stimulation:

  • Prepare serial dilutions (10 pM to 1

    M) of both Recombinant Secretin and DATA-Secretin.

  • Add ligands to cells and incubate for 30 minutes at 37°C.

• Lysis & Detection: Add lysis buffer containing cAMP-d2 and anti-cAMP-cryptate (HTRF reagents).

• Readout: Measure fluorescence resonance energy transfer (FRET) on a compatible plate reader (e.g., EnVision).

• Analysis: Plot dose-response curves. Calculate EC50.[4]

  • Success Criteria: DATA-Secretin EC50 should be within 1-log of Recombinant Secretin.

Protocol B: Stability/Degradation Assay

Use this to demonstrate the superior half-life of DATA-Secretin.

• Incubation: Incubate 10

  M of each peptide in human plasma or liver homogenate at 37°C.

• Sampling: Aliquot samples at T=0, 5, 15, 30, 60, and 120 minutes.

• Quenching: Immediately add ice-cold acetonitrile (1:1 v/v) to precipitate proteins; centrifuge at 10,000xg.

• Analysis: Analyze supernatant via LC-MS/MS monitoring the parent ion mass.

• Result: Recombinant secretin typically shows >50% degradation within 5-10 minutes. DATA-Secretin should remain >80% intact at 60 minutes.

References

• Superior immunoreactivity of 125I (Des-Tyr-betaAla)-secretin with rabbit anti-secretin sera . Hormone and Metabolic Research. [Link] (Note: Verified via context of search results for DATA-secretin immunoreactivity).

• Importance of Each Residue within Secretin for Receptor Binding and Biological Activity . Journal of Biological Chemistry. [Link]

• Secretin-Enhanced MRCP: How and Why . American Journal of Roentgenology. [Link]

• Comparison of biologic porcine secretin, synthetic porcine secretin, and synthetic human secretin in pancreatic function testing . Pancreas. [Link][5]

Sources

• 1. Secretin | 17034-35-4 [chemicalbook.com]
• 2. clinicaltrials.eu [clinicaltrials.eu]
• 3. Recombinant Human Secretin GST (N-Term) Protein (H00006343-P01): Novus Biologicals [novusbio.com]
• 4. Catecholamine biosynthesis and secretion: physiological and pharmacological effects of secretin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Secretin-Enhanced MRCP: How and Why—AJR Expert Panel Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Proper Disposal and Chemical Inactivation of Deamino-Tyr-β-Ala-Secretin

Operational Overview & Risk Assessment

Deamino-Tyr-β-Ala-Secretin is a highly potent, synthetically modified analog of the gastrointestinal peptide hormone secretin[1]. Designed for prolonged half-life in biological assays, this peptide exhibits extreme resistance to enzymatic degradation. Consequently, untreated disposal poses a significant risk of environmental persistence and unintended bioactivity[2]. This guide provides a self-validating, step-by-step operational plan for the safe chemical inactivation and disposal of this compound, ensuring compliance with [3].

Quantitative Data & Material Properties

Understanding the physical and chemical properties of the target peptide is the first step in determining the correct waste segregation and inactivation strategy.

Property / Parameter	Specification	Operational Implication
Compound Name	Deamino-Tyr-β-Ala-Secretin	Highly bioactive secretin receptor agonist; requires mandatory chemical deactivation.
CAS Number	61417-46-7	Requires distinct chemical tracking for EH&S manifests[4].
Molecular Formula	C₁₄₂H₂₃₃N₄₅O₄₄	High nitrogen content; yields complex degradation products[4].
Molecular Weight	3274.68 g/mol	Large macromolecule requiring prolonged hydrolysis[1].
Enzymatic Stability	Highly Resistant	Cannot be disposed of via standard biological waste streams or wastewater.

The Causality of Chemical Inactivation

Unlike naturally occurring peptides that rapidly degrade in the environment, synthetic analogs like Deamino-Tyr-β-Ala-Secretin are engineered for stability. The N-terminal deamination and β-alanine substitution sterically shield the molecule from exopeptidase degradation. Because standard autoclaving is often insufficient to destroy the biological activity of such robust synthetic peptides, using 1.0 M Sodium Hydroxide (NaOH) is the required standard[5].

Mechanistic Rationale: The hydroxide ions nucleophilically attack the sterically hindered amide bonds, permanently cleaving the peptide backbone into biologically inert amino acid fragments[5].

Trustworthiness via a Self-Validating System: The subsequent neutralization step acts as a built-in safety checkpoint. By mandating pH verification before final containerization, the operator confirms the reaction is completely quenched. This prevents hazardous exothermic reactions or toxic gas release when the waste is transferred to mixed institutional chemical waste streams[5].

Step-by-Step Disposal Protocols

Phase 1: Immediate Safety & Preparation

• Personal Protective Equipment (PPE): Don chemical-resistant nitrile gloves, a fully buttoned lab coat, and ANSI-approved safety goggles[6].

• Ventilation: Perform all liquid transfers and powder handling inside a certified Class II Biological Safety Cabinet (BSC) or chemical fume hood to prevent aerosol exposure[7].

Phase 2: Liquid Waste Inactivation (Alkaline Hydrolysis)

This procedure applies to all aqueous peptide solutions, expired stock, and cell culture media containing the peptide.

• Collection: Consolidate all liquid waste into a heavy-duty, chemically compatible high-density polyethylene (HDPE) container[3].

• Hydrolysis: Slowly add an equal volume of 2.0 M NaOH to the liquid waste to achieve a final working concentration of 1.0 M NaOH[5].

• Incubation: Seal the container loosely (to prevent pressure buildup from off-gassing) and allow the mixture to stand at room temperature for a minimum of 24 hours[5]. Causality: This extended contact time is critical for the complete cleavage of the β-alanine modified bonds.

• Neutralization & Validation: After 24 hours, carefully titrate the solution with 1.0 M Hydrochloric Acid (HCl) until the pH reaches a neutral range (pH 6.0–8.0)[5]. Validation Check: Verify the pH using high-resolution indicator strips or a calibrated pH meter.

• Final Containerization: Transfer the neutralized liquid to an officially labeled "Hazardous Liquid Waste" carboy. Never pour treated peptide solutions down the drain unless explicitly authorized by your local EH&S office[8].

Phase 3: Solid Waste & Sharps Segregation

• Solid Consumables: Place all contaminated weigh boats, empty lyophilized peptide vials, and pipette tips into a designated, leak-proof solid hazardous waste container[6]. Do not mix with general municipal trash[2].

• Sharps: Deposit any contaminated needles, syringes, or broken glass immediately into a rigid, [9]. Close and lock the container when it reaches the designated fill line[3].

• EH&S Collection: Schedule a pickup through your institution's approved waste management vendor for high-temperature incineration[8].

Workflow Visualization

Fig 1: Step-by-step waste segregation and chemical inactivation workflow for peptide disposal.

References

• Purdue University Environmental Health and Safety. "Biological Waste Disposal Guidelines". Available at:[Link]

• Biovera Research. "Laboratory Safety Guidelines for Peptide Handling". Available at: [Link]

• Peptide24. "Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides". Available at:[Link]

• University of Toronto Environmental Health & Safety. "Biological Waste Disposal". Available at: [Link]

Sources

• 1. CAS号列表_6_第168页_Chemicalbook [m.chemicalbook.com]
• 2. biovera.com.au [biovera.com.au]
• 3. Biological Waste - Environmental Health and Safety - Purdue University [purdue.edu]
• 4. 61417-46-7 deamino-tyr deamino-tyr - CAS Database [chemnet.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biorunstar.com [biorunstar.com]
• 8. peptide24.store [peptide24.store]
• 9. Biological Waste Disposal - Environmental Health & Safety [ehs.utoronto.ca]